Sortilin antagonist 1

Core Science & Biosynthesis

The Role of Sortilin (SORT1) in Neurodegenerative Disease Models: Mechanisms and Therapeutic Targeting

Content Type: Technical Guide & Whitepaper Target Audience: Researchers, Application Scientists, and Drug Development Professionals

Executive Summary

The vacuolar protein sorting 10 protein (Vps10p) domain receptor family plays a critical role in intracellular protein sorting, trafficking, and membrane signal transduction[1]. Among its members, Sortilin (encoded by SORT1) has emerged as a central mechanistic node in the pathogenesis of multiple neurodegenerative diseases. Originally characterized as a lysosomal sorting receptor, recent high-content screening and in vivo modeling have redefined sortilin as a master regulator of neurotrophic signaling, amyloidogenic processing, and pathological protein spreading[2].

As a Senior Application Scientist, I have structured this technical guide to dissect the distinct, context-dependent roles of sortilin across three major neurodegenerative paradigms: Alzheimer's Disease (AD), Frontotemporal Dementia (FTD), and Parkinson's Disease (PD). This whitepaper synthesizes the mechanistic biology, details field-proven experimental protocols, and provides quantitative benchmarks for drug development professionals targeting the sortilin axis.

Frontotemporal Dementia (FTD): The Progranulin-Sortilin Axis

Mechanistic Overview

Progranulin (PGRN) haploinsufficiency—caused by loss-of-function mutations in the GRN gene—is a primary driver of frontotemporal lobar degeneration with TDP-43 inclusions (FTLD-TDP)[3]. Sortilin acts as the primary neuronal cell-surface receptor for PGRN, rapidly binding it and mediating its endocytosis for lysosomal degradation[4].

Because FTD pathology is driven by a ~50% reduction in extracellular PGRN, blocking the SORT1-PGRN interaction is a highly validated therapeutic strategy. Ablation of Sort1 in murine models yields a 2.5- to 5-fold elevation in brain and serum PGRN levels, fully normalizing the deficiency seen in GRN+/- models[4]. Consequently, small molecule antagonists (e.g., VES001) and monoclonal antibodies (e.g., GSK-5862611) targeting sortilin have shown profound efficacy in restoring PGRN levels and correcting TDP-43 mislocalization[5][6].

Fig 1: Sortilin-mediated endocytosis of Progranulin (PGRN) and therapeutic blockade in FTD.

Protocol: Quantifying PGRN Rescue in hiPSC-Derived Neurons

Scientific Rationale: Immortalized cell lines often overexpress non-physiological levels of surface receptors, masking the delicate haploinsufficiency phenotype of GRN mutations. Using patient-derived hiPSC cortical neurons ensures endogenous stoichiometric ratios of SORT1 and PGRN, providing a self-validating system for antagonist screening.

Step-by-Step Methodology:

• Cell Culture & Differentiation: Differentiate FTD patient-derived hiPSCs (GRN+/- mutant) into cortical neurons over 35 days using dual-SMAD inhibition. Seed at 1×105 cells/well in 96-well plates.

• Compound Treatment: At day 40, perform a complete media exchange. Treat cells with serial dilutions of SORT1 antagonists (e.g., 0.1 nM to 10 μM) in neurobasal medium. Include a vehicle control (DMSO) and a positive control (e.g., AL001 surrogate antibody)[7].

• Incubation: Incubate for 48 hours. Causality Note: 48 hours is optimal to allow for steady-state accumulation of extracellular PGRN following the blockade of constitutive endocytosis.

• Supernatant Harvesting & Lysis: Collect the conditioned media and centrifuge at 1,000 x g for 5 min to remove debris. Lyse the remaining cells using RIPA buffer supplemented with protease inhibitors to quantify intracellular SORT1 and PGRN.

• Quantification: Perform a sandwich ELISA on the conditioned media using anti-PGRN capture and detection antibodies. Normalize PGRN concentrations to total intracellular protein (via BCA assay) to account for any compound-induced toxicity.

Alzheimer's Disease (AD): APP Trafficking and Processing

Mechanistic Overview

The progression of AD is intimately linked to the amyloidogenic processing of the amyloid precursor protein (APP) into toxic Aβ peptides. Sortilin interacts directly with APP, but its role is highly compartment-specific. Unlike the related receptor SorLA, which colocalizes with APP in the soma and inhibits processing, sortilin primarily interacts with APP in the neurites[8][9].

Sortilin promotes the non-specific lysosomal degradation of APP, thereby reducing overall amyloid pathology in APP/PS1 mouse models[10]. Furthermore, sortilin enhances the α -secretase cleavage of APP, shifting the metabolic balance toward the generation of neuroprotective soluble APP α (sAPP α )[8].

Fig 2: Sortilin modulates APP processing in neurites, promoting sAPP-alpha generation in AD.

Protocol: Evaluating APP Cleavage and sAPP α Generation

Scientific Rationale: To capture the transient, compartment-specific interactions between APP and Sortilin before rapid lysosomal degradation occurs, researchers must utilize surface biotinylation coupled with Co-Immunoprecipitation (Co-IP).

Step-by-Step Methodology:

• Transfection: Transiently co-express APP695 and SORT1 constructs in HEK293T cells or primary hippocampal neurons.

• Surface Biotinylation: Wash cells with ice-cold PBS (pH 8.0) to halt membrane trafficking. Incubate with 0.5 mg/mL Sulfo-NHS-SS-Biotin for 30 min at 4°C to label cell-surface proteins.

• Quenching & Lysis: Quench unreacted biotin with 50 mM Tris-HCl. Lyse cells in a mild detergent buffer (1% CHAPS) to preserve native SORT1-APP protein-protein interactions.

• Co-Immunoprecipitation (Co-IP): Incubate 500 μg of lysate with anti-Sortilin antibodies overnight at 4°C, followed by Protein A/G agarose beads for 2 hours.

• Western Blotting: Elute proteins by boiling in Laemmli buffer. Probe western blots with anti-APP (C-terminal specific) and anti-sAPP α antibodies to quantify the ratio of full-length APP to its neuroprotective cleavage product[8][9].

Parkinson's Disease (PD): Alpha-Synuclein Fibril Endocytosis

Mechanistic Overview

The cell-to-cell transmission of misfolded α -synuclein ( α SYN) fibrils is a hallmark of PD progression. Recent comprehensive membrane protein library screenings have identified sortilin as a high-affinity endocytic receptor for pathogenic α SYN fibrils[11][12].

The physical interaction is mediated specifically by the ten conserved cysteines (10CC) segment in the extracellular domain of sortilin. Upon binding, sortilin internalizes the fibrils via receptor-mediated endocytosis, leading to endosomal sorting and eventual Lewy body formation[11]. Blocking this interaction via 10CC domain-specific antibodies significantly hinders fibril uptake, presenting a novel disease-modifying target for synucleinopathies[12].

Fig 3: Sortilin acts as a cell surface receptor for alpha-synuclein fibril uptake in PD.

Protocol: α -Synuclein Fibril Uptake Assay

Scientific Rationale: Utilizing pre-formed fibrils (PFFs) labeled with a pH-sensitive fluorophore ensures that fluorescence is only emitted once the fibrils are internalized into the acidic environments of endosomes/lysosomes, eliminating background noise from externally bound fibrils.

Step-by-Step Methodology:

• Fibril Preparation: Generate α SYN PFFs by incubating monomeric recombinant α SYN at 37°C with continuous shaking (1,000 rpm) for 7 days. Sonicate the fibrils immediately before use to generate short, endocytosis-competent seeds[11].

• Conjugation: Label PFFs with a pHrodo Red succinimidyl ester dye (fluoresces only at pH < 5.8).

• Receptor Blockade: Pre-treat cultured mesencephalic dopaminergic neurons with a 10CC domain-specific anti-sortilin antibody (10 μg/mL) for 1 hour at 37°C[11].

• Uptake Phase: Add pHrodo-labeled α SYN PFFs (1 μg/mL) to the culture media. Incubate for 4 to 24 hours.

• Imaging & Analysis: Perform live-cell confocal microscopy. Quantify the total area of intracellular red fluorescence per cell to determine the extent of sortilin-mediated fibril endocytosis.

Quantitative Data Summary

The following table summarizes the quantitative impact of sortilin modulation across various neurodegenerative disease models, providing critical benchmarks for assay validation.

Disease Model	Target Interaction	Experimental Intervention	Quantitative Outcome
FTD	SORT1 - PGRN	Sort1 Ablation (Knockout)	2.5 to 5-fold increase in brain/serum PGRN levels[4]
FTD	SORT1 - PGRN	Small Molecule Antagonist (VES001)	Dose-dependent normalization of PGRN in Phase 1 trials[6]
AD	SORT1 - APP	Sort1 Overexpression	Increased sAPP α production; Reduced amyloid pathology[8][10]
PD	SORT1 - α -Synuclein	10CC Domain Deletion / Blockade	Significant reduction in intracellular α -synuclein fibril uptake[11][12]

Conclusion & Future Perspectives

Sortilin is no longer viewed merely as a passive intracellular sorting protein; it is an active, dynamic receptor dictating the extracellular availability of neurotrophins (PGRN), the cleavage fate of amyloidogenic precursors (APP), and the pathological spreading of misfolded proteins ( α SYN). For drug development professionals, the sortilin axis offers a highly versatile target. While FTD and PD therapies benefit from antagonizing sortilin interactions to prevent PGRN degradation or α SYN uptake, AD therapeutic strategies may require nuanced stabilization of sortilin's neuritic interactions to promote APP degradation and α -secretase cleavage.

References

• Sortilin: a new player in dementia and Alzheimer-type neuropathology Source: cdnsciencepub.com URL:[Link]

• Sortilin and SorLA Display Distinct Roles in Processing and Trafficking of Amyloid Precursor Protein Source: jneurosci.org URL:[Link]

• Sortilin inhibits amyloid pathology by regulating non-specific degradation of APP Source: nih.gov URL:[Link]

• Sortilin inhibition treats multiple neurodegenerative lysosomal storage disorders Source: nih.gov URL:[Link]

• Targeted manipulation of the sortilin–progranulin axis rescues progranulin haploinsufficiency Source: nih.gov URL:[Link]

• Targeted antibody intervention restores PGRN levels and TDP43 localization in ALS models Source: bioworld.com URL:[Link]

• Sortilin-mediated endocytosis determines levels of the frontotemporal dementia protein, progranulin Source: nih.gov URL:[Link]

• Sortilin acts as an endocytic receptor for α‐synuclein fibril Source: researchgate.net / nih.gov URL:[Link]

• SORT1:PGRN blocking antibodies for Frontotemporal dementia Source: neurodegenerationresearch.eu URL:[Link]

• Sortilin Antagonist VES001 Meets Primary End Point in Phase 1 Study of Frontotemporal Dementia Source: neurologylive.com URL:[Link]

• Mature sortilin interacts with APP isoforms 695 and 751 at neutral pH Source: researchgate.net URL:[Link]

Sources

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• 3. Targeted manipulation of the sortilin–progranulin axis rescues progranulin haploinsufficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sortilin-mediated endocytosis determines levels of the frontotemporal dementia protein, progranulin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Targeted antibody intervention restores PGRN levels and TDP43 localization in ALS models | BioWorld [bioworld.com]
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• 10. Sortilin inhibits amyloid pathology by regulating non-specific degradation of APP - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. Sortilin acts as an endocytic receptor for α-synuclein fibril - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Whitepaper: Pharmacological Modulation of the Sortilin-Progranulin Axis

Executive Summary

Frontotemporal dementia (FTD) is a devastating, early-onset neurodegenerative disorder frequently driven by heterozygous loss-of-function mutations in the GRN gene. These mutations result in haploinsufficiency of progranulin (PGRN), a secreted neurotrophic glycoprotein critical for lysosomal function, neuroinflammation regulation, and neuronal survival. Recent neuropharmacological advancements have identified the transmembrane receptor Sortilin (SORT1) as the primary negative regulator of extracellular PGRN (exPGRN). By mediating the endocytosis and subsequent lysosomal degradation of PGRN, SORT1 actively depletes the extracellular pool of this vital protein.

This technical guide provides an in-depth analysis of Sortilin antagonist 1 and related pharmacological modulators. Designed for drug development professionals and application scientists, this whitepaper details the mechanistic framework of the SORT1-PGRN axis, comparative efficacy data, and self-validating experimental protocols required to quantify antagonist-driven PGRN rescue.

Mechanistic Grounding: The SORT1-PGRN Clearance Pathway

Sortilin is a multi-ligand sorting receptor belonging to the vacuolar protein sorting 10 protein (Vps10p) family. It is highly expressed in neurons and microglia, where it acts as a clearance receptor on the cell surface. PGRN interacts with SORT1 primarily through its C-terminal tail, leading to rapid internalization via clathrin-mediated endocytosis[1].

To therapeutically elevate exPGRN levels, researchers utilize competitive antagonists that sterically hinder the PGRN-SORT1 interaction. 2 (frequently designated as Compound 44 in chemical libraries) is a highly potent small-molecule inhibitor. It exhibits an IC50 of 20 nM against the binding of neurotensin (NTS)—a primary SORT1 ligand—effectively occupying the receptor's binding pocket and preventing PGRN engagement[2]. By blocking this clearance pathway, the antagonist shifts the equilibrium, allowing endogenously secreted PGRN to accumulate in the extracellular space.

Fig 1. Mechanism of Sortilin Antagonist 1 in preventing PGRN degradation.

Pharmacological Profiling of Sortilin Modulators

The landscape of SORT1 antagonism spans small molecules, engineered peptides, and monoclonal antibodies. While small molecules like Sortilin antagonist 1 offer advantages in blood-brain barrier (BBB) penetrance, biologics like3 provide exceptional target affinity and extended half-lives[3]. Furthermore, certain modulators (e.g., MPEP or specific anti-SORT1 mAbs) achieve PGRN rescue not just through competitive binding, but by inducing the down-regulation of SORT1 from the cell surface[4],[5].

Table 1: Comparative Efficacy of SORT1 Modulators

Compound / Modulator	Modality	Target Affinity / Potency	Effect on exPGRN	Development Phase
Sortilin antagonist 1	Small Molecule	IC50 = 20 nM (vs NTS)	Rescues exPGRN in vitro	Preclinical (Research)
SORT-PGRN inhibitor 1	Small Molecule	IC50 = 2 μM	Dose-dependent increase	Preclinical (Research)
A3-PGRNC15*	Affibody-Peptide	KD = 185 pM	2.5-fold increase (EC50 1.3 nM)	Preclinical
MPEP	Small Molecule	Modulates SORT1 expression	Increases exPGRN at 10-20 μM	Preclinical
Latozinemab (AL001)	Monoclonal Antibody	High Affinity	Significant increase in CSF/Plasma	Phase 3 Clinical

Experimental Methodologies: Validating Antagonist Efficacy

To rigorously evaluate the efficacy of Sortilin antagonist 1, researchers must employ a self-validating assay system. The following protocol outlines a dual-compartment clearance assay designed to prove that elevated exPGRN is a direct result of clearance inhibition, rather than an artifact of cellular stress or transcriptional upregulation.

Protocol A: In Vitro Progranulin Clearance Assay

• Step 1: Cell Line Selection and Seeding. Seed U-251 human glioblastoma cells or M17 neuroblastoma cells at 2×10⁵ cells/well in 12-well plates.

  • Causality: These specific cell lines are selected because they endogenously co-express high levels of SORT1 and continuously secrete PGRN. This creates a self-contained autocrine/paracrine loop, eliminating the need for artificial transient transfection which can overwhelm physiological receptor stoichiometry[1].

• Step 2: Serum Starvation. Wash cells twice with PBS and replace with serum-free DMEM for 2 hours prior to treatment.

  • Causality: Fetal Bovine Serum (FBS) contains exogenous growth factors and potentially trace amounts of bovine progranulin that cross-react with ELISA antibodies, creating high background noise.

• Step 3: Antagonist Administration. Apply Sortilin antagonist 1 in a dose-response gradient (e.g., 1 nM to 10 μM) using a 0.1% DMSO vehicle.

  • Causality: A broad concentration gradient is required to accurately plot a sigmoidal dose-response curve for EC50 calculation. The strict 0.1% DMSO limit ensures that observed changes in exPGRN are not artifacts of solvent-induced cellular toxicity.

• Step 4: Incubation and Kinetic Capture. Incubate for 24 to 48 hours at 37°C, 5% CO₂.

  • Causality: SORT1-mediated endocytosis is a continuous cycle. A 24-48 hour window allows sufficient accumulation of rescued exPGRN in the media to fall within the linear dynamic range of standard ELISA kits[4].

• Step 5: Dual-Compartment Harvesting (Self-Validation). Collect the conditioned media (supernatant) and centrifuge at 10,000 × g to remove apoptotic bodies. Concurrently, lyse the remaining adherent cells in RIPA buffer to extract intracellular proteins.

  • Causality: Measuring both compartments is critical. If exPGRN increases, analyzing the intracellular lysate ensures that the antagonist is blocking clearance rather than artificially upregulating transcription or causing cell lysis (which would dump intracellular PGRN into the media).

Protocol B: exPGRN Quantification via Sandwich ELISA

• Step 6: Target Quantification. Quantify exPGRN using a C-terminal specific capture antibody, and normalize against total intracellular protein (BCA assay) and GAPDH (Western Blot).

  • Causality: PGRN can be cleaved into smaller, inflammatory granulin peptides by extracellular proteases. Using a C-terminal specific antibody ensures the assay only quantifies intact, functional progranulin, providing a true measure of therapeutic efficacy.

Fig 2. Step-by-step experimental workflow for validating exPGRN rescue in vitro.

Data Interpretation and Translational Outlook

When analyzing the results of a Sortilin antagonist 1 assay, researchers should look for a dose-dependent increase in exPGRN without a corresponding drop in intracellular GAPDH (confirming cell viability). Interestingly, while competitive small molecules primarily block the binding site, some biologic modulators (like anti-SORT1 mAbs) achieve PGRN rescue by inducing the internalization and degradation of the SORT1 receptor itself[6]. Therefore, monitoring total intracellular SORT1 levels via Western blot is a crucial secondary endpoint.

The targeted manipulation of the SORT1-PGRN axis represents a paradigm shift in treating GRN-mutated frontotemporal dementia. As small molecules like Sortilin antagonist 1 continue to be refined for optimal BBB penetrance and target engagement, they offer a highly promising, non-invasive therapeutic avenue for restoring neurotrophic support in the degenerating brain.

References

• Title: An anti-sortilin affibody-peptide fusion inhibits sortilin-mediated progranulin degradation Source: frontiersin.org URL: 1

• Title: Targeted manipulation of the sortilin–progranulin axis rescues progranulin haploinsufficiency Source: nih.gov URL: 4

• Title: Sortilin antagonist 1 - MedchemExpress.com Source: medchemexpress.com URL: 2

• Title: Anti-sortilin1 Antibody Up-Regulates Progranulin via Sortilin1 Down-Regulation Source: nih.gov URL: 6

• Title: sortilin 1 — TargetMol Chemicals Source: targetmol.com URL: 7

• Title: (PDF) Anti-sortilin1 Antibody Up-Regulates Progranulin via Sortilin1 Down-Regulation Source: researchgate.net URL: 5

• Title: AL001 Blocks the Sortilin/PGRN Interaction and is a Potential Therapy for FTD-GRN Source: neurology.org URL: 3

Sources

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• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 6. Anti-sortilin1 Antibody Up-Regulates Progranulin via Sortilin1 Down-Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. sortilin 1 — TargetMol Chemicals [targetmol.com]

Targeting the Vps10p Domain Receptor Family: Small Molecule Inhibitors in Modern Therapeutics

Executive Summary

The Vacuolar Protein Sorting 10 protein (Vps10p) domain receptor family—comprising Sortilin, SorLA, SorCS1, SorCS2, and SorCS3—has emerged as a critical node in intracellular protein trafficking and signal transduction. Historically viewed merely as cargo transporters between the trans-Golgi network (TGN), endosomes, and the plasma membrane, these receptors are now recognized as central drivers in cardiovascular disease, neurodegeneration, and oncology. This whitepaper provides an in-depth technical analysis of the structural biology of Vps10p receptors, the pathophysiological rationale for their modulation, and the paradigm shift toward developing highly specific small molecule inhibitors to disrupt their protein-protein interactions (PPIs).

Structural Biology & The Druggable Pocket

The defining hallmark of this receptor family is the ~700 amino acid luminal/extracellular Vps10p domain[1]. High-resolution crystallographic studies have revealed that this domain folds into a distinct architecture comprising a large 10-bladed β -propeller structure and a cysteine-rich 10CC module[2].

The central tunnel of the β -propeller serves as the primary binding pocket for a multitude of endogenous ligands. For instance, neurotensin (NT) binds deep within this tunnel via its C-terminal residues[3]. Because this pocket is structurally well-defined and sequestered, it presents an ideal target for small molecule inhibitors designed to sterically hinder the binding of larger effector proteins. Unlike flat PPI interfaces that are notoriously difficult to drug, the concave nature of the Vps10p β -propeller tunnel allows for high-affinity, small-molecule occupancy[2].

Pathophysiological Mechanisms and Therapeutic Rationale

The therapeutic rationale for targeting Vps10p receptors is grounded in their ability to dictate the fate of critical disease-associated proteins:

• Cardiovascular & Metabolic Diseases: Sortilin facilitates the cellular secretion and trafficking of proprotein convertase subtilisin/kexin type 9 (PCSK9). By inhibiting the Sortilin-PCSK9 interaction, researchers can increase the recycling of low-density lipoprotein (LDL) receptors to the cell surface, thereby lowering circulating LDL cholesterol and mitigating hepatic steatosis[4].

• Oncology: Sortilin is heavily upregulated in aggressive malignancies, including breast cancer, colon cancer, and melanoma. It acts as a functional receptor for progranulin, driving cancer stem cell propagation. Disrupting this axis is a primary focus for emerging biotechs like 5[5].

• Neurodegeneration: SorLA acts as a protective sorting receptor that sequesters the amyloid precursor protein (APP), preventing its cleavage into neurotoxic amyloid- β plaques[1]. While small molecule development for SorLA is nascent, proof-of-concept has been established using 6[6].

Caption: Vps10p receptor signaling and intracellular trafficking pathways leading to pathological outcomes.

The Landscape of Small Molecule Inhibitors

Historically, targeting PPIs within the secretory pathway relied heavily on monoclonal antibodies. However, small molecules offer superior oral bioavailability, lower production costs, and the ability to penetrate intracellular compartments (like the TGN) where Vps10p receptors predominantly reside[7].

• AF38469: One of the first orally bioavailable inhibitors identified, AF38469 effectively blocks ligand binding to the Sortilin Vps10p domain, serving as a critical tool compound for validating Sortilin's role in disease models[8].

• Acid Isosteres (1,2,3-triazol-4-one/ol derivatives): Utilizing fragment-based drug discovery, researchers have developed novel inhibitors based on a heterocyclic template. X-ray crystallography confirms that these molecules act as carboxylic acid isosteres, making a highly specific bi-dentate interaction with a critical arginine residue within Sortilin's binding pocket[9].

• USF Compounds (e.g., Compound 541): Developed by the 4, these molecules specifically modulate Sortilin-ligand interactions to prevent PCSK9 secretion, offering a novel non-statin, non-antibody approach to hypercholesterolemia[4].

Table 1: Quantitative and Pharmacological Profiles of Vps10p Inhibitors

Inhibitor / Compound Class	Primary Target	Mechanism of Action	Target Indication	Development Stage
AF38469	Sortilin	Blocks ligand binding to the Vps10p β -propeller tunnel	General Research / Oncology	Preclinical
1,2,3-triazol-4-one/ol derivatives	Sortilin	Forms bi-dentate interaction with arginine (acid isostere)	Neurological / Metabolic	Preclinical (Hit-to-Lead)
USF Compound 541	Sortilin	Disrupts Sortilin-PCSK9 interaction	Hypercholesterolemia / Steatosis	Preclinical
Sortina Pharma Series	Sortilin	Inhibits effector molecule binding to Vps10p domain	Aggressive Cancers (Breast, Melanoma)	Preclinical

Self-Validating Experimental Protocols for Inhibitor Discovery

To ensure robust hit-to-lead progression, researchers must employ orthogonal assays. The following protocols are designed with built-in validation steps to confirm target engagement and kinetic profiling.

Protocol 1: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) for High-Throughput Screening (HTS)

Causality & Logic: Standard fluorescence polarization assays are highly susceptible to false positives caused by auto-fluorescent compounds in large chemical libraries. TR-FRET introduces a microsecond time delay between excitation and emission measurement. This allows short-lived background fluorescence to decay, isolating the specific signal from the receptor-ligand interaction and yielding a superior signal-to-noise ratio.

Step-by-Step Methodology:

• Reagent Preparation: Conjugate the recombinant human Sortilin extracellular domain (ECD) with a Terbium (Tb) cryptate donor fluorophore. Label the endogenous competitor peptide (e.g., Neurotensin) with an appropriate acceptor fluorophore (e.g., d2 or Alexa Fluor 647).

• Assay Assembly: In a 384-well low-volume microplate, dispense 5 μ L of the small molecule inhibitor library (titrated concentrations in assay buffer containing 1% DMSO to maintain solubility).

• Complex Formation: Add 5 μ L of Tb-Sortilin and 5 μ L of Acceptor-Neurotensin to each well. Incubate the plate in the dark at room temperature for 60 minutes to achieve binding equilibrium.

• Measurement: Excite the plate at 337 nm using a microplate reader. Measure the emission at 620 nm (donor) and 665 nm (acceptor) after a 50 μ s delay.

• Validation (Self-Correction System): Calculate the 665/620 nm emission ratio. Include unlabeled Neurotensin as a positive control (defining 100% displacement) and DMSO vehicle as a negative control (defining 0% displacement). Calculate the Z'-factor for the plate; the run is only validated and accepted if Z' > 0.5, ensuring statistical reliability.

Protocol 2: Surface Plasmon Resonance (SPR) for Binding Kinetics

Causality & Logic: Equilibrium metrics like IC50 do not differentiate between transient binders and long-residence-time inhibitors. SPR provides real-time association ( kon​ ) and dissociation ( koff​ ) rates. A slow koff​ (long residence time) often correlates much better with prolonged in vivo target coverage and efficacy than raw affinity ( KD​ ), dictating the trajectory of lead optimization.

Step-by-Step Methodology:

• Sensor Chip Functionalization: Activate a CM5 sensor chip using standard EDC/NHS chemistry. Covalently immobilize the recombinant Sortilin ECD via amine coupling to achieve a surface density of ~2000 Response Units (RU).

• Quenching: Block all remaining unreacted sites on the chip with 1 M ethanolamine-HCl (pH 8.5).

• Analyte Injection: Prepare a 2-fold dilution series of the small molecule inhibitor (e.g., 0.1 μ M to 10 μ M) in running buffer (HBS-EP+ supplemented with 2% DMSO to match compound solvent conditions).

• Kinetic Analysis: Inject the inhibitor concentration series over the functionalized flow cell and a blank reference flow cell at a flow rate of 30 μ L/min for 120 seconds (association phase). Follow this immediately with a 300-second buffer wash (dissociation phase).

• Validation (Self-Correction System): Fit the double-referenced sensograms to a 1:1 Langmuir binding model. Ensure the χ2 value of the fit is < 10% of the maximum response ( Rmax​ ). If non-specific binding or biphasic dissociation occurs, adjust the running buffer by increasing detergent (e.g., 0.05% Tween-20) or optimizing the DMSO concentration to prevent compound aggregation.

Caption: Iterative workflow for the discovery and optimization of Vps10p small molecule inhibitors.

Future Perspectives

The transition from biologics to small molecule inhibitors for Vps10p domain receptors marks a significant leap in precision medicine. As structural biology techniques like Cryo-EM become more accessible, the rational design of inhibitors targeting not just the primary β -propeller tunnel, but allosteric sites on SorLA and SorCS1-3, will rapidly expand. The ultimate goal is the development of highly isoform-selective, orally bioavailable compounds capable of penetrating the blood-brain barrier for neurodegenerative indications, or selectively accumulating in the tumor microenvironment for oncology.

References

• 4[4] 2.8[8] 3.3[3] 4.9[9] 5.2[2] 6.7[7]

• 1[1] 8.5[5] 9.6[6]

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• 3. Revisiting the structure of the Vps10 domain of human sortilin and its interaction with neurotensin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. research.usf.edu [research.usf.edu]
• 5. Sortina Pharma AB announces official publication of issued Swedish patent — GU Ventures [guventures.com]
• 6. SORL1-Mediated EGFR and FGFR4 Regulation Enhances Chemoresistance in Ovarian Cancer | MDPI [mdpi.com]
• 7. Frontiers | Non-antibody Approaches to Proprotein Convertase Subtilisin Kexin 9 Inhibition: siRNA, Antisense Oligonucleotides, Adnectins, Vaccination, and New Attempts at Small-Molecule Inhibitors Based on New Discoveries [frontiersin.org]
• 8. researchgate.net [researchgate.net]
• 9. pure.au.dk [pure.au.dk]

Neurotrophin Receptor Signaling and Sortilin Antagonism: A Therapeutic Nexus

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

Neurotrophins are fundamental regulators of neuronal development, survival, and plasticity. Their signaling outcomes are dictated by a complex interplay between two distinct receptor families—the Tropomyosin receptor kinase (Trk) family and the p75 neurotrophin receptor (p75NTR)—and their precursor forms, the proneurotrophins. Central to this regulatory network is the Vps10p-domain receptor, sortilin, which functions as a critical co-receptor and intracellular trafficking protein. Sortilin's ability to form a high-affinity death-signaling complex with p75NTR in the presence of proneurotrophins, while also facilitating the pro-survival trafficking of Trk receptors, places it at a crucial decision point between neuronal life and death. This dual functionality has made sortilin a compelling therapeutic target for a range of neurodegenerative and lysosomal storage disorders. This guide provides an in-depth exploration of the molecular mechanisms governing neurotrophin receptor signaling, elucidates the master modulatory role of sortilin, and details the rationale and methodologies behind the development of sortilin antagonists as a promising therapeutic strategy.

Part I: The Dichotomy of Neurotrophin Signaling - Survival vs. Apoptosis

The biological effects of neurotrophins are not monolithic; they are context-dependent and determined by the specific ligand, the combination of receptors expressed on the cell surface, and the presence of co-receptors. This duality is best understood by examining the canonical signaling pathways initiated by the Trk and p75NTR receptors.

Trk Receptor Signaling: The Pro-Survival Axis

The Trk receptors are receptor tyrosine kinases that mediate the classical neurotrophic, pro-survival functions of mature neurotrophins.[1][2] The family consists of three members with preferential, high-affinity ligands: TrkA for Nerve Growth Factor (NGF), TrkB for Brain-Derived Neurotrophic Factor (BDNF) and Neurotrophin-4 (NT-4), and TrkC for Neurotrophin-3 (NT-3).[3][4]

Ligand binding induces receptor dimerization and trans-autophosphorylation of specific tyrosine residues in the cytoplasmic domain.[3][5] This activation creates docking sites for adaptor proteins, initiating three principal downstream signaling cascades:

• Ras/MAPK (ERK) Pathway : This cascade is pivotal for promoting neuronal differentiation and stimulating neurite outgrowth.[1][5]

• PI3K/Akt Pathway : Activation of this pathway is a cornerstone of cell survival signaling, actively inhibiting apoptotic machinery and promoting cellular growth.[1][4][5]

• PLC-γ Pathway : This pathway leads to the generation of inositol trisphosphate (IP3) and diacylglycerol (DAG), which modulate intracellular calcium levels and activate Protein Kinase C (PKC), respectively. These events are crucial for regulating synaptic plasticity.[1][4][5]

Caption: Trk Receptor Pro-Survival Signaling Pathways.

p75NTR Signaling: A Double-Edged Sword

The p75NTR, a member of the tumor necrosis factor (TNF) receptor superfamily, exhibits more complex and often opposing functions.[1][2] It binds all neurotrophins, including both mature and precursor forms.[4] Its signaling outcome is highly dependent on the cellular context and the presence of co-receptors. In the absence of Trk receptors or in the presence of proneurotrophins, p75NTR signaling can lead to apoptosis.[1][6]

Lacking intrinsic kinase activity, p75NTR recruits a variety of intracellular adaptor proteins to initiate signaling:[4][6]

• TRAF6/NF-κB Pathway : Interaction with TRAF6 can lead to the activation of Nuclear Factor-κB (NF-κB), a transcription factor that typically promotes cell survival.[1][7]

• JNK Pathway : p75NTR can also activate the c-Jun N-terminal kinase (JNK) cascade, which is frequently associated with the induction of apoptosis.[1][7]

• RhoA Pathway : p75NTR signaling modulates the activity of the small GTPase RhoA, thereby regulating cytoskeletal dynamics, growth cone collapse, and neurite pruning.[1][7]

Caption: Context-Dependent Signaling via the p75NTR Receptor.

Part II: Sortilin - The Master Modulator of Neurotrophin Action

Sortilin is a type I transmembrane protein of the Vps10p domain receptor family that plays a pivotal role in orchestrating neurotrophin signaling through two distinct mechanisms: acting as a co-receptor for pro-apoptotic signaling and as a sorting receptor for pro-survival receptor trafficking.[8][9][10][11]

Sortilin as a Pro-Apoptotic Co-Receptor for p75NTR

While mature neurotrophins are generally associated with survival, their precursors, or proneurotrophins (e.g., proNGF, proBDNF), are potent inducers of apoptosis.[4][10][12] This pro-apoptotic signal is mediated by a high-affinity ternary receptor complex formed by the proneurotrophin, p75NTR, and sortilin.[10][13][14]

The molecular architecture of this complex is key to its function:

• The N-terminal pro-domain of the proneurotrophin binds with high affinity to the extracellular domain of sortilin.[12][15]

• The C-terminal mature domain of the proneurotrophin simultaneously binds to p75NTR.[10][15]

This tripartite complex formation is essential for initiating a robust apoptotic cascade, making sortilin a required component for proneurotrophin-induced cell death.[10][16]

Caption: The Pro-Apoptotic Proneurotrophin/p75NTR/Sortilin Complex.

Sortilin in Pro-Survival Trk Receptor Trafficking

Paradoxically, sortilin also plays a pro-survival role by regulating the trafficking of Trk receptors.[17] Sortilin interacts with all three Trk receptors in the trans-Golgi network and facilitates their anterograde axonal transport to nerve terminals.[11] This process is critical for ensuring that Trk receptors are available at the synapse to bind target-derived mature neurotrophins, thereby promoting neuronal survival and function.[11] Therefore, a deficiency in sortilin can impair Trk signaling, demonstrating its role as a positive modulator of classic neurotrophic signaling.[11][17]

Part III: Sortilin Antagonism as a Therapeutic Strategy

The central role of sortilin in mediating neuronal death and regulating the availability of crucial growth factors like progranulin has positioned it as a high-value target for therapeutic intervention in several devastating neurological diseases.

The Rationale for Inhibition

Targeting sortilin offers a multi-pronged therapeutic approach:

• Neuroprotection: In conditions characterized by elevated proneurotrophin levels and subsequent neuronal death (e.g., traumatic brain injury, neurodegenerative diseases), a sortilin antagonist can uncouple the p75NTR/sortilin death-signaling complex, thus preserving neuronal viability.[9][13][18]

• Restoring Progranulin Levels: In frontotemporal dementia (FTD), mutations in the GRN gene lead to a deficiency of the progranulin protein. Sortilin is the primary receptor responsible for the endocytosis and subsequent lysosomal degradation of extracellular progranulin.[19] Inhibiting this interaction increases the bioavailability of progranulin, representing a direct disease-modifying strategy.[19][20]

• Enhancing Lysosomal Function: Sortilin inhibition has been shown to enhance overall lysosomal function, at least partially through activation of the transcription factor TFEB. This makes it a promising disease-agnostic approach for treating a wide variety of lysosomal storage disorders, such as Batten disease.[9]

Mechanisms and Current State of Development

The primary strategy for sortilin antagonism involves the development of small molecules that bind to sortilin and sterically hinder its interaction with ligands like proneurotrophins or progranulin. Several compounds are under investigation, with some showing significant promise in preclinical and early clinical stages.

Compound Name/Class	Mechanism of Action	Therapeutic Area	Development Stage	Reference(s)
AF38469	Small molecule sortilin inhibitor	Batten Disease, Diabetic Retinopathy	Preclinical	[9][21]
VES001	Small molecule sortilin inhibitor	Frontotemporal Dementia (FTD-GRN)	Phase 1 Completed	[20]
Drug Repurposing Candidates	Ergotamine, Digitoxin	Neurological Disorders, CAD	In Silico / Preclinical	[22]
siRNA	Downregulation of SORT1 expression	FTD-GRN	Research / Preclinical	[19]

The successful Phase 1 trial of VES001 for FTD represents a significant milestone, demonstrating that sortilin inhibition is a viable and safe strategy in humans.[20] These developments provide a strong foundation for the continued exploration of sortilin antagonists across a spectrum of diseases.

Part IV: Key Methodologies for Studying Neurotrophin-Sortilin Systems

Validating the molecular interactions and functional consequences within the neurotrophin-sortilin axis is paramount for both basic research and drug development. The following protocols represent core, self-validating methodologies employed in the field.

Protocol 1: Co-Immunoprecipitation (Co-IP) to Verify Protein-Protein Interactions

• Objective: To provide qualitative evidence of a physical interaction between sortilin and its binding partners (e.g., p75NTR, TrkA, proBDNF) within a cellular context.

• Causality & Self-Validation: This technique relies on the high specificity of an antibody to isolate a target protein ("bait") from a complex cell lysate. The subsequent detection of a second protein ("prey") by Western blot confirms that the two were physically associated. The system is self-validating through the use of isotype control antibodies and/or lysates from cells not expressing one of the proteins of interest; in these negative controls, the "prey" protein should not be detected.

• Step-by-Step Methodology:

  • Cell Culture & Lysis: Culture HEK293T cells co-transfected with plasmids encoding tagged versions of Sortilin and p75NTR (or use primary neurons endogenously expressing the receptors). Lyse cells in a non-denaturing Co-IP lysis buffer containing protease and phosphatase inhibitors.

  • Pre-Clearing: Incubate the cell lysate with Protein A/G agarose beads for 1 hour at 4°C to reduce non-specific binding. Centrifuge and collect the supernatant.

  • Immunoprecipitation: Incubate the pre-cleared lysate with a primary antibody against one of the target proteins (e.g., anti-p75NTR antibody) or a control IgG overnight at 4°C with gentle rotation.

  • Complex Capture: Add fresh Protein A/G agarose beads to the lysate/antibody mixture and incubate for 2-4 hours at 4°C to capture the antibody-protein complexes.

  • Washing: Pellet the beads by centrifugation and wash 3-5 times with cold Co-IP lysis buffer to remove non-specifically bound proteins.

  • Elution: Elute the captured proteins from the beads by resuspending them in SDS-PAGE sample buffer and boiling for 5-10 minutes.

  • Western Blot Analysis: Separate the eluted proteins by SDS-PAGE, transfer to a PVDF membrane, and probe with an antibody against the putative interacting protein (e.g., anti-Sortilin antibody). An aliquot of the initial lysate ("input") should be run alongside to confirm protein expression.

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• 2. sinobiological.com [sinobiological.com]
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• 7. Recent advances in understanding neurotrophin signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Sortilin inhibition treats multiple neurodegenerative lysosomal storage disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Sortilin is essential for proNGF-induced neuronal cell death - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 12. jneurosci.org [jneurosci.org]
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• 14. proNGF, sortilin, and p75NTR: potential mediators of injury-induced apoptosis in the mouse dorsal root ganglion - PMC [pmc.ncbi.nlm.nih.gov]
• 15. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 16. researchgate.net [researchgate.net]
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• 18. A Novel Neuroprotective Mechanism for Lithium That Prevents Association of the p75NTR-Sortilin Receptor Complex and Attenuates proNGF-Induced Neuronal Death In Vitro and In Vivo | eNeuro [eneuro.org]
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• 20. neurologylive.com [neurologylive.com]
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An In-Depth Technical Guide to Sortilin's Role in Lysosomal Protein Sorting

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sortilin (SORT1) is a type-I transmembrane glycoprotein and a member of the vacuolar protein sorting 10 protein (Vps10p) family of sorting receptors.[1][2] It plays a critical role in the intracellular trafficking of a wide variety of proteins between the Golgi apparatus, endosomes, lysosomes, and the plasma membrane.[1] This guide provides a comprehensive overview of the molecular mechanisms by which Sortilin mediates the sorting of proteins to the lysosome, a process crucial for cellular homeostasis and implicated in a growing number of human diseases. We will explore the structure of Sortilin, its ligand interactions, the canonical trafficking pathway, key experimental methodologies for its study, and its emerging role as a therapeutic target in neurodegenerative diseases, metabolic disorders, and cancer.

Introduction: The Central Role of Lysosomal Sorting in Cellular Homeostasis

1.1 The Lysosome: More Than a Cellular Recycling Center

The lysosome is a membrane-bound organelle containing a host of hydrolytic enzymes capable of breaking down most biological macromolecules. While traditionally viewed as the cell's waste disposal system, its role is now understood to be far more complex, encompassing nutrient sensing, metabolic regulation, and cellular signaling. The proper delivery of newly synthesized lysosomal hydrolases and other soluble proteins is paramount to its function.

1.2 An Overview of Protein Sorting to the Lysosome

The sorting of soluble lysosomal proteins is a highly regulated process that primarily begins in the trans-Golgi network (TGN). The canonical pathway involves the mannose-6-phosphate receptor (MPR), which recognizes a specific carbohydrate modification on lysosomal enzymes. However, the existence of MPR-independent pathways has long been recognized, pointing to alternative receptors and mechanisms.[3]

1.3 Introducing Sortilin: A Key Player in Lysosomal Trafficking

Sortilin has emerged as a key receptor in an alternative, MPR-independent pathway for lysosomal protein sorting.[4][5] It belongs to a family of multiligand type-1 receptors with homology to the yeast receptor Vps10p.[4] Initially identified for its role in sorting neurotensin, its function has expanded to include the trafficking of various enzymes and proteins to the lysosome, such as prosaposin, GM2 activator protein (GM2AP), and acid sphingomyelinase.[4][6][7]

Molecular Architecture and Ligand Recognition of Sortilin

2.1 The Structure of the Sortilin Receptor

Sortilin is a single-pass transmembrane protein with a large luminal domain, a single transmembrane helix, and a short cytoplasmic tail.[8] The luminal portion contains the defining Vps10p domain, which folds into a ten-bladed beta-propeller structure.[1][9] This domain forms a central tunnel where ligands bind.[1] The short cytoplasmic tail contains sorting motifs crucial for its interaction with the cellular trafficking machinery.[10]

2.2 Ligand Binding and Specificity

Sortilin is synthesized as a pro-receptor containing a propeptide that must be cleaved in the TGN to enable ligand binding.[9][10][11] This propeptide acts as an intramolecular chaperone, preventing premature binding of ligands in the biosynthetic pathway.[1][11] Sortilin recognizes a wide array of ligands, including pro-neurotrophins, enzymes, and growth factors.[10] Notably, it is a key receptor for the lysosomal delivery of progranulin (PGRN), a protein implicated in frontotemporal dementia, and prosaposin (PSAP), a precursor for sphingolipid activator proteins.[12][13][14][15]

Table 1: Selected Sortilin Ligands and Their Cellular Fates

Ligand	Primary Cellular Fate Mediated by Sortilin	Associated Disease(s)
Prosaposin (PSAP)	Lysosomal Trafficking	Lysosomal Storage Disorders
Progranulin (PGRN)	Lysosomal Trafficking/Degradation	Frontotemporal Dementia[15]
GM2 Activator Protein	Lysosomal Trafficking	GM2 Gangliosidosis[4]
Acid Sphingomyelinase	Lysosomal Trafficking	Niemann-Pick Disease[7]
Neurotensin	Endocytosis and Signaling	Cancer[16]
Pro-neurotrophins	Neuronal Apoptosis Signaling	Neurodegeneration[17]
Apolipoprotein E (ApoE)	Endocytosis and Clearance	Alzheimer's Disease[17]

2.3 Regulation of Sortilin Expression and Activity

Sortilin expression is most abundant in the central nervous system but is also found in various other tissues.[1] Its activity is regulated by post-translational modifications, including proteolytic cleavage that can release a soluble form of the receptor.[16] The trafficking and sorting functions of Sortilin are dictated by the interaction of its cytoplasmic tail with various adaptor proteins.[10]

The Canonical Pathway of Sortilin-Mediated Lysosomal Targeting

3.1 The Journey from the Trans-Golgi Network (TGN)

The sorting process begins in the TGN, where the acidic environment facilitates the binding of newly synthesized lysosomal proteins (cargo) to the luminal Vps10p domain of Sortilin.

3.2 The Role of Adaptor Proteins

The cytoplasmic tail of the Sortilin-cargo complex contains sorting signals, such as a dileucine motif, that are recognized by adaptor proteins.[6] The Golgi-localized, γ-ear-containing, ADP-ribosylation factor-binding (GGA) proteins are key monomeric clathrin adaptors that bind to Sortilin.[18][19][20] GGAs, in conjunction with the adaptor protein complex 1 (AP-1), facilitate the incorporation of the Sortilin-cargo complex into clathrin-coated vesicles budding from the TGN.[3][6][21]

3.3 Dissociation in the Late Endosome and Receptor Recycling

These vesicles then traffic to and fuse with early endosomes, which mature into late endosomes. The acidic environment of the late endosome (pH ~5.5) causes a conformational change in the Sortilin receptor, leading to the release of its cargo. The cargo is then delivered to the lysosome.

For the cell to maintain its sorting capacity, Sortilin must be recycled back to the TGN. This crucial retrograde transport step is mediated by the retromer complex, a protein assembly that recognizes the cytoplasmic tail of Sortilin in the endosome and facilitates its packaging into vesicles for transport back to the Golgi.[21][22][23][24]

Caption: Sortilin binds cargo in the TGN and is trafficked to the late endosome.

Key Methodologies for Studying Sortilin-Mediated Sorting

4.1 In Vitro Binding Assays

Understanding the direct interaction between Sortilin and its ligands is fundamental. Surface Plasmon Resonance (SPR) is a powerful, label-free technique to quantify the kinetics and affinity of this binding.

4.1.1 Protocol: Surface Plasmon Resonance (SPR) Analysis of Sortilin-Ligand Interaction

• Principle: This protocol outlines the measurement of binding kinetics between immobilized recombinant Sortilin ectodomain and a soluble ligand. The change in mass on the sensor chip surface upon ligand binding is detected as a change in the refractive index, providing real-time binding data.

• Materials:

  • SPR instrument (e.g., Biacore)

  • CM5 sensor chip

  • Amine coupling kit (EDC, NHS, ethanolamine)

  • Recombinant human Sortilin ectodomain (with a tag for purification, e.g., His-tag)

  • Purified ligand of interest (e.g., Progranulin)

  • Running buffer (e.g., HBS-EP+)

  • Regeneration solution (e.g., Glycine-HCl, pH 2.0)

• Procedure:

  • Chip Activation: Equilibrate the CM5 chip with running buffer. Activate the surface with a 1:1 mixture of EDC/NHS for 7 minutes.

  • Sortilin Immobilization: Inject recombinant Sortilin (diluted in 10 mM sodium acetate, pH 4.5) over the activated surface to achieve a target immobilization level (e.g., 2000-4000 Response Units).

  • Deactivation: Inject 1 M ethanolamine-HCl for 7 minutes to block any remaining active sites.

  • Binding Analysis: Inject a series of increasing concentrations of the ligand over the Sortilin-immobilized surface and a reference flow cell. Allow for sufficient association and dissociation time (e.g., 180s association, 300s dissociation).

  • Regeneration: After each ligand injection, inject the regeneration solution to remove bound ligand and prepare the surface for the next cycle.

  • Data Analysis: Subtract the reference flow cell data from the active cell data. Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir) to determine the association rate (ka), dissociation rate (kd), and equilibrium dissociation constant (KD).

• Causality and Validation: The specificity of the interaction should be validated by demonstrating a lack of binding to a control protein immobilized on a separate flow cell. The calculated KD provides a quantitative measure of binding affinity, which is crucial for comparing different ligands or the effects of mutations.

4.2 Cellular Trafficking Assays

Visualizing the subcellular localization of Sortilin and its cargo is essential to confirm its role in trafficking.

4.2.1 Protocol: Immunofluorescence and Confocal Microscopy

• Principle: This method uses specific antibodies to label Sortilin and its cargo within fixed and permeabilized cells. Co-localization with markers for specific organelles (TGN, endosomes, lysosomes) is then assessed using a confocal microscope.

• Procedure:

  • Cell Culture: Plate cells (e.g., HeLa or a neuronal cell line) on glass coverslips and grow to 60-70% confluency.

  • Fixation: Wash cells with PBS and fix with 4% paraformaldehyde (PFA) for 15 minutes at room temperature.

  • Permeabilization: Wash with PBS and permeabilize with 0.25% Triton X-100 in PBS for 10 minutes.

  • Blocking: Block non-specific antibody binding with 1% BSA in PBST (PBS + 0.1% Tween-20) for 1 hour.

  • Primary Antibody Incubation: Incubate with primary antibodies diluted in blocking buffer overnight at 4°C (e.g., rabbit anti-Sortilin and mouse anti-Progranulin).

  • Secondary Antibody Incubation: Wash three times with PBST. Incubate with fluorescently-labeled secondary antibodies (e.g., anti-rabbit Alexa Fluor 488 and anti-mouse Alexa Fluor 594) for 1 hour at room temperature, protected from light.

  • Mounting: Wash three times with PBST and mount coverslips onto slides using a mounting medium containing DAPI.

  • Imaging: Acquire images using a confocal microscope. Analyze the degree of co-localization between Sortilin and its cargo using Pearson's correlation coefficient or similar quantitative methods.

• Self-Validation: The experiment should include controls where the primary antibody is omitted to ensure the specificity of the secondary antibody signal. Co-staining with organelle markers (e.g., TGN46 for Golgi, LAMP1 for lysosomes) provides spatial context and validates the trafficking pathway.

4.3 Genetic Manipulation Techniques

To definitively establish Sortilin's function, its gene (SORT1) can be knocked out using CRISPR/Cas9 technology.

4.3.1 Protocol: CRISPR/Cas9-Mediated Knockout of SORT1

Caption: Workflow for generating and validating a Sortilin knockout cell line.

• Principle: This workflow uses the CRISPR/Cas9 system to create a double-strand break in an early exon of the SORT1 gene. The error-prone non-homologous end joining (NHEJ) repair pathway introduces insertions or deletions (indels), leading to a frameshift mutation and a premature stop codon, thereby ablating protein expression.

• Procedure:

  • gRNA Design: Design two or more guide RNAs (gRNAs) targeting an early constitutive exon of the SORT1 gene using online design tools.

  • Vector Construction: Synthesize and clone the gRNAs into a vector co-expressing Cas9 nuclease and a selection marker (e.g., puromycin resistance).

  • Transfection: Transfect the target cell line with the Cas9/gRNA plasmid.

  • Selection: Select for transfected cells using the appropriate antibiotic (e.g., puromycin).

  • Single-Cell Cloning: Isolate single cells by limiting dilution or FACS to generate clonal populations.

  • Validation: Expand clones and screen for Sortilin knockout by Western blot. Confirm the on-target mutation by Sanger sequencing of the genomic DNA.

• Interpretation: A successful knockout will show a complete absence of the Sortilin protein band on a Western blot. The functional consequence can be assessed by measuring the secretion of a known Sortilin cargo, like Progranulin, into the cell culture medium. In knockout cells, cargo that is normally trafficked to the lysosome will be missorted and secreted.

Sortilin in Disease: When Sorting Goes Wrong

Dysfunction in Sortilin-mediated trafficking is increasingly linked to a range of human pathologies.

5.1 Neurodegenerative Diseases

• Alzheimer's Disease (AD): Sortilin is involved in the trafficking and processing of the amyloid precursor protein (APP).[25] It is also a neuronal receptor for apolipoprotein E (ApoE), which is critical for the clearance of amyloid-beta (Aβ) peptides.[17] Impaired Sortilin function can disrupt Aβ clearance, contributing to plaque formation.[17]

• Frontotemporal Dementia (FTD): Haploinsufficiency of progranulin (PGRN) is a major cause of FTD.[15] Sortilin is the primary receptor mediating the endocytosis and lysosomal degradation of extracellular PGRN.[17][26] Elevated Sortilin activity can therefore lead to reduced PGRN levels, contributing to disease pathogenesis.[15]

• Parkinson's Disease (PD): While less defined, emerging evidence suggests a potential role for Sortilin in the pathophysiology of Parkinson's disease, possibly through its involvement in neurotrophic factor signaling and protein aggregation pathways.[2]

5.2 Metabolic Disorders

Genetic variants at the SORT1 locus are strongly associated with plasma levels of low-density lipoprotein (LDL) cholesterol.[7][27] In the liver, Sortilin can direct apolipoprotein B-containing lipoproteins towards either secretion or lysosomal degradation, thereby influencing circulating lipid levels.[7] It is also involved in regulating glucose metabolism and insulin sensitivity.[1][27]

5.3 Cancer

Sortilin is overexpressed in several cancers, including ovarian, breast, and colorectal cancer.[16][28][29] Its expression can correlate with tumor progression and poor prognosis.[16][30] In cancer cells, Sortilin can modulate the signaling of growth factor receptors like EGFR and contribute to processes that promote cell proliferation and migration.[16][31]

Therapeutic Targeting of the Sortilin Pathway

The central role of Sortilin in various diseases makes it an attractive target for therapeutic intervention.

6.1 Strategies for Inhibition

For diseases like FTD, where reducing Sortilin activity could be beneficial, strategies are being developed to block the Sortilin-PGRN interaction. This includes small molecule inhibitors and therapeutic antibodies that prevent PGRN binding, thereby increasing its extracellular concentration.[26][32][33] Small molecule antagonism of Sortilin has also been shown to enhance overall lysosomal function, which could be beneficial for a range of lysosomal storage disorders.[34]

6.2 Opportunities for Drug Delivery

Conversely, the high expression of Sortilin on certain cancer cells and its rapid internalization make it an excellent target for drug delivery.[30][35] Peptide-drug conjugates (PDCs) are being developed where a cytotoxic drug is linked to a peptide that specifically binds to Sortilin.[28][29][35] This approach allows for the targeted delivery of chemotherapy directly into cancer cells, potentially increasing efficacy while reducing systemic toxicity.[28][29]

Future Directions and Unanswered Questions

The field of Sortilin biology is rapidly evolving. Key unanswered questions remain:

• How does a single receptor recognize and sort such a diverse array of ligands?

• What are the cell-type-specific mechanisms that regulate Sortilin trafficking and function?

• While Sortilin-independent pathways for lysosomal trafficking of proteins like progranulin exist, what are the alternative receptors and mechanisms involved?[13][15]

• What are the full clinical implications of modulating Sortilin activity, and how can potential on-target side effects in different tissues be managed?

Answering these questions will deepen our understanding of fundamental cell biology and pave the way for novel therapeutic strategies for a host of challenging diseases.

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• Annabi, B., & Demeule, M. (2022). The Peptide-Drug Conjugate TH1902: A New Sortilin Receptor-Mediated Cancer Therapeutic against Ovarian and Endometrial Cancers. Cancers. [Link]

• Knupp, A., & Young, J. E. (2023). Pharmacologic Stabilization of Retromer Rescues Endosomal Pathology Induced by Defects in the Alzheimer's gene SORL1. bioRxiv. [Link]

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• Morales, C. R., & Lefrancois, S. (2005). The sorting and trafficking of lysosomal proteins. ResearchGate. [Link]

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Protocols & Analytical Methods

In Vitro Protocol for Evaluating Sortilin Antagonist 1: A Guide for Neurodegenerative Disease Research

These application notes provide a comprehensive framework for researchers, scientists, and drug development professionals on the in vitro application of Sortilin antagonist 1. This guide is designed to offer both detailed protocols and the underlying scientific rationale to ensure experimental robustness and data integrity.

Introduction: The Multifaceted Role of Sortilin in Neuronal Health and Disease

Sortilin, a type-I transmembrane protein encoded by the SORT1 gene, is a key player in neuronal function and viability.[1][2] It belongs to the vacuolar protein sorting 10 (Vps10p) domain receptor family and is highly expressed in the central and peripheral nervous systems.[1] Sortilin functions as a critical sorting receptor, shuttling a variety of protein cargoes between the Golgi apparatus, endosomes, lysosomes, and the plasma membrane.[3][4][5]

Its diverse functions include regulating the trafficking and signaling of neurotrophins, such as nerve growth factor (NGF) and brain-derived neurotrophic factor (BDNF), which are crucial for neuronal survival and plasticity.[1][6] However, sortilin also mediates the endocytosis and subsequent degradation of progranulin (PGRN), a protein with important roles in lysosomal function and neuroinflammation.[7][8] Furthermore, it acts as a co-receptor for pro-neurotrophins like proNGF, mediating apoptotic signaling.[9][10][11]

Given its involvement in these critical cellular processes, dysregulation of sortilin has been implicated in a range of neurodegenerative diseases, including Alzheimer's disease, frontotemporal dementia (FTD), and Parkinson's disease.[12][13][14] This makes sortilin an attractive therapeutic target for these conditions.

Mechanism of Action: The Rationale for Sortilin Antagonism

Sortilin antagonists are designed to interfere with the binding of its ligands, thereby modulating downstream signaling pathways. Sortilin antagonist 1 is a small molecule inhibitor that has been shown to block the interaction between sortilin and neurotensin (NTS), one of its ligands, with an IC50 value of 20 nM.[15] By occupying the ligand-binding site on sortilin, the antagonist can prevent the binding of other key ligands.[6]

This inhibition has several potential therapeutic effects:

• Increased Progranulin Levels: By blocking sortilin-mediated endocytosis of progranulin, antagonists can increase extracellular progranulin levels.[8][16] This is particularly relevant for FTD caused by progranulin gene (GRN) mutations, which lead to haploinsufficiency.[16]

• Reduced Apoptotic Signaling: By preventing the binding of pro-neurotrophins like proNGF to the sortilin/p75NTR receptor complex, antagonists can inhibit neuronal apoptosis.[10][11]

• Modulation of Neuroinflammation: Sortilin is expressed in microglia and is involved in inflammatory processes.[14][17] Antagonizing sortilin may therefore help to reduce neuroinflammation associated with neurodegenerative diseases.

The following diagram illustrates the central role of sortilin in neuronal signaling and the mechanism of its antagonists.

Caption: Sortilin signaling and antagonist inhibition.

Experimental Protocols: A Step-by-Step Guide

The following protocols provide a detailed methodology for treating cultured cells with Sortilin antagonist 1 and assessing its effects. These protocols are designed to be adaptable to various neuronal cell models, including primary neurons, iPSC-derived neurons, and relevant cell lines (e.g., SH-SY5Y, U251).[8][18]

Part 1: Cell Culture and Treatment

This initial phase focuses on the proper handling and treatment of cells with the antagonist.

Materials:

• Neuronal cell line or primary neurons of choice

• Appropriate cell culture medium and supplements

• Sortilin antagonist 1 (e.g., compound 44)[15]

• Dimethyl sulfoxide (DMSO)

• Phosphate-buffered saline (PBS)

• Cell culture plates (e.g., 96-well, 24-well, or 6-well plates)

Protocol:

• Cell Seeding: Plate the cells at a density appropriate for the specific assay to be performed. Allow the cells to adhere and reach the desired confluency (typically 70-80%) before treatment.

• Preparation of Antagonist Stock Solution: Prepare a stock solution of Sortilin antagonist 1 in DMSO. For example, a 25 mg/mL stock can be prepared.[15] Store the stock solution at -80°C for long-term storage (up to 6 months) or -20°C for short-term storage (up to 1 month).[15]

• Preparation of Working Solutions: On the day of the experiment, dilute the stock solution in the appropriate cell culture medium to achieve the desired final concentrations. It is crucial to include a vehicle control (medium with the same concentration of DMSO as the highest antagonist concentration) in all experiments.

  • Note on Solubility: For in vitro use, if solubility issues arise, various formulations can be considered. For example, a working solution can be prepared by adding the DMSO stock to PEG300, followed by Tween-80 and saline.[15]

• Cell Treatment: Remove the existing medium from the cells and replace it with the medium containing the desired concentrations of Sortilin antagonist 1 or the vehicle control.

• Incubation: Incubate the cells for the desired period. The optimal incubation time will depend on the specific endpoint being measured and should be determined empirically. A time course experiment (e.g., 24, 48, 72 hours) is recommended for initial characterization.

Table 1: Recommended Concentration Ranges and Incubation Times

Parameter	Recommended Range	Notes
Antagonist Concentration	10 nM - 10 µM	The IC50 for inhibiting neurotensin binding is 20 nM.[15] A dose-response curve is essential to determine the optimal concentration for your cell model.
Incubation Time	24 - 72 hours	The duration should be sufficient to observe changes in protein levels or cellular function.
DMSO Concentration	< 0.1% (v/v)	High concentrations of DMSO can be toxic to cells.

Part 2: Assessment of Antagonist Efficacy

The following assays are designed to validate the biological activity of the Sortilin antagonist 1.

A primary effect of sortilin antagonism is the increase in extracellular progranulin.

Materials:

• Conditioned medium from treated and control cells

• Progranulin ELISA kit (human or mouse, as appropriate)[19][20]

• Cell lysis buffer (for measuring intracellular progranulin)

• Protein quantification assay (e.g., BCA assay)

Protocol:

• Collection of Conditioned Medium: At the end of the treatment period, carefully collect the conditioned medium from each well. Centrifuge the medium to remove any detached cells and debris.

• Cell Lysis (Optional): To measure intracellular progranulin, wash the cells with cold PBS and then lyse them using a suitable lysis buffer.

• Progranulin Quantification: Measure the concentration of progranulin in the conditioned medium (and cell lysates, if applicable) using a commercially available ELISA kit, following the manufacturer's instructions.

• Data Normalization: If measuring intracellular progranulin, normalize the results to the total protein concentration of the cell lysate.

This assay directly assesses the ability of the antagonist to block the binding of a known sortilin ligand.

Materials:

• Cells expressing sortilin

• Biotinylated sortilin ligand (e.g., pro-BDNF or neurotensin)[21]

• Streptavidin-HRP conjugate

• Chemiluminescent substrate

• Luminometer

Protocol:

• Cell Preparation: Plate cells in a 96-well plate and allow them to adhere.

• Antagonist Pre-incubation: Treat the cells with varying concentrations of Sortilin antagonist 1 or vehicle control for a short period (e.g., 30-60 minutes) at 37°C.

• Ligand Binding: Add a fixed concentration of the biotinylated sortilin ligand to each well and incubate to allow binding to the cell surface sortilin.

• Washing: Wash the cells multiple times with cold PBS to remove unbound ligand.

• Detection: Add streptavidin-HRP conjugate, followed by a chemiluminescent substrate. Measure the luminescence using a plate reader.

• Data Analysis: A decrease in the luminescent signal in the presence of the antagonist indicates successful competition for ligand binding. Calculate the IC50 value of the antagonist.

Beyond direct target engagement, it is crucial to evaluate the functional consequences of sortilin antagonism.

• Neuronal Viability and Apoptosis Assays: To assess the neuroprotective effects of the antagonist, treat cells with a neurotoxic stimulus (e.g., proNGF) in the presence or absence of the antagonist. Cell viability can be measured using assays such as MTT or CellTiter-Glo. Apoptosis can be quantified by measuring caspase-3/7 activity or using TUNEL staining.[22]

• Lysosomal Function Assays: Since sortilin is involved in lysosomal trafficking, its inhibition may impact lysosomal function.[17][23] This can be assessed by measuring the activity of lysosomal enzymes (e.g., cathepsins) or using fluorescent dyes that accumulate in functional lysosomes (e.g., LysoTracker).[24]

• Neurite Outgrowth Assays: In the context of neuronal development and regeneration, the effect of the antagonist on neurite outgrowth can be evaluated.[25] This typically involves immunofluorescence staining for neuronal markers (e.g., β-III tubulin) followed by automated image analysis to quantify neurite length and branching.

The following workflow diagram outlines the key experimental steps.

Caption: Experimental workflow for antagonist evaluation.

Self-Validating Systems: Ensuring Data Integrity

To ensure the trustworthiness of the experimental data, it is essential to incorporate self-validating systems into the protocols.

• Positive and Negative Controls: In addition to the vehicle control, include a known sortilin ligand as a positive control in the binding competition assay. For functional assays, a compound with a known effect on the measured endpoint should be included.

• Orthogonal Assays: Confirm key findings using multiple, independent assay formats. For example, if an increase in extracellular progranulin is observed by ELISA, this could be corroborated by Western blotting.

• Dose-Response and Time-Course Studies: These are critical for understanding the potency and kinetics of the antagonist's effects.

• Consideration of Cell Model: The choice of cell model is critical. While cell lines offer reproducibility, primary or iPSC-derived neurons provide greater physiological relevance.[18][26] It is important to characterize the expression level of sortilin in the chosen cell model.

The following diagram illustrates the logical relationships in a self-validating experimental design.

Caption: Logic of a self-validating experimental design.

Conclusion

This guide provides a comprehensive set of protocols and the underlying scientific rationale for the in vitro evaluation of Sortilin antagonist 1. By following these detailed methodologies and incorporating self-validating systems, researchers can generate robust and reliable data to advance our understanding of sortilin biology and its potential as a therapeutic target in neurodegenerative diseases.

References

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• Mitok, K. A., Wilson, A. L., & Temel, R. E. (2022). Sorting through the extensive and confusing roles of sortilin in metabolic disease. American Journal of Physiology-Endocrinology and Metabolism, 323(2), E109-E122. [Link]

• Carlo, A. S., & Nykjaer, A. (2013). The pro-neurotrophin receptor sortilin is a major neuronal apolipoprotein E receptor for catabolism of amyloid-β peptide in the brain. Journal of Neuroscience, 33(1), 35-47. [Link]

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• Aviscera Bioscience. (n.d.). Sortilin Receptor Ligand Screen Kit. Retrieved from [Link]

• NeurologyLive. (2024, September 9). Sortilin Antagonist VES001 Meets Primary End Point in Phase 1 Study of Frontotemporal Dementia. [Link]

• Al-Moualla, M., & Al-Akhrass, H. (2022). Deciphering Mechanisms of Action of Sortilin/Neurotensin Receptor-3 in the Proliferation Regulation of Colorectal and Other Cancers. International journal of molecular sciences, 23(19), 11849. [Link]

• Ly, T. T., & Nykjaer, A. (2019). Sortilin gates neurotensin and BDNF signaling to control peripheral neuropathic pain. Science signaling, 12(586), eaav9236. [Link]

• Quistgaard, E. M., & Madsen, P. (2014). Identification of the first small-molecule ligand of the neuronal receptor sortilin and structure determination of the receptor–ligand complex. Acta Crystallographica Section D: Biological Crystallography, 70(2), 433-441. [Link]

• Lee, S., & Kim, S. (2020). Anti-sortilin1 antibody up-regulates progranulin via sortilin1 down-regulation. Frontiers in neuroscience, 14, 598822. [Link]

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• Lee, W. C., & De-Lai, Y. (2017). Targeted manipulation of the sortilin-progranulin axis rescues progranulin haploinsufficiency. Human molecular genetics, 26(10), 1858-1870. [Link]

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• Nykjaer, A., & Willnow, T. E. (2020). Anti-sortilin antibodies and methods of use thereof. U.S.

• Kim, D., & Lee, S. (2021). Microglia regulate brain progranulin levels through the endocytosis/lysosomal pathway. The Journal of clinical investigation, 131(19). [Link]

• Butler, V. J., & Schaffer, J. E. (2018). Progranulin stimulates the in vitro maturation of pro-cathepsin D at acidic pH. The Journal of biological chemistry, 293(42), 16307-16316. [Link]

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Application Notes and Protocols for AF38469 Dosage and Administration in Mouse Models

Authored by Gemini, Senior Application Scientist

Introduction: Targeting Sortilin with AF38469 for Therapeutic Intervention

AF38469 is a potent, small-molecule inhibitor of Sortilin (SORT1), a type-I transmembrane receptor belonging to the Vps10p-domain receptor family.[1] Sortilin plays a critical role in a multitude of cellular processes, including protein trafficking, signal transduction, and the regulation of inflammatory pathways.[1] It functions by sorting various ligands from the cell surface and the Golgi apparatus to the endo-lysosomal pathway. Dysregulation of Sortilin has been implicated in the pathophysiology of several diseases, most notably neurodegenerative lysosomal storage disorders (LSDs) and conditions with a strong inflammatory component.[1][2]

The primary mechanism of action for AF38469 involves its direct inhibition of Sortilin. This inhibition has been shown to produce two major therapeutic effects. Firstly, it activates Transcription Factor EB (TFEB), a master regulator of lysosomal biogenesis and autophagy.[2][3] This activation enhances the cell's capacity to clear accumulated waste products, a key pathological feature of LSDs like Batten disease.[2][4] Secondly, by modulating Sortilin-mediated signaling cascades, AF38469 can significantly reduce the expression of pro-inflammatory mediators, offering a therapeutic avenue for inflammatory diseases.[1] These findings establish AF38469 as a valuable research tool and a promising therapeutic candidate for a range of disorders.[2][4]

Figure 1: Simplified signaling pathway of AF38469.

Part 1: Pre-clinical Efficacy and Dosage Determination in Mouse Models

The selection of an appropriate dosage regimen is paramount for achieving therapeutic efficacy while minimizing potential toxicity. Studies in various mouse models have demonstrated that AF38469 is effective across a range of concentrations, with optimal doses often being significantly lower than initially tested. The primary route of administration for achieving systemic effects has been oral, via medicated drinking water, which ensures chronic and stable exposure.[1][2]

Case Study 1: Neurodegenerative Lysosomal Storage Disorders (Batten Disease)

In mouse models of CLN2 and CLN3 Batten disease, AF38469 was evaluated for its ability to mitigate core pathologies, including lysosomal storage accumulation and neuroinflammation.[2] Initial studies explored higher doses based on previous literature for unrelated disorders, which, while effective in rescuing behavioral phenotypes like tremors, did not improve brain histopathology.[2] This critical observation prompted a dose-reduction strategy, which revealed that lower concentrations were surprisingly more effective at the cellular level.

Mouse Model	AF38469 Dose (in drinking water)	Duration	Key Outcomes & Insights	Citation
Cln2R207X	High Doses: 3 µg/ml, 78 µg/ml	Wean to 11 weeks	Complete rescue of tremor phenotypes. No significant improvement in histopathological markers (lysosomal storage, gliosis). This highlights that behavioral rescue can be dissociated from underlying cellular pathology and that higher doses are not always optimal.	[2]
Cln2R207X	Low Doses: 0.03 µg/ml, 0.3 µg/ml	Wean to 11 weeks	0.03 µg/ml: Significantly increased PPT1 enzyme activity. 0.3 µg/ml: Significantly prevented subunit C accumulation and reduced microgliosis and astrocytosis. Demonstrates dose-dependent effects on distinct pathological features.	[2]
Cln3Δex7/8	Low Doses: (Not specified, but lower than 3 µg/ml)	Wean to 16 weeks	Significantly increased TPP1 enzyme activity. Prevented subunit C accumulation and reduced microgliosis and astrocytosis. Showed efficacy in a different model of Batten disease, suggesting a broad applicability for LSDs.	[2]
Wild Type	Low Doses: (e.g., 0.3 µg/ml)	Wean to 16 weeks	Reduced baseline lysosomal storage and microglial activation without impacting body weight. This suggests a pro-homeostatic effect on lysosomal function even in non-diseased states and indicates a favorable safety profile at effective doses.	[2]

Case Study 2: Inflammatory Conditions (Diabetic Retinopathy)

In a streptozotocin (STZ)-induced model of diabetes, AF38469 was tested for its ability to protect the retina from inflammatory damage.[1] Sortilin levels are known to be elevated in the diabetic retina, making it a rational therapeutic target.

| Mouse Model | AF38469 Dose | Administration Route | Duration | Key Outcomes & Insights | Citation | | :--- | :--- | :--- | :--- | :--- | | STZ-induced Diabetic Mice | 10 µg/kg (in drinking water) | Oral (dissolved in saline, then added to drinking water) | 6 weeks | Restored retinal function (electroretinogram) to normal levels. Reduced vascular leakage (fluorescein angiography). Significantly reduced inflammatory mediators HMGB1 and IL-1β. This demonstrates the potent anti-inflammatory effects of Sortilin inhibition in a non-CNS context. |[1] | | Retinal Ischemia/Reperfusion (I/R) | Not specified | Topical (eye drops) | 2-10 days post-I/R | Reduced neuronal and vascular damage. Reduced I/R-induced inflammation and lysosomal markers. This study validates an alternative, localized route of administration for ocular diseases, potentially minimizing systemic exposure. |[5] |

Part 2: Protocols for AF38469 Administration in Mice

The following protocols provide a detailed methodology for the preparation and administration of AF38469 to mouse models. Adherence to these guidelines is crucial for reproducibility and the generation of reliable data.

Critical Pre-experimental Considerations

• Compound Sourcing and Handling: AF38469 can be sourced from various chemical suppliers (e.g., MedChemExpress).[6] Ensure the compound has a high purity (>98%). Store the powder as recommended by the manufacturer, typically desiccated at -20°C.

• Vehicle Selection: For oral administration in drinking water, the compound can be dissolved directly in water or first in a small amount of a vehicle like saline to ensure complete dissolution before adding it to the water bottles.[1] For any parenteral routes, the use of sterile, pH-neutral, and isotonic vehicles is mandatory to prevent pain and tissue necrosis.[7][8]

• Animal Welfare: All procedures must be approved by the institution's Institutional Animal Care and Use Committee (IACUC).[7] Animals should be closely monitored for any adverse effects, including changes in body weight, food/water intake, and general behavior.

Figure 2: Experimental workflow for oral AF38469 administration.

Protocol: Chronic Oral Administration via Drinking Water

This is the most common and effective method for long-term studies requiring systemic exposure.

Objective: To achieve sustained, therapeutic plasma concentrations of AF38469 over several weeks or months.

Materials:

• AF38469 powder

• Vehicle (Sterile 0.9% Saline or Water for Injection)

• Sterile drinking water

• Calibrated scale

• Sterile conical tubes (50 mL)

• Mouse water bottles (autoclaved)

• Graduated cylinders

Step-by-Step Procedure:

• Dosage Calculation:

  • Determine the target concentration of AF38469 in the drinking water. Based on efficacy in Batten disease models, a concentration of 0.3 µg/mL is a validated starting point.[2]

  • Calculate the total volume of medicated water needed per cage for a set period (e.g., 3-4 days). A typical mouse drinks ~4-5 mL per day. For a cage of 4 mice, this is ~16-20 mL/day. Preparing 100 mL per cage for 4 days is a safe estimate.

  • Example Calculation for 100 mL of 0.3 µg/mL water:

    • Amount needed = 0.3 µg/mL * 100 mL = 30 µg = 0.03 mg.

• Preparation of Medicated Water:

  • Accurately weigh the required amount of AF38469 powder. For small quantities like 0.03 mg, it is highly recommended to first create a concentrated stock solution.

  • Stock Solution (Recommended):

    • Weigh a larger, more manageable amount (e.g., 1 mg) of AF38469.

    • Dissolve it in a precise volume of vehicle (e.g., 1 mL of saline) to create a 1 mg/mL stock solution.

    • From this stock, you can accurately pipette the required volume for your final dilution. To get 30 µg, you would take 30 µL of the 1 mg/mL stock.

  • Final Dilution:

    • Measure the final volume of sterile drinking water (e.g., 100 mL) in a sterile container.

    • Add the calculated volume of AF38469 (either directly or from the stock solution) to the water.

    • Mix thoroughly by vortexing or inverting until the compound is fully dissolved.

• Administration and Monitoring:

  • Transfer the medicated water to the autoclaved mouse water bottles.

  • Label each bottle clearly with the compound name, concentration, and preparation date.

  • Replace the water bottles in the cages. Crucially, also prepare a "Vehicle Control" group that receives drinking water with the same amount of vehicle (if any) used to dissolve the drug.

  • Replace the medicated water every 3-4 days to ensure compound stability and freshness.

  • At each change, measure the remaining volume of water to estimate consumption per cage.

  • Monitor animal body weights at least once a week to check for any signs of toxicity or failure to thrive.[2]

Part 3: Data Interpretation and Troubleshooting

• Expected Outcomes: Based on the model, researchers can expect improvements in behavioral phenotypes (e.g., reduced tremors), a decrease in pathological markers (e.g., reduced CD68+ microgliosis, reduced GFAP+ astrocytosis, decreased lysosomal storage), and restoration of biochemical markers (e.g., increased TPP1/PPT1 enzyme activity).[2]

• Troubleshooting:

  • Poor Compound Solubility: If AF38469 does not dissolve easily in water, a stock solution in DMSO can be prepared. However, the final concentration of DMSO in the drinking water must be kept very low (<0.1%) to avoid toxicity.

  • Variable Water Intake: If mice show aversion to the medicated water, consider a lower starting dose or the use of a sweetening agent like sucrose (2-5%), ensuring the control group also receives the sweetener.

  • Lack of Efficacy: If no therapeutic effect is observed, verify the dose calculations and the purity/activity of the compound. A dose-response study may be necessary to determine the optimal concentration for your specific model and endpoint.

Conclusion

AF38469 is a highly effective modulator of the Sortilin pathway with demonstrated efficacy in mouse models of both rare neurodegenerative diseases and more common inflammatory conditions. The success of in vivo studies hinges on a rational approach to dosage and administration. Evidence strongly supports the use of chronic oral administration of low-dose AF38469 (in the range of 0.03-0.3 µg/mL in drinking water) to achieve significant, systemic therapeutic benefits with a favorable safety profile. This application note provides a comprehensive framework for researchers to design and execute robust pre-clinical studies using this promising compound.

References

• Title: Sortilin inhibition treats multiple neurodegenerative lysosomal storage disorders - PMC. Source: National Center for Biotechnology Information. URL: [Link]

• Title: Sortilin protein inhibition shows promise as Batten disease treatment. Source: Batten Disease News. URL: [Link]

• Title: Inhibition of Sortilin Improves Retinal Function in Diabetic Mice Through Decreased Inflammatory Mediators - Scientific Archives International Open Access Journals. Source: Scientific Archives. URL: [Link]

• Title: SORTILIN INHIBITION PROTECTS THE RETINA BY REDUCING INFLAMMATION AND LYSOSOMAL ACTIVITY | IOVS. Source: Investigative Ophthalmology & Visual Science. URL: [Link]

• Title: Administration Of Drugs and Experimental Compounds in Mice and Rats (IACUC) | Office of Research - Boston University. Source: Boston University Office of Research. URL: [Link]

• Title: Elevated sortilin expression discriminates functional from non-functional neuroendocrine tumors and enables therapeutic targeting - PMC. Source: National Center for Biotechnology Information. URL: [Link]

• Title: Sortilin inhibition treats multiple neurodegenerative lysosomal storage disorders - PubMed. Source: PubMed. URL: [Link]

• Title: Administration of Substances to Laboratory Animals: Routes of Administration and Factors to Consider - PMC. Source: National Center for Biotechnology Information. URL: [Link]

• Title: Administration and injection of substances in mice Number: AD-2 Scope - Direction des services vétérinaires. Source: McGill University Animal Care Committee. URL: [Link]

• Title: How to Administer a Substance to a Mouse? - TransCure bioServices. Source: TransCure bioServices. URL: [Link]

• Title: Guidelines on Administration of Substances to Laboratory Animals - Research A-Z. Source: University of Arizona Research, Innovation & Impact. URL: [Link]

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• 1. scientificarchives.com [scientificarchives.com]
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• 3. Sortilin inhibition treats multiple neurodegenerative lysosomal storage disorders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. battendiseasenews.com [battendiseasenews.com]
• 5. iovs.arvojournals.org [iovs.arvojournals.org]
• 6. Elevated sortilin expression discriminates functional from non-functional neuroendocrine tumors and enables therapeutic targeting - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Administration Of Drugs and Experimental Compounds in Mice and Rats (IACUC) | Office of Research [bu.edu]
• 8. dsv.ulaval.ca [dsv.ulaval.ca]

Introduction: Targeting Sortilin, a Multifunctional Cellular Trafficking Regulator

An In-Depth Guide to Cell-Based Assays for Measuring Sortilin Inhibition

Sortilin (also known as Neurotensin Receptor-3) is a type-I transmembrane glycoprotein and a member of the vacuolar protein sorting 10 protein (Vps10p) domain receptor family.[1] Initially identified for its role in intracellular protein sorting between the Golgi apparatus, endosomes, and lysosomes, its functional repertoire is now understood to be far more extensive.[1][2] Sortilin functions as a key cellular shuttle, a cell surface receptor for various ligands, and a critical co-receptor in diverse signaling pathways.[3][4]

The expanding role of sortilin in major human diseases has positioned it as a compelling therapeutic target. Its expression is deregulated in neurodegenerative disorders, cardiovascular disease, and type 2 diabetes.[3][4] Notably, sortilin is overexpressed in a range of aggressive cancers, including breast, lung, pancreatic, and glioblastoma, where it is implicated in tumor cell invasion, adhesion, and metastasis.[5][6][7][8]

The rationale for sortilin inhibition is multifaceted:

• Blocking Pro-Apoptotic Signaling: As a co-receptor with p75NTR, sortilin is essential for mediating cell death induced by pro-neurotrophins like pro-nerve growth factor (proNGF) and pro-brain-derived neurotrophic factor (pro-BDNF).[4][9][10] Inhibiting this interaction can protect neurons from degeneration and potentially limit certain cancer signaling pathways.

• Modulating Protein Levels: Sortilin mediates the endocytosis and subsequent lysosomal degradation of key proteins, such as progranulin (PGRN).[11][12] Inhibiting this uptake can increase extracellular levels of neuroprotective factors, a strategy being explored for frontotemporal dementia.[13][14][15]

• Enabling Targeted Drug Delivery: The rapid internalization of sortilin from the cell surface is being exploited for the targeted delivery of cytotoxic payloads via antibody-drug conjugates (ADCs) and peptide-drug conjugates (PDCs).[16][17][18]

Reliable and biologically relevant cell-based assays are indispensable for discovering and validating novel sortilin inhibitors.[19][20] These assays move beyond simple in vitro binding to confirm target engagement in a cellular context, measure functional consequences, and predict therapeutic potential. This guide provides detailed protocols and the underlying scientific principles for three robust cell-based assays designed to measure sortilin inhibition.

Core Principles: Sortilin's Cellular Mechanisms of Action

Understanding the cellular journey of sortilin and its ligands is fundamental to designing effective assays. Sortilin is a dynamic protein, trafficking between intracellular compartments and the plasma membrane to execute its functions.

Caption: Core cellular trafficking pathways involving sortilin.

At the plasma membrane, sortilin acts as a receptor to bind a variety of ligands. This binding event triggers rapid, clathrin-dependent endocytosis, internalizing the receptor-ligand complex into early endosomes.[11] From the endosome, the cargo can be recycled back to the Golgi or cell surface, or trafficked to the lysosome for degradation.[2][21] This rapid internalization cycle is a key feature to exploit or inhibit.

Experimental Design: Selecting the Appropriate Cell System

The choice of cell line is a critical parameter for a successful assay. The ideal cell system should express sufficient levels of sortilin at the cell surface to provide a robust assay window.

Rationale for Cell Line Selection:

• Engineered Cell Lines: For mechanistic studies and high-throughput screening, HEK293 or CHO cells are often used.[22] These cells have low to negligible endogenous sortilin expression, allowing for stable or transient transfection with a human sortilin expression construct.[19] This creates a clean system with a clear negative control (the parental cell line).

• Endogenously Expressing Cancer Cell Lines: For oncology applications, it is crucial to use cell lines derived from relevant cancers. Glioblastoma (U87MG, A172), breast cancer (MDA-MB-231), and prostate cancer (PC3, LNCaP) cell lines are known to express high levels of sortilin.[22][23]

• Neuronal Cell Lines: For neurobiology-focused studies, cell lines like PC12 or SH-SY5Y, which endogenously express sortilin and relevant co-receptors like p75NTR, are often employed.[24]

Validation is Non-Negotiable: Before initiating any assay, sortilin expression must be validated. Western blotting can confirm the presence of the ~100 kDa protein, while flow cytometry or immunofluorescence can confirm its localization at the cell surface.[22][23]

Cell Line	Origin	Typical Sortilin Expression	Common Applications & Rationale
HEK293	Human Embryonic Kidney	Negligible (endogenous)	Ideal for transient or stable overexpression; provides a clean system with a parental negative control.[19]
U87MG, A172	Human Glioblastoma	High	Endogenous expression for studying sortilin's role in brain cancer invasion and for testing inhibitors.[23]
MDA-MB-231	Human Breast Cancer	High	A well-characterized model for sortilin-targeted therapies in breast cancer, including ADCs.[18][22]
PC3, LNCaP	Human Prostate Cancer	Moderate to High	Used to study sortilin's role in progranulin action and to test ADCs in prostate cancer models.[11]
PC12	Rat Pheochromocytoma	Moderate	Expresses sortilin, p75NTR, and TrkA; classic model for studying neurotrophin signaling and apoptosis.[24]

Application Note 1: Ligand Uptake Inhibition Assay

Principle

This assay provides a direct and quantitative measure of a compound's ability to block the binding and/or internalization of a specific sortilin ligand. By using a labeled ligand, its uptake into sortilin-expressing cells can be monitored. A reduction in the signal from the labeled ligand in the presence of a test compound indicates inhibitory activity. This assay is highly adaptable for high-content screening (HCS) to identify primary hits.[19][20]

Caption: Workflow for the Ligand Uptake Inhibition Assay.

Detailed Protocol: High-Content Imaging Method

This protocol is adapted from established methods for measuring the uptake of the proNGF prodomain.[19][25]

Materials and Reagents

• Cells: HEK293 cells stably expressing human sortilin (HEK293-SORT1) and the parental HEK293 line.

• Ligand: GST-tagged proNGF pro-domain (GST-pro).

• Test Compounds: Small molecules or antibodies to be screened.

• Positive Control Inhibitor: Neurotensin (a known sortilin ligand).

• Primary Antibodies: Mouse anti-Sortilin antibody, Rabbit anti-GST antibody.

• Secondary Antibodies: Alexa Fluor 488-conjugated anti-Mouse IgG, Alexa Fluor 594-conjugated anti-Rabbit IgG.

• Nuclear Stain: Hoechst 33342.

• Plates: 96-well, black-walled, clear-bottom imaging plates.

• Buffers: PBS, 4% Paraformaldehyde (PFA) in PBS, Permeabilization Buffer (0.1% Triton X-100 in PBS), Blocking Buffer (5% BSA in PBS).

Step-by-Step Procedure

• Cell Seeding: Plate HEK293-SORT1 and parental HEK293 cells into 96-well imaging plates at a density of 20,000-30,000 cells per well. Allow cells to adhere and grow for 24-48 hours. The goal is a sub-confluent monolayer.

• Compound Treatment:

  • Prepare serial dilutions of test compounds and controls in serum-free media.

  • Aspirate the culture medium from the cells and add 100 µL of the compound dilutions to the appropriate wells.

  • Incubate for 1 hour at 37°C. This pre-incubation allows the inhibitor to engage with the receptor before the ligand is introduced.

• Ligand Addition:

  • Prepare the GST-pro ligand solution in serum-free media at a final concentration of ~50 nM (concentration should be optimized).

  • Add 50 µL of the GST-pro solution directly to each well (for a final volume of 150 µL).

  • Incubate for 45 minutes at 37°C. This time is optimized for significant internalization without saturating the system.[25]

• Washing and Fixation:

  • Aspirate the medium and wash the cells three times with 200 µL of cold PBS to remove all unbound ligand.

  • Expert Tip: To specifically measure internalized ligand, an optional acid wash step (e.g., PBS pH 2.0 for 2-5 minutes on ice) can be included before fixation to strip off any surface-bound ligand.[19]

  • Fix the cells by adding 100 µL of 4% PFA for 15 minutes at room temperature.

• Immunostaining:

  • Wash the fixed cells twice with PBS.

  • Permeabilize the cells with Permeabilization Buffer for 10 minutes.

  • Wash twice with PBS.

  • Block non-specific binding with Blocking Buffer for 1 hour at room temperature.

  • Incubate with primary antibodies (e.g., anti-Sortilin at 1:500, anti-GST at 1:1000) diluted in Blocking Buffer overnight at 4°C.

  • Wash three times with PBS.

  • Incubate with corresponding fluorescently-labeled secondary antibodies and Hoechst stain diluted in Blocking Buffer for 1 hour at room temperature, protected from light.

  • Wash three times with PBS. Leave the final wash on the cells for imaging.

• Image Acquisition and Analysis:

  • Acquire images using a high-content imaging system, capturing channels for nuclei (Hoechst), sortilin (Alexa 488), and the internalized ligand (Alexa 594).

  • Use automated analysis software to: a. Identify individual cells based on the nuclear stain. b. Create a mask to identify sortilin-positive cells based on the Alexa 488 signal. c. Measure the mean fluorescence intensity of the internalized ligand (Alexa 594 signal) specifically within the population of sortilin-positive cells.

Self-Validation and Data Interpretation

• Trustworthiness: The assay's validity is confirmed by comparing results between sortilin-expressing and parental cells. Significant ligand uptake should only occur in the HEK293-SORT1 cells.

• Controls: The positive control (Neurotensin) should show a dose-dependent inhibition of GST-pro uptake. The negative (vehicle) control defines 0% inhibition.

• Analysis: Calculate the percent inhibition for each compound concentration relative to the vehicle control. Plot the dose-response curve and fit to a four-parameter logistic model to determine the IC50 value.

Application Note 2: Inhibition of Pro-Apoptotic Signaling Assay

Principle

This functional assay moves beyond binding and measures the ability of an inhibitor to block a key downstream consequence of sortilin activation: pro-neurotrophin-induced apoptosis. Sortilin, in complex with the p75NTR, mediates cell death upon binding proNGF.[10] An effective inhibitor will rescue cells from this pro-apoptotic signal, which can be quantified by measuring cell viability or specific apoptotic markers like caspase activity.

Sources

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• 2. uniprot.org [uniprot.org]
• 3. tandfonline.com [tandfonline.com]
• 4. A new role under sortilin's belt in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. news-medical.net [news-medical.net]
• 6. drugtargetreview.com [drugtargetreview.com]
• 7. journals.biologists.com [journals.biologists.com]
• 8. The Membrane Protein Sortilin Is a Potential Biomarker and Target for Glioblastoma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Sortilin Regulates Progranulin Action in Castration-Resistant Prostate Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. alzforum.org [alzforum.org]
• 13. Targeted manipulation of the sortilin–progranulin axis rescues progranulin haploinsufficiency - PMC [pmc.ncbi.nlm.nih.gov]
• 14. mayo.edu [mayo.edu]
• 15. Frontiers | An anti-sortilin affibody-peptide fusion inhibits sortilin-mediated progranulin degradation [frontiersin.org]
• 16. pharmacytimes.com [pharmacytimes.com]
• 17. Targeting SORT1 To Unlock The Potential Of PeptideDrug Conjugates in Oncology [drugdiscoveryonline.com]
• 18. Generation and Characterization of SORT1-Targeted Antibody-Drug Conjugate for the Treatment of SORT1-Positive Breast Tumor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Development of a Cell-Based Assay to Assess Binding of the proNGF Prodomain to Sortilin - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Development of a Cell-Based Assay to Assess Binding of the proNGF Prodomain to Sortilin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 22. researchgate.net [researchgate.net]
• 23. mdpi.com [mdpi.com]
• 24. pnas.org [pnas.org]
• 25. researchgate.net [researchgate.net]

Application Notes and Protocols: Pharmacokinetics and Oral Bioavailability of AF38469

Executive Summary

The VPS10P family sorting receptor, Sortilin (SORT1), has emerged as a critical node in intracellular trafficking, influencing diverse pathologies ranging from oncology to metabolic and lysosomal storage disorders (LSDs)[1][2][3]. AF38469 is a first-in-class, highly selective, and orally bioavailable small-molecule inhibitor of Sortilin[4]. By competitively blocking the binding of native ligands such as neurotensin and progranulin (GRN A) to the Sortilin receptor, AF38469 disrupts aberrant downstream signaling[1][5].

This application note provides drug development professionals and research scientists with a comprehensive guide to the pharmacokinetic (PK) profile, mechanistic action, and validated experimental protocols for utilizing AF38469 in preclinical models.

Mechanistic Overview & Pathway Modulation

Sortilin acts as a master trafficking switch. In cancer, it facilitates the propagation of cancer stem cells and epithelial-mesenchymal transition (EMT) via the GSK-3β/β-catenin/Twist pathways[6]. In metabolic syndromes, hepatic Sortilin promotes the secretion of very-low-density lipoprotein (VLDL)[3][7]. In LSDs, Sortilin suppresses the nuclear translocation of Transcription Factor EB (TFEB); thus, its inhibition by AF38469 restores lysosomal biogenesis[2].

Fig 1: AF38469 mechanism of action: inhibiting Sortilin to modulate oncology, metabolic, and LSD pathways.

Pharmacokinetics and ADMET Profile

AF38469 was developed using a fragment-based drug discovery (FBDD) approach, optimized for oral bioavailability and central nervous system (CNS) penetrance[1][5]. It exhibits favorable ADMET characteristics without Pan Assay Interference Compounds (PAINS) patterns[8].

In vivo pharmacokinetic assessments in rat models demonstrate that AF38469 has a low volume of distribution and a rapid clearance rate, making precise dosing intervals critical for sustained target engagement[9]. Furthermore, its ability to cross the blood-brain barrier (BBB) makes it uniquely suited for targeting glioblastoma (GBM) and neurodegenerative diseases[2][5].

Table 1: Quantitative Pharmacokinetic & Pharmacodynamic Parameters of AF38469

Parameter	Value	Model / Condition	Significance
IC₅₀ (Sortilin)	330 nM	In vitro binding assay	High selectivity and potency for SORT1[3][9].
Volume of Distribution (Vd)	0.7 L/kg	Rat (1 mg/kg, IV)	Indicates limited distribution into deep tissue compartments, remaining largely in systemic circulation[9].
Clearance (Cl)	4.8 L/h/kg	Rat (1 mg/kg, IV)	Rapid systemic clearance; necessitates continuous or daily oral dosing for chronic studies[9].
Half-life (t₁/₂)	1.2 h	Rat (1 mg/kg, IV)	Short half-life requires careful timing of pharmacokinetic blood sampling[9].
BBB Penetrance	Positive	Mouse/Human GBM	Successfully crosses the BBB to inhibit patient-derived GBM cell invasion[5].

Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Each step includes the mechanistic rationale (causality) behind the experimental choices.

Protocol A: In Vivo Oral Dosing and Pharmacokinetic Profiling in Mice

Objective: To establish the plasma concentration-time curve of AF38469 following oral administration and verify target engagement in metabolic models (e.g., Western diet-fed mice).

Rationale: Because AF38469 has a short half-life (1.2 h)[9], standard once-daily gavage may result in sub-therapeutic trough levels. For chronic metabolic or oncology studies, administering the drug via drinking water or formulated diet ensures steady-state exposure[1][3].

Materials:

• AF38469 (Purity ≥ 98%)

• Vehicle for Oral Gavage (PO): 5% DMSO + 40% PEG300 + 5% Tween 80 + 50% Saline.

• Alternative Chronic Vehicle: Supplemented in Western Diet (WD) to achieve an estimated 4 mg/kg daily dose[3].

Step-by-Step Methodology:

• Formulation Preparation (Acute PK Study): Dissolve AF38469 in DMSO to create a master stock. Add PEG300 and Tween 80, vortexing until clear. Slowly add saline dropwise to prevent precipitation. Causality: This specific solvent sequence prevents the hydrophobic small molecule from crashing out of solution.

• Administration: Administer a single PO dose of 4 mg/kg to 8-week-old C57BL/6 mice via oral gavage.

• Blood Sampling: Collect 50 µL of blood via the tail vein at 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose into EDTA-coated tubes. Causality: The dense early sampling (0.25–2h) is critical to accurately capture the Cmax​ given the rapid 1.2 h half-life.

• Plasma Extraction: Centrifuge blood at 2,000 x g for 10 mins at 4°C. Extract plasma and store at -80°C until LC-MS/MS analysis.

• Validation Check: In parallel, measure hepatic VLDL secretion or plasma cholesterol levels. A successful steady-state dosing of AF38469 will significantly reduce plasma cholesterol without altering body weight[3].

Protocol B: In Vitro Glioblastoma Invasion Assay (Transwell)

Objective: To evaluate the efficacy of AF38469 in blocking Sortilin-mediated tumor cell invasion without confounding cytotoxic effects.

Rationale: Sortilin drives EMT and invasion in glioblastoma but does not directly regulate cell proliferation[5]. Therefore, an invasion assay must be coupled with a parallel viability assay to prove that reduced invasion is due to target engagement (inhibition of β-catenin/Twist), not merely cell death[6].

Materials:

• Patient-derived GBM cell lines (e.g., U87MG, A172)[5].

• AF38469 Stock Solution (10 mM in DMSO, stored at -80°C)[9].

• Matrigel-coated Boyden chambers (8 µm pore size).

Step-by-Step Methodology:

• Cell Preparation: Starve GBM cells in serum-free DMEM for 12 hours prior to the assay. Causality: Serum starvation synchronizes the cells and enhances their chemotactic drive toward the serum gradient.

• Drug Treatment: Pre-treat the cells with 400 nM AF38469 (slightly above the 330 nM IC₅₀ to ensure complete target saturation) or vehicle (0.004% DMSO) for 1 hour[6][9].

• Seeding: Seed 5×104 treated cells in 200 µL of serum-free medium into the upper Matrigel chamber.

• Chemoattractant: Add 600 µL of complete medium (containing 10% FBS) to the lower chamber.

• Incubation: Incubate for 24 hours at 37°C, 5% CO₂.

• Quantification: Swab the non-invaded cells from the top of the membrane. Fix the invaded cells on the bottom with 4% paraformaldehyde and stain with 0.1% crystal violet. Count cells under a microscope.

• Self-Validating Control: Run an MTT or CellTiter-Glo viability assay on a parallel plate treated with 400 nM AF38469. Expected Outcome: Invasion should be reduced by ~50%[5], while cell viability remains at 100% relative to control, isolating the anti-invasive mechanism of action.

References

• The identification of AF38469: An orally bioavailable inhibitor of the VPS10P family sorting receptor Sortilin ResearchGate / Bioorganic & Medicinal Chemistry Letters URL:[Link]

• The identification of AF38469: an orally bioavailable inhibitor of the VPS10P family sorting receptor Sortilin - PubMed National Library of Medicine (NIH) URL:[Link]

• The Membrane Protein Sortilin Is a Potential Biomarker and Target for Glioblastoma MDPI URL:[Link]

• Sortilin inhibition treats multiple neurodegenerative lysosomal storage disorders PMC - National Institutes of Health URL:[Link]

• Hepatocyte sortilin 1 knockout and treatment with a sortilin 1 inhibitor reduced plasma cholesterol in Western diet-fed mice PMC - National Institutes of Health URL:[Link]

• Repurposing Drugs to Modulate Sortilin: Structure-Guided Strategies Against Atherogenesis, Coronary Artery Disease, and Neurological Disorders ACS Omega URL:[Link]

• AF38469 inhibits GSK-3β/β-catenin/Twist by dose-and time-dependent manner ResearchGate URL:[Link]

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• 1. researchgate.net [researchgate.net]
• 2. Sortilin inhibition treats multiple neurodegenerative lysosomal storage disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Hepatocyte sortilin 1 knockout and treatment with a sortilin 1 inhibitor reduced plasma cholesterol in Western diet-fed mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The identification of AF38469: an orally bioavailable inhibitor of the VPS10P family sorting receptor Sortilin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Membrane Protein Sortilin Is a Potential Biomarker and Target for Glioblastoma [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Emerging roles of sortilin in affecting the metabolism of glucose and lipid profiles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. medchemexpress.com [medchemexpress.com]

Measuring Progranulin Secretion In Vitro: An Application &amp; Protocol Guide

Abstract

Progranulin (PGRN) is a secreted, 88 kDa glycoprotein involved in a remarkable breadth of biological processes, including neuronal survival, lysosomal function, inflammation, and tumorigenesis.[1][2] Its haploinsufficiency is a direct cause of frontotemporal dementia (FTD-GRN), while its overexpression is linked to multiple cancers, making the precise quantification of secreted PGRN a critical objective for researchers in neurodegeneration and oncology.[2][3] This guide provides a detailed overview of the core techniques used to measure extracellular progranulin in cell culture models. We offer in-depth, field-proven protocols for Enzyme-Linked Immunosorbent Assay (ELISA), Western Blotting, and discuss advanced methods such as high-throughput immunoassays and mass spectrometry. The focus is on the practical causality behind experimental choices, ensuring robust, reproducible, and self-validating results for drug development and basic research professionals.

Introduction: The "Why" of Measuring Secreted Progranulin

Progranulin is synthesized with a signal peptide that directs it to the secretory pathway.[1] Once secreted, the full-length protein can be proteolytically cleaved by extracellular proteases, such as elastase and matrix metallopeptidases, into smaller, 6 kDa granulin peptides (A-G).[1][2][4] The full-length protein and its cleavage products can have distinct, sometimes opposing, biological activities.[1][4] For instance, full-length PGRN is generally considered anti-inflammatory, whereas the granulin peptides can be pro-inflammatory.[4]

Furthermore, extracellular PGRN can be taken up by cells through receptors like sortilin-1, which traffics it to the lysosome.[1][5] Inside the lysosome, PGRN is critical for maintaining function and is processed by lysosomal proteases like cathepsins.[6][7][8] Therefore, measuring the concentration of PGRN in the conditioned medium of cell cultures provides a direct readout of:

• Cellular secretion rates under various stimuli or genetic conditions.

• The effect of therapeutic compounds on PGRN expression and release.

• The balance between secretion, extracellular cleavage, and re-uptake.

This guide focuses on quantifying the full-length, secreted form of PGRN, which is the most common analyte measured in both research and clinical settings.

Core Principles & General Workflow

The fundamental goal is to accurately measure the PGRN that has been actively secreted by cells into the culture medium, while excluding PGRN from intracellular pools or that which is present in culture supplements like fetal bovine serum (FBS). This necessitates a carefully planned experimental workflow.

Figure 1: General experimental workflow for the collection and analysis of secreted progranulin.

---

Methodology I: Enzyme-Linked Immunosorbent Assay (ELISA)

ELISA is the gold standard for robust and sensitive quantification of secreted proteins. The sandwich ELISA format is most common for PGRN, offering high specificity and a broad dynamic range.[3][9]

Principle of Sandwich ELISA

In this assay, a capture antibody specific to one epitope of PGRN is pre-coated onto the wells of a microplate. The conditioned medium (containing the PGRN antigen) is added, and the PGRN binds to the capture antibody. After washing, a second detection antibody, which recognizes a different PGRN epitope and is conjugated to an enzyme (like HRP), is added. This creates the "sandwich." Finally, a substrate is added, which is converted by the enzyme into a colored product. The intensity of the color is proportional to the amount of PGRN present.

Figure 2: Principle of the sandwich ELISA for progranulin (PGRN) detection.

---

Detailed Protocol: PGRN Sandwich ELISA

This protocol is a generalized framework. Crucially, you must always follow the specific instructions provided with your commercial ELISA kit , as incubation times, reagent concentrations, and sample dilutions will vary.[9][10][11]

Materials:

• Human Progranulin ELISA Kit (e.g., R&D Systems DPGRN0, Abcam ab252364)[9][12]

• Conditioned media samples, collected as per the workflow in Figure 1.

• Microplate reader capable of measuring absorbance at 450 nm.

• Calibrated single and multichannel pipettes.

• Plate washer (optional, but recommended for consistency).

• Absorbent paper.

Protocol Steps:

• Reagent Preparation:

  • Bring all kit components and samples to room temperature before use.[9][10] This is critical for enzyme kinetics and antibody binding.

  • Reconstitute standards and prepare a serial dilution series as per the kit manual. This creates the standard curve against which your samples will be quantified.

  • Dilute wash buffer and other concentrated reagents as instructed.

• Assay Procedure:

  • Determine the well layout for standards, blanks, controls, and samples. It is highly recommended to run all in duplicate or triplicate for statistical validity.[9]

  • Add Assay Diluent to each well as specified by the kit (e.g., 100 µL).[9] This buffer is optimized to prevent non-specific binding.

  • Add your standards and samples to the appropriate wells (e.g., 50 µL).[9] The required sample volume is kit-dependent.[9][13]

  • Cover the plate with a sealer and incubate at room temperature for the specified time (typically 2 hours).[9]

  • Wash Step: Aspirate the liquid from each well and wash 3-5 times with 1X Wash Buffer. After the final wash, invert the plate and tap it firmly on absorbent paper to remove any residual buffer.[10] This step is critical to reduce background noise.

  • Add the enzyme-conjugated Detection Antibody to each well (e.g., 200 µL).[9]

  • Cover with a new plate sealer and incubate again (typically 2 hours at room temperature).[9]

  • Wash Step: Repeat the wash step as described above.

  • Add the Substrate Solution (e.g., TMB) to each well (e.g., 200 µL) and incubate in the dark for a specified time (e.g., 30 minutes).[9] Light exposure can degrade the substrate.

  • Add Stop Solution to each well (e.g., 50 µL).[9] This solution (typically a mild acid) stops the enzymatic reaction and stabilizes the color. The color will change from blue to yellow.

  • Immediately read the optical density (OD) at 450 nm. A second reading at a correction wavelength (e.g., 570 nm) is often recommended to subtract background from plate imperfections.

Data Analysis & Interpretation

• Standard Curve: Average the duplicate/triplicate OD readings for each standard. Subtract the average blank OD. Plot the mean OD values against the known concentrations of the standards. Use a four-parameter logistic (4-PL) curve fit, which is the industry standard for immunoassays.

• Sample Quantification: Average the OD readings for each sample, subtract the blank OD, and interpolate the PGRN concentration from the standard curve.

• Correction for Dilution: Remember to multiply the interpolated concentration by any dilution factor used during sample preparation.

Sample ID	Mean OD (450nm)	Interpolated Conc. (ng/mL)	Dilution Factor	Final Conc. (ng/mL)
Control Cells	0.852	21.3	1	21.3
Treatment A	0.426	10.1	1	10.1
Treatment B	1.561	45.8	1	45.8
Hypothetical Data

Critical Parameters & Self-Validation

• Serum-Free Media: The use of serum-free media during the collection period is paramount. FBS contains high levels of bovine progranulin, which may cross-react with antibodies in the ELISA kit, leading to artificially high background.

• Collection Time: The duration of media conditioning (e.g., 24, 48, 72 hours) should be optimized. Too short, and the PGRN concentration may be below the detection limit. Too long, and cell death or protein degradation could confound results.

• Cell Viability Control: To ensure the measured PGRN is from active secretion and not cell lysis, it is best practice to perform a lactate dehydrogenase (LDH) assay on a parallel aliquot of the conditioned media. A high LDH signal indicates significant cell death and compromises the interpretation of the secretion data.

• Sample Stability: Progranulin is a stable protein, resistant to several freeze-thaw cycles and storage at various temperatures.[3] However, for long-term storage, aliquoting and freezing at -80°C is recommended to prevent degradation from proteases that may be present.[10]

• Troubleshooting: Low signal can be due to insufficient incubation times, while high background often points to inadequate washing.[14][15][16] A poor standard curve may result from pipetting errors or improper reagent preparation.[16]

Methodology II: Western Blotting

While less quantitative than ELISA, Western blotting is an invaluable tool for confirming the presence and apparent molecular weight of secreted progranulin. It can help visualize the full-length protein (~88-90 kDa due to glycosylation) and distinguish it from potential cleavage products.[17]

Protocol: Western Blot for Secreted PGRN

• Sample Preparation:

  • Collect conditioned media (CM) as described previously.

  • Concentration Step (Critical): PGRN is often at low concentrations in CM. The media must be concentrated 10- to 50-fold. This is typically done using centrifugal filter units with a low molecular weight cutoff (e.g., 3-10 kDa).[18]

  • Measure the total protein concentration of the concentrated CM using a BCA assay.

  • Add 4x or 5x Laemmli sample buffer to the concentrated CM and boil for 5-10 minutes to denature the proteins.[19][20]

• SDS-PAGE & Transfer:

  • Load equal amounts of total protein (e.g., 25-50 µg) per lane onto an SDS-PAGE gel (e.g., 10% polyacrylamide).[7][21] Include a positive control, such as recombinant human PGRN.

  • Run the gel to separate proteins by size.

  • Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

• Immunodetection:

  • Block the membrane for 1-2 hours at room temperature with a blocking buffer (e.g., 5% non-fat milk or Odyssey buffer in TBST) to prevent non-specific antibody binding.[7]

  • Incubate the membrane with a primary antibody specific for human progranulin overnight at 4°C.

  • Wash the membrane thoroughly with TBST.

  • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again thoroughly with TBST.

  • Apply an enhanced chemiluminescent (ECL) substrate and image the blot using a digital imager.

Expected Results & Interpretation

You should observe a band at approximately 85-90 kDa, corresponding to full-length, glycosylated progranulin.[17][19] The intensity of this band can be semi-quantitatively compared between different conditions, especially when normalized to a loading control from the corresponding cell lysates. The absence of smaller bands (e.g., at ~6 kDa) suggests that under the specific culture conditions, extensive extracellular cleavage into individual granulins is not occurring.[22]

Advanced & High-Throughput Techniques

While ELISA and Western blotting are the workhorses, other technologies offer advantages in specific contexts.

• High-Throughput Immunoassays (HTRF, AlphaLISA): These are homogeneous (no-wash) assays based on fluorescence resonance energy transfer (FRET) or chemical energy transfer, respectively.[23] They offer reduced hands-on time and are highly amenable to automation and high-throughput screening (HTS) of compound libraries, making them ideal for drug discovery applications.[23][24]

• Mass Spectrometry (MS): Liquid chromatography-tandem mass spectrometry (LC-MS/MS) offers the highest specificity and can provide absolute quantification of PGRN and its granulin fragments without reliance on antibodies.[25][26] It is a powerful tool for discovery, allowing for the detailed characterization of post-translational modifications like glycosylation and the precise identification of cleavage products.[25][26][27] However, it requires specialized equipment and expertise.

• Cell-Based Reporter Assays: These systems involve genetically engineering cells to express a reporter gene (e.g., luciferase, β-lactamase) under the control of the GRN gene promoter.[28] Measuring the reporter signal provides an indirect readout of GRN transcriptional activity, which often correlates with secretion. This is a powerful tool for screening compounds that modulate PGRN expression at the genetic level.

Conclusion

Measuring secreted progranulin is a cornerstone of FTD and oncology research. The choice of technique depends on the specific research question—ELISA for robust quantification, Western blotting for validation, and advanced assays for high-throughput screening or deep molecular characterization. By understanding the principles behind each method and adhering to rigorous, self-validating protocols, researchers can generate high-quality, reproducible data to drive our understanding of progranulin biology and accelerate the development of novel therapeutics.

References

• ELK Biotechnology. (n.d.). Human PGRN(Progranulin) ELISA Kit. Retrieved from [Link]

• Coppens, S., et al. (2023). Developing a mass spectrometric assay to measure granulin peptides in CSF for progranulin-associated frontotemporal dementia. Alzheimer's & Dementia, 19(S9). Available at: [Link]

• Petkau, T. L., & Leavitt, B. R. (2014). Progranulin: Functions and neurologic correlations. Neurology, 83(14), 1254-1261. Available at: [Link]

• Lee, C. W., et al. (2017). Intracellular Proteolysis of Progranulin Generates Stable, Lysosomal Granulins that Are Haploinsufficient in Patients with Frontotemporal Dementia Caused by GRN Mutations. eNeuro, 4(4). Available at: [Link]

• Lee, C. H., et al. (2021). Microglia regulate brain progranulin levels through the endocytosis/lysosomal pathway. JCI Insight, 6(19). Available at: [Link]

• Holler, C. J., et al. (2021). Processing of progranulin into granulins involves multiple lysosomal proteases and is affected in frontotemporal lobar degeneration. Molecular Neurodegeneration, 16(1), 54. Available at: [Link]

• Ramos, E. M., et al. (2021). Analytical and clinical validation of a blood progranulin ELISA in frontotemporal dementias. Degenerative Neurological and Neuromuscular Disease, 11, 27-36. Available at: [Link]

• Tsuruma, K., et al. (2014). Progranulin, a Major Secreted Protein of Mouse Adipose-Derived Stem Cells, Inhibits Light-Induced Retinal Degeneration. Stem Cells Translational Medicine, 3(1), 54-64. Available at: [Link]

• Wang, J., et al. (2010). Recombinant progranulin is a homodimer. FEBS Letters, 584(16), 3339-3343. Available at: [Link]

• Lee, C. W., et al. (2017). Intracellular Proteolysis of Progranulin Generates Stable, Lysosomal Granulins that Are Haploinsufficient in Patients with Frontotemporal Dementia Caused by GRN Mutations. eNeuro, 4(4). Available at: [Link]

• An, H. J., et al. (2010). Development and application of mass spectrometric methods for the analysis of progranulin N-glycosylation. Journal of Proteome Research, 9(6), 2912-2923. Available at: [Link]

• Zhou, X., et al. (2018). Murine knockin model for progranulin-deficient frontotemporal dementia with nonsense-mediated mRNA decay. Proceedings of the National Academy of Sciences, 115(10), 2437-2442. Available at: [Link]

• Coppens, S., et al. (2023). Developing a mass spectrometric assay to measure granulin peptides in CSF for progranulin‐associated frontotemporal dementia. Alzheimer's & Dementia, 19(S9). Available at: [Link]

• Wang, J., et al. (2010). Secreted Progranulin Is a Homodimer and Is Not a Component of High Density Lipoproteins (HDL). Journal of Biological Chemistry, 285(39), 29875-29883. Available at: [Link]

• Huang, M., et al. (2021). A multifaceted role of progranulin in regulating amyloid-beta dynamics and responses. The EMBO Journal, 40(11), e106592. Available at: [Link]

• Toh, H., et al. (2017). Progranulin: a new avenue towards the understanding and treatment of neurodegenerative disease. Brain, 140(8), 2059-2070. Available at: [Link]

• Neog, A., et al. (2022). Multiple Molecular Pathways Are Influenced by Progranulin in a Neuronal Cell Model–A Parallel Omics Approach. Frontiers in Molecular Neuroscience, 14. Available at: [Link]

• Labclinics. (n.d.). Progranulin [PGRN] – Marker of Neuroinflammation. Retrieved from [Link]

• Simon, M. D., et al. (2023). Frontotemporal Dementia Patient Neurons With Progranulin Deficiency Display Protein Dyshomeostasis. bioRxiv. Available at: [Link]

• Wei, J., et al. (2023). Tandem mass tag-based quantitative proteomics analysis reveals the new regulatory mechanism of progranulin in influenza virus infection. Frontiers in Immunology, 13. Available at: [Link]

• Wikipedia. (n.d.). Granulin. Retrieved from [Link]

• Bioauxilium. (n.d.). A comparison of THUNDER®, HTRF®, and AlphaLISA™ SureFire® Ultra™ for measurement of phosphorylated STAT3 (Y705) in cell lysates. Retrieved from [Link]

• Plebani, M., et al. (2024). Progranulin measurement with a new automated method: a step forward in the diagnostic approach to neurodegenerative disorders. Clinical Chemistry and Laboratory Medicine (CCLM). Available at: [Link]

• Plebani, M., et al. (2025). Progranulin measurement with a new automated method: a step forward in the diagnostic approach to neurodegenerative disorders. Clinical Chemistry and Laboratory Medicine (CCLM). Available at: [Link]

• Bioauxilium. (n.d.). A direct comparison of THUNDER® assay performance with HTRF® and AlphaLISA™ SureFire® Ultra™ platforms. Retrieved from [Link]

• Bitesize Bio. (2025). Troubleshooting a Faulty ELISA. Retrieved from [Link]

• Rockland Immunochemicals Inc. (n.d.). ELISA Kit Troubleshooting. Retrieved from [Link]

• Diesse. (n.d.). PROGRANULIN. Retrieved from [Link]

• ResearchGate. (n.d.). Comparison of ELISA and HTRF pros and cons ELISA HTRF. Retrieved from [Link]

• van der Ende, M. A. D., et al. (2024). The detection of GRN mutation carriers by progranulin blood protein levels from finger-stick collection. Alzheimer's & Dementia. Available at: [Link]

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• 7. Processing of progranulin into granulins involves multiple lysosomal proteases and is affected in frontotemporal lobar degeneration - PMC [pmc.ncbi.nlm.nih.gov]
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Application Note: Optimizing Immunohistochemistry for Sortilin (SORT1) Expression in Mammalian Brain Tissue

Target Audience: Researchers, Application Scientists, and Neuropathology Drug Development Professionals.

Introduction & Biological Significance

Sortilin (encoded by SORT1), also known as neurotensin receptor 3 (NTR3) or glycoprotein 95 (Gp95), is a 95 kDa Type I transmembrane monomeric glycoprotein belonging to the mammalian vacuolar protein sorting 10p domain (Vps10p-D) family[1]. In the central nervous system (CNS), Sortilin is predominantly expressed in the somatodendritic compartments of neurons, particularly within the cerebral cortex, hippocampus, and amygdala[2].

Sortilin functions as a critical intracellular sorting receptor in the trans-Golgi network (TGN) and as a clearance receptor on the cell surface[3]. Its role is highly scrutinized in neurodegenerative disease research because it acts as a major neuronal Apolipoprotein E (ApoE) receptor facilitating the catabolism of amyloid-β (Aβ) peptides[4]. Furthermore, Sortilin mediates the endocytosis of pro-apoptotic neurotrophins (proNGF and proBDNF)[3][4], regulates the propagation of human tau prions in tauopathies[5], and serves as a prognostic biomarker in glioblastoma (GBM)[6]. Accurate spatial and quantitative mapping of Sortilin via immunohistochemistry (IHC) is therefore a critical bottleneck in neuropharmacology.

Figure 1: Sortilin (SORT1) intracellular sorting, signaling, and pathological ligand interactions.

System Rationale: The "Why" Behind Brain Tissue IHC

Brain tissue presents unique biochemical challenges for IHC due to its exceptionally high lipid content (myelin) and the dense protein cross-linking network formed during formalin fixation. A successful Sortilin IHC protocol must be engineered around these physical barriers:

• Fixation Causality: Brain tissue undergoes rapid post-mortem autolysis. Transcardial perfusion with 4% Paraformaldehyde (PFA) is preferred over immersion fixation to ensure immediate, uniform cross-linking of the highly vascularized brain, preserving the delicate cytoarchitecture and preventing the degradation of transmembrane proteins[7].

• Antigen Retrieval (HIER) Mechanics: Formalin fixation creates methylene bridges that mask the extracellular Vps10p domain of Sortilin[3]. Because brain tissue is lipid-dense, standard Citrate buffer (pH 6.0) often fails to sufficiently unmask epitopes for polyclonal antibodies. Tris-EDTA (pH 9.0) acts as a stronger chelating agent, breaking calcium-dependent cross-links more effectively in hydrophobic environments, which is heavily required for widely used polyclonal clones[8][9].

• Permeabilization Logic: Sortilin possesses a functional intracellular C-terminal domain involved in TGN-to-lysosome sorting[10]. To allow large IgG antibody complexes (~150 kDa) to penetrate the lipid-rich myelin sheaths and access these intracellular domains, robust permeabilization with 0.3% Triton X-100 is mandatory[10].

Quantitative Data: Antibody Selection & Validated Parameters

The selection of the primary antibody dictates the downstream retrieval logic. Below is a structured comparison of highly cited commercial Sortilin antibodies and their empirically validated retrieval requirements.

Antibody Clone / Cat #	Host & Clonality	Target Domain	Validated HIER / Pre-treatment	Validated Applications
8 [8]	Rabbit Polyclonal	Full Length / Intracellular	Tris-EDTA (pH 9.0)	IHC-P, WB, IF/ICC
9 [9]	Rabbit Monoclonal	Recombinant (Q99523)	Tris-EDTA (pH 9.0)	IHC-P, WB
	Rabbit Monoclonal	Cytoplasmic	Citrate (pH 6.0)	IHC-P, ICC/IF, Flow
1 [1]	Goat Polyclonal	Extracellular (Gly76-Asn753)	PIER / Citrate (pH 6.0)	IHC-P, WB
7 [7]	Rabbit Polyclonal	Intracellular (C-terminal)	None (Free-Floating Frozen)	IHC-FoFr, WB

Experimental Workflow Logic

Figure 2: Logical decision tree for Sortilin IHC optimization in lipid-rich brain tissue.

Detailed Step-by-Step Methodology (FFPE Brain Tissue)

This protocol is optimized for Formalin-Fixed Paraffin-Embedded (FFPE) brain sections utilizing a heat-mediated retrieval system.

Phase 1: Deparaffinization and Rehydration

Causality: Complete removal of paraffin is essential; residual wax will repel aqueous antibodies, leading to false-negative patchy staining.

• Incubate slides in Xylene (or a non-toxic aliphatic hydrocarbon substitute) for 2 washes, 5 minutes each.

• Rehydrate through a graded ethanol series (100%, 95%, 70%, 50%) for 3 minutes each.

• Wash in double-distilled water (ddH₂O) for 5 minutes.

Phase 2: Heat-Induced Epitope Retrieval (HIER)

Causality: Reverses formalin-induced conformational changes[3].

• Prepare the appropriate retrieval buffer based on the selected antibody (e.g., Tris-EDTA pH 9.0 for clone 12369-1-AP[8] or Citrate pH 6.0 for clone ab263864).

• Submerge slides in the buffer within a pressure cooker or microwave.

• Heat to 95-100°C for 20 minutes[9].

• Critical Step: Allow the slides to cool gradually in the buffer at room temperature for 20-30 minutes. Rapid cooling can cause tissue detachment and thermal shock to the unmasked proteins.

Phase 3: Quenching, Permeabilization, and Blocking

• Endogenous Peroxidase Quenching: Incubate in 3% H₂O₂ in PBS for 10-15 minutes to prevent background signal from endogenous peroxidases (highly prevalent in brain microvasculature)[10].

• Permeabilization: Wash slides in PBS containing 0.3% Triton X-100 for 15 minutes. This dissolves lipid membranes, granting access to Sortilin's intracellular C-terminus[10].

• Blocking: Incubate in 5% Normal Serum (matched to the species of the secondary antibody) or 1% BSA for 1 hour at room temperature[9][10]. This saturates non-specific protein-binding sites.

Phase 4: Primary and Secondary Antibody Incubation

• Primary Antibody: Dilute the primary Sortilin antibody in the blocking buffer (e.g., 1:500 to 1:1000)[8][9]. Incubate overnight at 4°C in a humidified chamber. Causality: Cold, prolonged incubation increases the thermodynamic stability of specific antigen-antibody interactions while minimizing low-affinity off-target binding.

• Wash 3 times in PBS-T (PBS + 0.1% Tween-20) for 5 minutes each.

• Secondary Antibody: Apply an HRP-conjugated compact polymer system (e.g., Rabbit specific IHC polymer detection kit) for 30-60 minutes at room temperature[9]. Polymer systems are preferred over traditional Avidin-Biotin Complex (ABC) methods in brain tissue to avoid false positives from endogenous biotin.

Phase 5: Detection and Counterstaining

• Develop with 3,3'-Diaminobenzidine (DAB) chromogen until desired brown signal intensity is achieved (typically 2-5 minutes)[1].

• Counterstain with Hematoxylin for 1-2 minutes to visualize nuclei (blue)[1].

• Dehydrate through graded ethanols, clear in Xylene, and mount with a permanent mounting medium (e.g., DPX)[9].

Trustworthiness & Quality Control (Self-Validating Systems)

To ensure the scientific integrity of the assay, every run must include the following self-validating controls:

• Positive Tissue Control: Human or wild-type rodent cerebral cortex/hippocampus. Sortilin should exhibit moderate to strong cytoplasmic and punctate positivity in pyramidal neurons, reflecting its localization in the TGN and endosomes[2][3][7].

• Negative Tissue Control (Gold Standard): Brain tissue from Sortilin knockout (SORT1-/-) mice or SORT1 knockout HAP1 cell pellets. This definitively proves antibody specificity[7][10].

• Methodological Control (Secondary-Only): Omit the primary antibody and apply only the secondary polymer and DAB. This rules out non-specific binding by the secondary antibody to endogenous Fc receptors (often expressed by activated microglia in neurodegenerative models)[11].

References

• The Pro-Neurotrophin Receptor Sortilin Is a Major Neuronal Apolipoprotein E Receptor for Catabolism of Amyloid-β Peptide in the Brain - PMC. nih.gov.[Link]

• Regional and Cellular Mapping of Sortilin Immunoreactivity in Adult Human Brain - PMC. nih.gov.[Link]

• Regional and Cellular Mapping of Sortilin Immunoreactivity in Adult Human Brain - Frontiers. frontiersin.org.[Link]

• Network Proteins of Human Sortilin1, Its Expression and Targetability Using Lycopene. mdpi.com.[Link]

• Evidence for sortilin modulating regional accumulation of human tau prions in transgenic mice | PNAS. pnas.org.[Link]

• The Membrane Protein Sortilin Is a Potential Biomarker and Target for Glioblastoma - PMC. nih.gov.[Link]

• Sortilin inhibition treats multiple neurodegenerative lysosomal storage disorders | bioRxiv. biorxiv.org.[Link]

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• 8. Sortilin antibody (12369-1-AP) | Proteintech [ptglab.com]
• 9. resources.bio-techne.com [resources.bio-techne.com]
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Application Notes and Protocols for In Vivo Efficacy Studies of AF38469

Introduction

AF38469 is a selective, orally bioavailable small molecule inhibitor of the Vps10p domain sorting receptor, Sortilin[1]. Sortilin is a transmembrane protein involved in protein trafficking and signaling, and its overexpression has been implicated in the pathogenesis of various diseases, including cancer[2][3]. In oncology, particularly in aggressive cancers like glioblastoma and pancreatic cancer, Sortilin has been shown to promote tumor cell invasion and survival[4][5]. AF38469 exerts its biological effects at least in part through the activation of Transcription Factor EB (TFEB), a master regulator of lysosomal biogenesis and autophagy[6][7]. This mechanism of action suggests a therapeutic potential for AF38469 in cancers that are dependent on lysosomal function for their growth and survival.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the experimental design and execution of in vivo efficacy studies for AF38469 in preclinical cancer models. The protocols outlined herein are designed to ensure scientific integrity, reproducibility, and adherence to animal welfare guidelines.

Scientific Rationale and Mechanism of Action

Sortilin, as a multifunctional receptor, is involved in the trafficking of a variety of proteins, including neurotrophins and their precursors, which can influence cell survival and apoptosis. In cancer, Sortilin has been shown to be a key component of signaling complexes that promote cell survival and invasion. For instance, in glioblastoma, Sortilin promotes invasion and mesenchymal transition through the GSK-3β/β-catenin/Twist pathway[5][8].

AF38469's primary mechanism of action involves the inhibition of Sortilin, which leads to the activation of TFEB[6][7]. TFEB is a transcription factor that drives the expression of genes involved in lysosome biogenesis and autophagy. By activating TFEB, AF38469 is hypothesized to enhance the cell's ability to clear aggregated proteins and dysfunctional organelles, processes that can be co-opted by cancer cells to sustain their high metabolic rate and survive stress. The activation of TFEB can be monitored by its nuclear translocation[6][9].

dot graphdiv { graph [rankdir="LR", splines=ortho, bgcolor="#F1F3F4"]; node [shape=box, style="rounded,filled", fontname="Arial", fontsize=10, fontcolor="#202124"]; edge [fontname="Arial", fontsize=9, color="#5F6368"];

} Caption: Proposed signaling pathway of AF38469 in cancer cells.

Experimental Design for In Vivo Efficacy Studies

A well-designed in vivo efficacy study is crucial for evaluating the therapeutic potential of AF38469. The following sections outline key considerations for designing such studies, with a focus on xenograft models of glioblastoma and pancreatic cancer.

Animal Models

The choice of animal model is critical for the translational relevance of the study. For initial efficacy screening, cell line-derived xenograft (CDX) models are often employed due to their reproducibility and relatively low cost.

• Glioblastoma Model: The U87 MG human glioblastoma cell line is a widely used model that forms tumors in immunocompromised mice and has been shown to express Sortilin[10][11][12].

• Pancreatic Cancer Model: The PANC-1 human pancreatic adenocarcinoma cell line is another well-established model that recapitulates key features of human pancreatic cancer and is suitable for xenograft studies[13][14][15].

For both models, female athymic nude mice (e.g., BALB/c nu/nu) or SCID mice, typically 6-8 weeks old, are recommended.

Study Groups and Controls

A typical study design should include the following groups:

Group	Treatment	Rationale
1	Vehicle Control	To assess tumor growth in the absence of treatment.
2	AF38469 (Low Dose)	To evaluate the dose-response relationship.
3	AF38469 (Mid Dose)	To further define the therapeutic window.
4	AF38469 (High Dose)	To determine the maximum tolerated dose and efficacy.
5	Positive Control (Optional)	A standard-of-care therapeutic for the specific cancer type to benchmark the efficacy of AF38469.

The number of animals per group should be determined by power analysis to ensure statistical significance. Typically, 8-10 mice per group are sufficient.

Drug Formulation and Administration

AF38469 is an orally bioavailable compound[1]. For precise dosing in efficacy studies, oral gavage is the recommended route of administration.

• Vehicle Selection: As AF38469 is a hydrophobic compound, a suitable vehicle is required for oral administration. A common and effective vehicle for such compounds is corn oil [16][17]. Alternatively, a formulation of 5% DMSO in 95% PEG300 can be considered for compounds with poor aqueous solubility, though potential long-term toxicity of the vehicle should be considered for chronic studies[18].

• Dosing Regimen: Based on preclinical studies in other disease models, a range of doses can be explored. For initial studies, doses ranging from 1 to 50 mg/kg, administered once or twice daily, can be evaluated. Dose-range finding studies should be conducted prior to the main efficacy study to determine the maximum tolerated dose (MTD).

Step-by-Step Protocols

Protocol 1: U87 MG Glioblastoma Xenograft Model

• Cell Culture: Culture U87 MG cells in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere with 5% CO2[12].

• Cell Preparation for Injection: Harvest cells during the exponential growth phase. Wash the cells with sterile phosphate-buffered saline (PBS) and resuspend them in a 1:1 mixture of serum-free DMEM and Matrigel at a concentration of 5 x 10^6 cells per 100 µL.

• Tumor Cell Implantation: Subcutaneously inject 100 µL of the cell suspension into the right flank of each mouse[19].

• Tumor Growth Monitoring: Monitor tumor growth by measuring the length and width of the tumors with calipers twice weekly. Calculate the tumor volume using the formula: Volume = (Length x Width^2) / 2 [4].

• Randomization and Treatment Initiation: When tumors reach an average volume of 100-150 mm³, randomize the mice into treatment groups.

• Treatment Administration: Administer AF38469 or vehicle via oral gavage according to the predetermined dosing schedule.

• Data Collection: Continue to monitor tumor volume and body weight twice weekly. Observe the animals daily for any signs of toxicity.

• Study Endpoint: The study can be terminated when the tumors in the control group reach a predetermined size (e.g., 1500 mm³) or after a fixed duration of treatment.

Protocol 2: PANC-1 Pancreatic Cancer Xenograft Model

• Cell Culture: Culture PANC-1 cells in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin[13].

• Cell Preparation for Injection: Follow the same procedure as for U87 MG cells, resuspending the PANC-1 cells at a concentration of 5 x 10^6 cells per 100 µL in a 1:1 mixture of serum-free DMEM and Matrigel[13][14].

• Tumor Cell Implantation: Subcutaneously inject 100 µL of the cell suspension into the right flank of each mouse[6].

• Tumor Growth Monitoring: Monitor tumor growth as described for the U87 MG model[6].

• Randomization and Treatment Initiation: Randomize mice into treatment groups when tumors reach an average volume of 100-150 mm³[6].

• Treatment Administration: Administer AF38469 or vehicle as described previously.

• Data Collection: Monitor tumor volume and body weight twice weekly and observe for signs of toxicity daily.

• Study Endpoint: Terminate the study based on tumor burden in the control group or after a defined treatment period.

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} Caption: General workflow for a subcutaneous xenograft efficacy study.

Endpoint Analysis

Primary Endpoint: Tumor Growth Inhibition (TGI)

The primary efficacy endpoint is typically Tumor Growth Inhibition (TGI), calculated at the end of the study.

TGI (%) = [1 - (Mean tumor volume of treated group / Mean tumor volume of control group)] x 100

A TGI of ≥ 58% is often considered to indicate significant antitumor activity[13].

Secondary Endpoints

• Body Weight: Monitor body weight as an indicator of systemic toxicity.

• Tumor Weight: At the end of the study, tumors can be excised and weighed.

• Survival Analysis: In some studies, overall survival can be a key endpoint.

Pharmacodynamic (PD) Biomarker Analysis

To confirm target engagement and understand the mechanism of action of AF38469 in vivo, it is essential to perform pharmacodynamic biomarker analysis on tumor tissues collected at the end of the study.

Protocol 3: Immunohistochemistry (IHC) for Sortilin and TFEB

• Tissue Preparation: Fix excised tumors in 10% neutral buffered formalin and embed in paraffin.

• Sectioning: Cut 4-5 µm sections and mount on charged slides.

• Staining:

  • Deparaffinize and rehydrate the sections.

  • Perform antigen retrieval (e.g., using citrate buffer, pH 6.0).

  • Block endogenous peroxidase activity and non-specific binding.

  • Incubate with primary antibodies against Sortilin and TFEB overnight at 4°C.

  • Incubate with a secondary antibody conjugated to a detection system (e.g., HRP).

  • Develop with a chromogen (e.g., DAB) and counterstain with hematoxylin.

• Analysis: Evaluate the intensity and localization of Sortilin and TFEB staining. A key indicator of AF38469 activity is the increased nuclear localization of TFEB in the treated groups compared to the vehicle control[9].

Protocol 4: Western Blot Analysis of Downstream Signaling

• Protein Extraction: Homogenize snap-frozen tumor tissue in lysis buffer containing protease and phosphatase inhibitors.

• Quantification: Determine protein concentration using a BCA assay.

• Electrophoresis and Transfer: Separate protein lysates by SDS-PAGE and transfer to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate with primary antibodies against phosphorylated GSK-3β, total GSK-3β, β-catenin, and Twist. Use an antibody against a housekeeping protein (e.g., GAPDH or β-actin) as a loading control.

  • Incubate with HRP-conjugated secondary antibodies.

• Detection: Visualize protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities to determine the relative changes in protein expression and phosphorylation status between treatment groups.

Data Presentation and Interpretation

All quantitative data should be presented as mean ± standard error of the mean (SEM). Statistical analysis, such as t-tests or ANOVA, should be used to compare treatment groups with the vehicle control. A p-value of <0.05 is typically considered statistically significant.

The results of the efficacy study, combined with the pharmacodynamic biomarker data, will provide a comprehensive assessment of the therapeutic potential of AF38469. A significant reduction in tumor growth, coupled with evidence of target engagement (i.e., increased nuclear TFEB and modulation of the GSK-3β/β-catenin pathway), would provide a strong rationale for further development of AF38469 as a novel anti-cancer agent.

Conclusion

The experimental designs and protocols detailed in these application notes provide a robust framework for the in vivo evaluation of the Sortilin inhibitor AF38469 in preclinical models of glioblastoma and pancreatic cancer. By adhering to these guidelines, researchers can generate high-quality, reproducible data to elucidate the therapeutic potential of this novel compound and advance its development towards clinical applications.

References

• BenchChem. (2025). Application Notes and Protocols for T-3256336 in a PANC-1 Xenograft Model.
• Leppert, H. G., et al. (2024). Sortilin inhibition treats multiple neurodegenerative lysosomal storage disorders. bioRxiv.
• Leppert, H. G., et al. (2024). Sortilin inhibition treats multiple neurodegenerative lysosomal storage disorders.
• Jadot, M., et al. (2012). Sortilin is associated with breast cancer aggressiveness and contributes to tumor cell adhesion and invasion. Oncotarget, 3(10), 1234-1246.
• Hondermarck, H., et al. (2020). Inhibiting sortilin could make pancreatic cancer therapies more effective. Drug Target Review.
• Kyinno Bio. (n.d.). Subcutaneous Tumor Models.
• Altogen Labs. (n.d.). PANC-1 Xenograft Model.
• Altogen Labs. (n.d.). PANC-1 Xenograft Model.
• Li, Y., et al. (2019). Sortilin promotes glioblastoma invasion and mesenchymal transition through GSK-3β/β-catenin/twist pathway.
• Yeasen. (2025, August 10). Subcutaneous Tumor Xenograft Models in Immunodeficient Mice.
• Altogen Labs. (n.d.). U87 Xenograft Model | Xenograft Services: CDX, PDX, PDO, Syngeneic.
• Altogen Labs. (n.d.). U87 Xenograft Model.
• Bading, J. R., et al. (2010). Preclinical Efficacy of the c-Met Inhibitor CE-355621 in a U87 MG Mouse Xenograft Model Evaluated by 18F-FDG Small-Animal PET. Journal of Nuclear Medicine, 51(1), 129-136.
• Widyastuti, A., et al. (2024, September 5). WNT/β-Catenin signaling pathway and clinicopathological factors in advanced stage non-small cell lung cancer. medRxiv.
• Perimed Instruments. (n.d.). Subcutaneous tumor model.
• Squatrito, M., et al. (2013). Combination therapy in a xenograft model of glioblastoma: enhancement of the antitumor activity of temozolomide by an MDM2 antagonist. Journal of Neurosurgery, 119(4), 934-944.
• Wang, C., et al. (2023, February 7). A small-molecule drug inhibits autophagy gene expression through the central regulator TFEB. Proceedings of the National Academy of Sciences, 120(6), e2214432120.
• Rindt, H., et al. (2015). A novel method for oral delivery of drug compounds to the neonatal SMNΔ7 mouse model of spinal muscular atrophy. Journal of Neuroscience Methods, 247, 43-49.
• Jain, P., et al. (2012). Influence of Vehicles Used for Oral Dosing of Test Molecules on the Progression of Mycobacterium tuberculosis Infection in Mice. Antimicrobial Agents and Chemotherapy, 56(11), 5621-5625.
• Strojnik, T., et al. (2010). Experimental Model and Immunohistochemical Comparison of U87 Human Glioblastoma Cell Xenografts on the Chicken Chorioallantoic Membrane and in Rat Brains. Anticancer Research, 30(12), 4871-4880.
• Cell Signaling Technology. (n.d.). Wnt/β-Catenin Signaling.
• Dantas, E. (2021, August 18). 5% DMSO, 95% PEG300 for oral gavage in mice?
• Andersen, N. K., et al. (2023). The Membrane Protein Sortilin Is a Potential Biomarker and Target for Glioblastoma. Cancers, 15(9), 2503.
• Waetjen, S. T., et al. (2014). The identification of AF38469: an orally bioavailable inhibitor of the VPS10P family sorting receptor Sortilin. Bioorganic & Medicinal Chemistry Letters, 24(1), 177-180.
• Zare, M., et al. (2019). Monoclonal Antibody Against Sortilin Induces Apoptosis in Human Breast Cancer Cells. Avicenna Journal of Medical Biotechnology, 11(4), 292-298.
• BenchChem. (2025). Application Notes and Protocols for Oral Administration of LP-922761 in Rodents.
• Huo, G., et al. (2020). AKT/GSK-3β/β-catenin signaling pathway participates in erythropoietin-promoted glioma proliferation. Journal of Neuro-Oncology, 149(3), 431-441.
• Elebro, K., et al. (2017). Tumor co-expression of progranulin and sortilin as a prognostic biomarker in breast cancer. BMC Cancer, 17(1), 1-11.
• Zare, M., et al. (2017). Detection of sortilin expression using immunofluorescent staining.
• Al-Rabia, M. W., et al. (2021). Institutional protocols for the oral administration (gavage) of chemicals and microscopic microbial communities to mice: Analytical consensus. Microbial Biotechnology, 14(5), 1877-1891.
• Gao, L., et al. (2020). Pharmacological enhancement of TFEB-mediated autophagy alleviated neuronal death in oxidative stress-induced Parkinson's disease models.
• Wang, Y., et al. (2024, May 15). Wnt signaling and tumors (Review). Oncology Letters, 27(6), 1-1.
• Di Malta, C., et al. (2024, March 27). Design and validation of a reporter mouse to study the dynamic regulation of TFEB and TFE3 activity through in vivo imaging techniques. Autophagy, 1-19.
• El-Sahli, S., et al. (2019). Multiple Targets of the Canonical WNT/β-Catenin Signaling in Cancers. Frontiers in Pharmacology, 10, 1028.
• GenScript. (n.d.). Methods to Monitor and Manipulate TFEB Activity During Autophagy.
• Leppert, H. G., et al. (2024). Sortilin inhibition treats multiple neurodegenerative lysosomal storage disorders. bioRxiv.
• Li, Y., et al. (2024, December 3). Small-molecule Activation of TFEB Alleviates Niemann-Pick Disease Type C via Promoting Lysosomal Exocytosis and Biogenesis. eLife.
• Hoffman, A. (2011, May 15). FORMULATION DEVELOPMENT STRATEGIES FOR ORAL EXTENDED RELEASE DOSAGE FORMS.
• Al-Akhras, M. A. H., et al. (2021, July 20). Pharmaceutical Formulations with P-Glycoprotein Inhibitory Effect as Promising Approaches for Enhancing Oral Drug Absorption and. Pharma Excipients.
• Google Patents. (n.d.). US20200009067A1 - Formulation and method for increasing oral bioavailability of drugs.

Sources

• 1. The identification of AF38469: an orally bioavailable inhibitor of the VPS10P family sorting receptor Sortilin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sortilin is associated with breast cancer aggressiveness and contributes to tumor cell adhesion and invasion - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Monoclonal Antibody Against Sortilin Induces Apoptosis in Human Breast Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. reactionbiology.com [reactionbiology.com]
• 5. PANC‑1 Xenograft Model - Pancreas Transfection [pancreas-transfection.com]
• 6. pharmacologydiscoveryservices.com [pharmacologydiscoveryservices.com]
• 7. Monitoring of Xenograft Tumor Growth and Response to Chemotherapy by Non-Invasive In Vivo Multispectral Fluorescence Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 8. spandidos-publications.com [spandidos-publications.com]
• 9. Sortilin inhibition treats multiple neurodegenerative lysosomal storage disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 10. U87 Xenograft Model | Xenograft Services: CDX, PDX, PDO, Syngeneic [xenograft.net]
• 11. U87 Xenograft Model - Altogen Labs [altogenlabs.com]
• 12. Preclinical Efficacy of the c-Met Inhibitor CE-355621 in a U87 MG Mouse Xenograft Model Evaluated by 18F-FDG Small-Animal PET - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. PANC-1 Xenograft Model - Altogen Labs [altogenlabs.com]
• 15. PANC-1 Xenograft Model | Xenograft Services [xenograft.net]
• 16. journals.asm.org [journals.asm.org]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. researchgate.net [researchgate.net]
• 19. Combination therapy in a xenograft model of glioblastoma: enhancement of the antitumor activity of temozolomide by an MDM2 antagonist - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing In Vivo Solubility for Sortilin Antagonist 1

Overview

Sortilin Antagonist 1 (Compound 44) is a highly potent small molecule that blocks the sortilin-mediated cell apoptosis pathway by interfering with the binding of sortilin (SORT1) to its ligands, such as Neurotensin (NTS) and pro-neurotrophin[1]. With an IC50 of 20 nM against NTS binding, it is a critical tool for researching neurological diseases, hearing loss, and neuropathic pain[1][2]. However, its high lipophilicity (Molecular Formula: C20H24N2O4) results in poor aqueous solubility, making in vivo formulation a frequent hurdle for researchers[1].

Caption: Sortilin Antagonist 1 blocks NTS-SORT1 signaling, but poor aqueous solubility risks in vivo precipitation.

Troubleshooting & FAQs

Q1: Why does Sortilin Antagonist 1 precipitate instantly when I dilute my DMSO stock with PBS? A: Sortilin Antagonist 1 is highly lipophilic. When a concentrated DMSO stock is introduced directly into an aqueous buffer like PBS or Saline, the rapid change in solvent polarity causes the hydrophobic molecules to aggregate and crash out of solution[3]. To prevent this, you must construct a thermodynamic bridge using intermediate polarity co-solvents (like PEG300) and surfactants (like Tween-80) before introducing the aqueous phase[3][4].

Q2: What is the most reliable vehicle formulation for systemic in vivo administration (e.g., IV or IP)? A: Based on established pharmacokinetic protocols, a multi-component micellar system is highly recommended. The optimal validated vehicle is 10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline [3][4]. This creates a stable microemulsion where PEG300 acts as a co-solvent and Tween-80 forms micelles around the hydrophobic core of the antagonist, keeping it dispersed in the final saline continuous phase to achieve a clear solution of ≥ 2.5 mg/mL[3].

Q3: My downstream application is sensitive to Tween-80 and PEG. Are there alternative aqueous formulations? A: Yes. If surfactants or glycols cause toxicity in your specific animal model, you can use a cyclodextrin inclusion complex. Formulating with 10% DMSO + 90% (20% SBE-β-CD in Saline) yields a clear solution up to ≥ 2.5 mg/mL. Sulfobutylether-β-cyclodextrin (SBE-β-CD) features a hydrophobic cavity that encapsulates the drug and a hydrophilic exterior that ensures excellent aqueous solubility and biocompatibility.

Q4: Can I use corn oil for oral (PO) or subcutaneous (SC) dosing? A: Yes. For lipid-based depots, a formulation of 10% DMSO + 90% Corn Oil is highly effective and yields a clear solution at ≥ 2.5 mg/mL. However, this is strictly for PO, SC, or IM routes. Never inject oil-based vehicles intravenously (IV) due to the risk of fatal lipid embolisms.

Data Presentation: Formulation Efficacy Comparison

Table 1: Quantitative comparison of validated in vivo formulation vehicles for Sortilin Antagonist 1.

Formulation Vehicle	Max Verified Solubility	Visual State	Recommended Routes	Mechanism of Solubilization
10% DMSO + 40% PEG300 + 5% Tween-80 + 45% Saline	≥ 2.5 mg/mL (7.01 mM)	Clear Solution	IV, IP, SC	Co-solvency + Micellar dispersion
10% DMSO + 90% (20% SBE-β-CD in Saline)	≥ 2.5 mg/mL (7.01 mM)	Clear Solution	IV, IP, SC, PO	Host-guest inclusion complex
10% DMSO + 90% Corn Oil	≥ 2.5 mg/mL (7.01 mM)	Clear Solution	PO, SC, IM	Lipid dissolution
100% PBS or Saline	< 0.1 mg/mL	Suspension / Precipitate	N/A	N/A (Fails)

Note: Data synthesized from MedChemExpress and TargetMol technical solubility protocols[4].

Experimental Protocols: Step-by-Step Methodologies

Protocol A: Co-Solvent Micellar Formulation (Target: 2.5 mg/mL)

Causality Note: The order of addition is critical. Adding saline before the surfactant will cause irreversible precipitation.

• Stock Preparation: Dissolve Sortilin Antagonist 1 powder in 100% molecular-grade DMSO to create a 25.0 mg/mL clear stock solution. Vortex and sonicate for 2 minutes if necessary to ensure complete dissolution.

• Co-Solvent Addition: Take 100 μL of the 25.0 mg/mL DMSO stock and transfer it to a sterile vial. Add 400 μL of PEG300[3]. Pipette up and down vigorously to ensure a homogenous binary mixture.

• Surfactant Coating: Add 50 μL of Tween-80 to the mixture[3]. Why? Tween-80 is highly viscous; warming it slightly (37°C) improves pipetting accuracy. Vortex for 30 seconds to allow the surfactant to coat the solvated molecules.

• Aqueous Dilution: Dropwise, add 450 μL of sterile Saline (0.9% NaCl) while continuously vortexing[3]. The gradual addition prevents localized polarity shocks.

• Validation: Inspect the final 1 mL solution against a dark background. It must be perfectly clear[3].

Protocol B: Cyclodextrin Inclusion (Target: 2.5 mg/mL)

• Vehicle Prep: Prepare a 20% (w/v) SBE-β-CD solution in standard saline. Filter sterilize (0.22 μm).

• Stock Preparation: Prepare a 25.0 mg/mL stock of Sortilin Antagonist 1 in DMSO.

• Complexation: Add 100 μL of the DMSO stock to 900 μL of the 20% SBE-β-CD solution.

• Equilibration: Vortex vigorously for 1-2 minutes, then place on a shaker at room temperature for 15 minutes to allow the host-guest inclusion complexes to reach thermodynamic equilibrium.

Caption: Step-by-step micellar formulation workflow emphasizing the critical order of solvent addition.

References

• [3] Title: Sortilin antagonist 1 | Sortilin拮抗剂| MCE Source: medchemexpress.cn URL:[Link]

• [1] Title: (R)-Sortilin antagonist 1 - Immunomart Source: immunomart.com URL:[Link]

• [2] Title: Sortilin gates neurotensin and BDNF signaling to control peripheral neuropathic pain - PMC Source: nih.gov URL:[Link]

Sources

• 1. (R)-Sortilin antagonist 1 - Immunomart [immunomart.com]
• 2. Sortilin gates neurotensin and BDNF signaling to control peripheral neuropathic pain - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sortilin antagonist 1 | Sortilin拮抗剂 | MCE [medchemexpress.cn]
• 4. Sortilin antagonist 1 | TargetMol [targetmol.com]

AF38469 Technical Support Center: A Guide to Investigating Potential Off-Target Effects

Prepared by the Senior Application Scientist Team

Welcome to the technical support resource for AF38469. This guide is designed for researchers, scientists, and drug development professionals to navigate and troubleshoot potential off-target or unexpected effects during experimentation. As a potent and selective small molecule inhibitor of the Vps10p-domain sorting receptor, Sortilin (SORT1), AF38469 offers significant therapeutic potential.[1][2] However, like any targeted modulator, its integration into complex biological systems can yield results that warrant deeper investigation.

This document moves beyond a simple FAQ, providing a logical framework and detailed protocols to help you distinguish between on-target, off-pathway signaling and true off-target binding events.

Part 1: Frequently Asked Questions (FAQs)

This section provides rapid answers to the most common inquiries regarding AF38469's established mechanism and characteristics.

Q1: What is the primary molecular target of AF38469?

AF38469 is a selective, orally bioavailable inhibitor of Sortilin (SORT1).[2][3] Its binding to Sortilin has been confirmed by X-ray crystallography, providing a high-resolution view of the inhibitor-protein complex.[3]

Q2: What is the core, on-target mechanism of action for AF38469?

By inhibiting Sortilin, AF38469 prevents the receptor from sorting and trafficking its various ligands. A key consequence of this action is the activation and nuclear translocation of Transcription Factor EB (TFEB) and Transcription Factor E3 (TFE3).[1] These transcription factors are master regulators of lysosomal biogenesis and autophagy.[1][4] Consequently, treatment with AF38469 enhances lysosomal function, a mechanism that has proven effective in cellular and animal models of lysosomal storage disorders like Batten disease.[1][4]

Q3: Besides TFEB activation, what other downstream signaling pathways are known to be affected by AF38469?

Research in various disease models has revealed that Sortilin inhibition by AF38469 can modulate several other key pathways:

• Inflammatory Signaling: AF38469 has been shown to reduce levels of key inflammatory mediators, including high mobility group box 1 (HMGB1) and interleukin-1beta (IL-1β), in models of diabetic retinopathy.[5]

• GSK-3β/β-catenin Pathway: In glioblastoma models, AF38469 inhibits the Glycogen synthase kinase 3 beta (GSK-3β)/β-catenin/Twist signaling axis, which is crucial for cell invasion and mesenchymal transition.[6]

• Neurotrophin Levels: The compound can decrease levels of pro-brain derived neurotrophic factor (proBDNF).[5]

Q4: I'm observing a phenotype in my experiments that doesn't seem related to lysosomal function or the known pathways. What could be the cause?

This is a critical question in small molecule research. There are two primary possibilities:

• On-Target, Off-Pathway Effect: Your observed phenotype may be a genuine consequence of Sortilin inhibition, but through a signaling pathway that is either cell-type specific or has not yet been characterized in the literature. Sortilin is involved in trafficking over 50 different signaling molecules, making undiscovered downstream effects plausible.[5]

• True Off-Target Effect: At the concentrations used, AF38469 may be binding to one or more unintended proteins (off-targets), leading to the observed phenotype.

The troubleshooting guides in Part 2 are designed to help you systematically distinguish between these two possibilities.

Q5: What is the recommended concentration range for using AF38469 in cell culture?

The effective concentration is highly dependent on the cell type and experimental endpoint. Published studies have demonstrated clear, on-target TFEB activation at concentrations as low as 40 nM in mouse embryonic fibroblasts.[1] However, studies in glioblastoma cell lines have used concentrations up to 400 nM to investigate effects on the β-catenin pathway.[6] We recommend performing a dose-response curve for your specific assay, starting from a low nanomolar range (e.g., 10-50 nM) and titrating upwards to find the optimal concentration that elicits your desired effect without inducing toxicity.

Part 2: Troubleshooting Guide: A Framework for Investigating Unexpected Phenotypes

When faced with an unexpected experimental outcome, a systematic approach is crucial. The following workflow provides a logical progression from confirming target engagement to identifying novel off-targets.

Caption: Troubleshooting workflow for AF38469.

Step 1 Protocol: Confirming Target Engagement with a Cellular Thermal Shift Assay (CETSA)

Causality: Before investigating off-targets, you must first confirm that AF38469 is physically binding to its intended target, Sortilin, in your specific experimental context (e.g., your cell line). CETSA is a powerful method that measures changes in the thermal stability of a protein upon ligand binding.[7][8] A protein bound to a stabilizing ligand will denature and precipitate at a higher temperature than when it is unbound.[9] This protocol validates target engagement in a label-free manner within the native cellular environment.

Methodology:

• Cell Treatment:

  • Culture your cells of interest to approximately 80% confluency.

  • Treat one set of cells with your experimental concentration of AF38469 (e.g., 100 nM) and a parallel set with vehicle control (e.g., 0.1% DMSO). Incubate for a sufficient time for compound uptake (e.g., 1-2 hours) under normal culture conditions.

• Heat Challenge:

  • Harvest the cells, wash with PBS, and resuspend in a suitable buffer (PBS with protease inhibitors).

  • Aliquot the cell suspension from both the vehicle- and AF38469-treated groups into separate PCR tubes.

  • Using a thermal cycler, heat the aliquots across a temperature gradient for 3-8 minutes. A typical gradient might be 40°C to 70°C in 2-3°C increments. It is critical to include a non-heated (room temperature) control.[9]

• Cell Lysis and Fractionation:

  • After the heat challenge, cool the samples to room temperature.

  • Lyse the cells. This can be achieved by several freeze-thaw cycles in liquid nitrogen or by adding a lysis buffer.[10]

  • Centrifuge the lysates at high speed (e.g., 20,000 x g for 20 minutes at 4°C) to pellet the precipitated/aggregated proteins.[10]

• Analysis:

  • Carefully collect the supernatant, which contains the soluble protein fraction.

  • Analyze the amount of soluble Sortilin remaining at each temperature point for both vehicle- and AF38469-treated samples using Western blot analysis with a validated anti-Sortilin antibody.

Expected Outcome: You should observe that in the AF38469-treated samples, soluble Sortilin persists at higher temperatures compared to the vehicle-treated samples. This "thermal shift" provides strong evidence of direct target engagement.

Step 2 Protocol: Western Blot for Known Downstream Pathways

Causality: If CETSA confirms that AF38469 is binding to Sortilin, the next logical step is to determine if your unexpected phenotype is correlated with the known signaling consequences of that binding event. This protocol assesses the activation state of key proteins downstream of Sortilin.

Methodology:

• Experimental Setup:

  • Plate your cells and allow them to adhere.

  • Treat cells with vehicle or a range of AF38469 concentrations for a relevant duration (e.g., 3 hours for TFEB translocation, 24 hours for changes in total protein levels).[1][6]

• Lysate Preparation:

  • Wash cells with ice-cold PBS and lyse with RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Determine protein concentration using a BCA assay.

• Western Blotting:

  • Separate equal amounts of protein (e.g., 20-30 µg) on SDS-PAGE gels and transfer to a PVDF membrane.

  • Block the membrane (e.g., with 5% non-fat milk or BSA in TBST) for 1 hour at room temperature.

  • Incubate with primary antibodies overnight at 4°C. We recommend probing for:

    • p-GSK-3β (Ser9) and total GSK-3β

    • Total β-catenin

    • TFEB (to check for changes in phosphorylation state or total levels)

    • A loading control (e.g., β-actin or GAPDH)

  • Wash and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Develop with an ECL substrate and image the blot.

Expected Outcome: If your phenotype is linked to a known pathway, you would expect to see changes consistent with the literature, such as an increase in p-GSK-3β and a decrease in active β-catenin in relevant cancer models.[6] A match suggests your phenotype is an on-target effect.

Step 3 Protocols: Screening for Novel Off-Target Interactions

If you have confirmed target engagement but do not see modulation of known downstream pathways, it is time to consider the possibility of a true off-target interaction.

Causality: Many unexpected phenotypes related to cell growth, proliferation, or signaling are caused by unintended interactions with protein kinases.[11] Kinome profiling services offer an efficient way to screen AF38469 against a large panel of kinases to identify potential off-target inhibitory activity.[12][13][14]

Methodology:

This is typically performed as a fee-for-service by specialized contract research organizations (CROs).

• Compound Submission: You provide a sample of AF38469 at a specified concentration and purity.

• Screening: The CRO will perform in vitro activity assays, testing your compound (often at one or two fixed concentrations, e.g., 1 µM and 10 µM) against a panel of hundreds of purified kinases.[11][15]

• Data Analysis: The service provides a report detailing the percent inhibition for each kinase in the panel. Significant "hits" (e.g., >50% inhibition) are flagged.

Expected Outcome: The report will provide a selectivity profile (see hypothetical data in Table 1). If AF38469 inhibits one or more kinases, these become top candidates for explaining your off-target phenotype.

Causality: For truly enigmatic phenotypes not easily explained by kinase inhibition, an unbiased approach is needed to identify all cellular proteins that physically interact with AF38469. Affinity-based pull-down methods coupled with quantitative mass spectrometry can comprehensively map the "interactome" of a small molecule.[16][17][18]

Methodology:

This is a complex workflow often performed in collaboration with a proteomics core facility.

• Probe Synthesis: A version of AF38469 is synthesized with a linker and an affinity tag (e.g., biotin). This is a critical step that requires significant medicinal chemistry expertise.[17]

• Affinity Pulldown: The biotinylated AF38469 probe is incubated with cell lysate.

• Enrichment: Streptavidin-coated beads are used to "pull down" the probe along with any proteins that have bound to it.

• Mass Spectrometry: The bound proteins are eluted, digested into peptides, and identified and quantified using high-resolution LC-MS/MS. A key control is to perform a parallel pulldown in the presence of an excess of the original, non-biotinylated AF38469; true binders will be outcompeted and show a reduced signal in the mass spectrometer.[18]

Expected Outcome: A list of proteins that specifically bind to AF38469 in your cellular context. This provides a direct, unbiased map of both the intended target (Sortilin) and any potential off-targets.

Part 3: Data Interpretation and Summary

The data below summarizes the known signaling effects of AF38469 and provides a hypothetical example of a kinase profiling result.

Pathway/Target	Effect of AF38469	Biological Context	Reference
Sortilin (SORT1)	Inhibition of ligand sorting	Primary On-Target Effect	[1][3]
TFEB/TFE3	Increased Nuclear Translocation	Lysosomal Storage Disorders	[1]
Lysosomal Genes	Upregulation of TFEB targets	Lysosomal Storage Disorders	[1]
HMGB1 / IL-1β	Decreased Protein Levels	Diabetic Retinopathy / Inflammation	[5]
proBDNF / LAMP2	Decreased Protein Levels	Diabetic Retinopathy	[5]
GSK-3β	Increased Phosphorylation (Inhibition)	Glioblastoma	[6]
β-catenin	Decreased Nuclear Levels	Glioblastoma	[6]
Twist	Decreased mRNA Levels	Glioblastoma	[6]
Serotonin	Decreased Cellular Content	Neuroendocrine Tumor Cells	[19]

Table 1: Summary of Known AF38469 Signaling Consequences

Kinase Target	% Inhibition @ 1 µM AF38469	% Inhibition @ 10 µM AF38469	Interpretation
CDK2/CycA	4%	11%	No significant interaction
MAPK1 (ERK2)	8%	15%	No significant interaction
GSK-3β	12%	68%	Potential off-target interaction at high concentrations. Correlates with on-target pathway modulation.
PIK3CA	2%	9%	No significant interaction
SRC	9%	25%	No significant interaction

Table 2: Hypothetical Kinase Profiling Data for AF38469. Note: While AF38469 is known to modulate the GSK-3β pathway, direct inhibition of the kinase itself at high concentrations could be a contributing factor discovered through such a screen.

References

• Hall, A. et al. (2023). Sortilin inhibition treats multiple neurodegenerative lysosomal storage disorders. Journal of Clinical Investigation. Available at: [Link]

• Batten Disease News Today. (2024). Sortilin protein inhibition shows promise as Batten disease treatment. Available at: [Link]

• ResearchGate. (2014). The identification of AF38469: An orally bioavailable inhibitor of the VPS10P family sorting receptor Sortilin. Available at: [Link]

• Scientific Archives. (2021). Inhibition of Sortilin Improves Retinal Function in Diabetic Mice Through Decreased Inflammatory Mediators. Available at: [Link]

• BioMed Central. (2024). Elevated sortilin expression discriminates functional from non-functional neuroendocrine tumors and enables therapeutic targeting. Available at: [Link]

• IOVS ARVO Journals. (2020). SORTILIN INHIBITION PROTECTS THE RETINA BY REDUCING INFLAMMATION AND LYSOSOMAL ACTIVITY. Available at: [Link]

• PubMed. (2014). The identification of AF38469: an orally bioavailable inhibitor of the VPS10P family sorting receptor Sortilin. Available at: [Link]

• BioMed Central. (2023). Target identification of small molecules: an overview of the current applications in drug discovery. Available at: [Link]

• NCBI. (2016). Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA. Available at: [Link]

• ResearchGate. (2021). AF38469 inhibits GSK-3β/β-catenin/Twist by dose-and time-dependent manner... Available at: [Link]

• MtoZ Biolabs. (n.d.). Kinome Profiling Service. Retrieved from [Link]

• News-Medical.Net. (2020). Cellular Thermal Shift Assay (CETSA). Available at: [Link]

• Taylor & Francis Online. (2021). Off-target identification by chemical proteomics for the understanding of drug side effects. Available at: [Link]

• Pamgene. (n.d.). KinomePro™ – Functional Kinase Activity Profiling. Retrieved from [Link]

• Patsnap Synapse. (2026). AF38469 - Drug Targets, Indications, Patents. Available at: [Link]

• bioRxiv. (2026). Cellular thermal shift assay of subcellular isolates for evaluating drug-membrane target interactions. Available at: [Link]

• PNAS. (2009). Identifying the proteins to which small-molecule probes and drugs bind in cells. Available at: [Link]

• Pharmaron. (n.d.). Kinase Panel Profiling. Retrieved from [Link]

• University College London. (n.d.). Target Identification and Validation (Small Molecules). Retrieved from [Link]

• Taylor & Francis Online. (2024). Application of the Cellular Thermal Shift Assay (CETSA) to validate drug target engagement in platelets. Available at: [Link]

• SciSpace. (2014). The cellular thermal shift assay for evaluating drug target interactions in cells. Available at: [Link]

• Reaction Biology. (n.d.). Kinase Screening & Profiling Service. Retrieved from [Link]

Sources

• 1. Sortilin inhibition treats multiple neurodegenerative lysosomal storage disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The identification of AF38469: an orally bioavailable inhibitor of the VPS10P family sorting receptor Sortilin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. battendiseasenews.com [battendiseasenews.com]
• 5. scientificarchives.com [scientificarchives.com]
• 6. researchgate.net [researchgate.net]
• 7. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. news-medical.net [news-medical.net]
• 9. tandfonline.com [tandfonline.com]
• 10. scispace.com [scispace.com]
• 11. Kinome Profiling Service | MtoZ Biolabs [mtoz-biolabs.com]
• 12. KinomePro - Pamgene [pamgene.com]
• 13. assayquant.com [assayquant.com]
• 14. pharmaron.com [pharmaron.com]
• 15. kinaselogistics.com [kinaselogistics.com]
• 16. Target identification of small molecules: an overview of the current applications in drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 17. tandfonline.com [tandfonline.com]
• 18. pnas.org [pnas.org]
• 19. Elevated sortilin expression discriminates functional from non-functional neuroendocrine tumors and enables therapeutic targeting - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming BBB Penetration with Sortilin Inhibitors

Welcome to the Technical Support Center for Sortilin-Targeted CNS Therapeutics. Developing small molecule inhibitors or biotherapeutics that target the sortilin (SORT1) receptor requires overcoming the formidable Blood-Brain Barrier (BBB). Sortilin plays a highly dynamic, dual role at the BBB: it regulates intrinsic barrier integrity and acts as a trafficking receptor that frequently routes cargo to lysosomes rather than facilitating transcytosis[1][2].

This portal provides researchers and drug development professionals with troubleshooting guides, validated protocols, and mechanistic insights to help optimize the BBB penetration and target engagement of sortilin inhibitors.

Quantitative Benchmarks for Sortilin Inhibitor Development

To establish a self-validating experimental system, benchmark your candidate molecules against these established pharmacokinetic and in vitro metrics.

Parameter	Target Threshold	Biological & Mechanistic Significance
Kpuu​ (Brain-to-Plasma)	> 0.1	Indicates a sufficient fraction of unbound compound permeates the BBB to exert CNS efficacy[3].
hiPSC-BEC TEER	> 1500 Ω·cm²	Ensures tight junction integrity is physiologically relevant during in vitro transcytosis assays[2].
PGRN EC50​	< 10 nM	High-affinity target engagement required to successfully prevent progranulin (PGRN) degradation[4].
Efflux Ratio (P-gp/BCRP)	< 2.0	Minimizes active extrusion of the inhibitor back into the systemic circulation by endothelial transporters.

Mechanistic Overview: Sortilin Inhibition

Mechanism of sortilin inhibitors preventing lysosomal degradation of progranulin (PGRN).

Troubleshooting & FAQs

Q1: My sortilin inhibitor shows high permeability in Caco-2 cells but fails to achieve a Kpuu​ > 0.1 in vivo. What is causing this discrepancy? A1: Caco-2 cells are derived from colon epithelium and lack the stringent tight junctions and specific efflux transporter profiles of the human BBB[2]. A Kpuu​ (unbound partition coefficient) of less than 0.1 indicates that while the total drug might be present in the brain homogenate, the free, pharmacologically active drug is severely restricted from the interstitial fluid[3].

• Root Cause 1 - High Plasma Protein Binding: If your compound is >99% bound to plasma proteins, the free fraction available to cross the BBB is negligible. Solution: Optimize the lipophilicity (LogD) to reduce non-specific protein binding.

• Root Cause 2 - Active Efflux: Brain endothelial cells highly express P-glycoprotein (P-gp) and Breast Cancer Resistance Protein (BCRP). Solution: Perform a bidirectional transport assay in MDR1-MDCK cells. If the efflux ratio is >2, your inhibitor is a substrate. Utilize structure-based drug design to remove hydrogen bond donors (HBDs) that trigger P-gp recognition.

Q2: We are observing inconsistent Blood-Brain Barrier integrity (fluctuating TEER) in our wild-type in vitro models when testing high doses of our sortilin inhibitor. Why? A2: Sortilin is not just a passive drug target; it actively regulates BBB integrity. Genetic ablation or severe pharmacological inhibition of sortilin has been linked to the mislocalization of tight and adherens junction proteins at the BBB, leading to increased barrier permeability[1].

• Troubleshooting Steps: Ensure your inhibitor concentration does not exceed the threshold that disrupts endogenous sortilin-mediated junctional trafficking. Rule out off-target toxicity using an LDH release assay, and utilize hiPSC-BECs co-cultured with astrocytes to provide a more robust baseline barrier[2].

Q3: How do I reliably measure in vivo target engagement of my sortilin inhibitor once it crosses the BBB? A3: Because sortilin functions as a clearance receptor that binds progranulin (PGRN) and targets it for rapid endocytosis and lysosomal degradation, inhibiting sortilin will naturally increase extracellular PGRN[3][5].

• Validation Strategy: Measure unbound PGRN levels in the cerebrospinal fluid (CSF) or brain interstitial fluid via microdialysis. A significant, dose-dependent elevation of PGRN in the CNS serves as a direct, self-validating biomarker that your inhibitor has successfully penetrated the BBB and engaged the sortilin receptor[6].

Standardized Experimental Protocols

Protocol 1: hiPSC-BEC Transwell Assay for BBB Permeability ( Papp​ )

Purpose: To evaluate the apparent permeability ( Papp​ ) of sortilin inhibitors across a physiologically relevant human BBB model.

Step-by-step workflow for evaluating sortilin inhibitor transcytosis in hiPSC-BEC models.

Step-by-Step Methodology:

• Cell Seeding: Coat polycarbonate Transwell inserts (0.4 µm pore size) with collagen IV and fibronectin[7]. Seed hiPSC-BECs on the apical side at 1×106 cells/cm²[2].

• Co-culture: Place human primary astrocytes and pericytes in the basolateral chamber to secrete barrier-inducing factors.

• Barrier Validation: Measure Transendothelial Electrical Resistance (TEER) using a chopstick electrode. Proceed only when TEER > 1500 Ω·cm².

• Dosing: Dilute the sortilin inhibitor in assay buffer (containing 0.1% BSA to minimize non-specific binding) to a final concentration of 1-10 µM. Apply to the apical chamber.

• Sampling: Collect 50 µL aliquots from the basolateral chamber at 15, 30, 60, and 120 minutes. Replace with an equal volume of fresh buffer.

• Quantification: Analyze samples via LC-MS/MS. Calculate Papp​=(dQ/dt)/(A×C0​) , where dQ/dt is the transport rate, A is the surface area, and C0​ is the initial apical concentration.

Protocol 2: In Vivo Determination of Unbound Brain-to-Plasma Ratio ( Kpuu​ )

Purpose: To quantify the true brain penetration of a sortilin inhibitor, accounting for tissue and plasma protein binding.

Step-by-Step Methodology:

• Administration: Dose wild-type mice (e.g., C57BL/6) with the sortilin inhibitor via IV or PO routes.

• Sampling: At Tmax​ (determined from prior PK studies), euthanize the animal. Collect terminal blood (centrifuge for plasma) and harvest the whole brain.

• Homogenization: Homogenize the brain tissue in a 1:3 (w/v) ratio of PBS.

• Equilibrium Dialysis (Crucial Step): Perform rapid equilibrium dialysis (RED) on both the plasma and brain homogenate against PBS for 4-6 hours at 37°C to determine the unbound fraction ( fu,plasma​ and fu,brain​ ).

• LC-MS/MS Analysis: Quantify the total drug concentration in plasma ( Cplasma​ ) and brain ( Cbrain​ ).

• Calculation:

  • Unbound plasma concentration: Cu,plasma​=Cplasma​×fu,plasma​

  • Unbound brain concentration: Cu,brain​=Cbrain​×fu,brain​

  • Kpuu​=Cu,brain​/Cu,plasma​ . A value > 0.1 confirms successful and therapeutically relevant BBB penetration[3].

References

• WO2023031440A1 - 2-amino-5,5-dimethylhexanoic acid derivatives as sortilin modulators for use in the treatment of disease of the central nervous system. Google Patents. 3

• Sortilin regulates blood–brain barrier integrity. ResearchGate. 1

• Engineering antibody and protein therapeutics to cross the blood–brain barrier. Oxford Academic. 4

• Subcellular trafficking and transcytosis efficacy of different receptor types for therapeutic antibody delivery at the blood‒brain barrier. PubMed. 2

• WO2020014617A1 - Anti-sortilin antibodies and methods of use thereof. Google Patents. 5

• Vesper Bio touts positive FTD trial results for sortilin inhibitor. Longevity.Technology. 6

• The Role of Glucose Concentration and Resveratrol in Modulating Neuroinflammatory Cytokines: Insights from an In Vitro Blood–Brain Barrier Model. PMC. 7

Sources

• 1. researchgate.net [researchgate.net]
• 2. Subcellular trafficking and transcytosis efficacy of different receptor types for therapeutic antibody delivery at the blood‒brain barrier - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. WO2023031440A1 - 2-amino-5,5-dimethylhexanoic acid derivatives as sortilin modulators for use in the treatment of disease of the central nervous system - Google Patents [patents.google.com]
• 4. academic.oup.com [academic.oup.com]
• 5. WO2020014617A1 - Anti-sortilin antibodies and methods of use thereof - Google Patents [patents.google.com]
• 6. Vesper Bio touts positive FTD trial results for sortilin inhibitor [longevity.technology]
• 7. The Role of Glucose Concentration and Resveratrol in Modulating Neuroinflammatory Cytokines: Insights from an In Vitro Blood–Brain Barrier Model - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting inconsistent results in sortilin inhibition assays

Welcome to the Sortilin (SORT1) Assay Technical Support Center . As a Senior Application Scientist, I have designed this guide to address the most pervasive and frustrating inconsistencies researchers encounter when developing and running sortilin inhibition assays.

Sortilin is a highly complex, multi-ligand VPS10P family sorting receptor. It shuttles between the trans-Golgi network, the cell surface, and endosomes, binding structurally diverse ligands such as Neurotensin (NT), Progranulin (PGRN), and PCSK9. Because its binding mechanics are tightly regulated by pH, propeptide cleavage, and subcellular localization, in vitro assays are highly susceptible to artifactual data if not rigorously controlled.

Below is a comprehensive troubleshooting guide, complete with mechanistic explanations, validated protocols, and structural data summaries.

SECTION 1: Biophysical Assays (SPR & TR-FRET)

The "No Binding" or "Variable Affinity" Problem

Q1: I am trying to measure the binding affinity of the small molecule inhibitor AF38469 to recombinant Sortilin using Surface Plasmon Resonance (SPR), but I am seeing zero or highly variable binding responses. What is wrong? The Causality: You are likely using an uncleaved "pro-sortilin" recombinant protein. Sortilin is synthesized with a 44-amino acid N-terminal propeptide that tightly binds the Vps10p tunnel cavity—the exact same beta-propeller pocket where AF38469 and Neurotensin bind. If this propeptide is not cleaved by Furin convertase during protein production, the receptor remains auto-inhibited[1]. The Fix: Always verify that your recombinant sortilin has been maturely processed. You can validate this by running a positive control SPR flow cell with Neurotensin (NT). If NT does not bind, your receptor is either uncleaved or misfolded.

Q2: My TR-FRET competitive binding assay (using Biotin-Neurotensin and His-Sortilin) works on some days but fails completely on others, showing a collapsed assay window. Why? The Causality: Sortilin-ligand interactions are exquisitely pH-sensitive. In vivo, sortilin binds cargo at the cell surface or Golgi (pH 7.4) and releases it in the acidic endosome (pH ~5.5–6.0)[1]. If your assay buffer absorbs atmospheric CO2 over time or if your compound stocks (often dissolved in acidic DMSO) drop the pH of the microplate well below 6.8, the interaction will spontaneously dissociate, destroying your FRET signal. The Fix: Heavily buffer your TR-FRET assay solutions. Use 50 mM HEPES or Bis-Tris Propane at a strict pH of 7.4[2]. Never use unbuffered saline.

Table 1: Biophysical Properties of Key Sortilin Ligands & Inhibitors

Ligand / Inhibitor	Type	Primary Binding Site	Affinity (Kd / IC50)	Assay Format Dependency
Neurotensin (NT)	Endogenous Peptide	Vps10p Tunnel (Site 1)	~1-5 nM	Requires mature (cleaved) receptor
Progranulin (PGRN)	Endogenous Protein	Vps10p Tunnel (Site 1)	~50-100 nM	Highly pH-sensitive (fails < pH 6.0)
AF38469	Small Molecule	Vps10p Tunnel (Site 1)	~330 nM (IC50)	Requires DMSO tolerance controls
PCSK9	Endogenous Protein	Allosteric / Site 2	~100-200 nM	Enhanced by lipid presence (PIP3)

SECTION 2: Cell-Based Clearance Assays

The "Poor Assay Window" Problem

Q3: I am using a cell-based Progranulin (PGRN) clearance assay to test sortilin inhibitors. The cells are internalizing PGRN, but my inhibitor (AF38469) is not rescuing PGRN levels in the supernatant. Is the inhibitor failing? The Causality: AF38469 is a highly selective, orally bioavailable inhibitor, but it has a known solubility ceiling in aqueous media[3][4]. If you are dosing cells at concentrations above 10 µM in standard culture media, the compound is likely precipitating out of solution, meaning the cells are not actually exposed to the inhibitor. Furthermore, standard Fetal Bovine Serum (FBS) contains endogenous bovine sortilin ligands that competitively occupy the receptor. The Fix:

• Perform the assay in serum-free media or use dialyzed FBS to remove endogenous competing peptides.

• Keep the maximum concentration of AF38469 below its precipitation point, ensuring the final DMSO concentration does not exceed 0.5% to prevent cell toxicity.

Caption: Sortilin-mediated endocytosis pathway and the mechanism of competitive inhibition by AF38469.

SECTION 3: Standardized Experimental Protocols

To ensure self-validating systems, the following protocols have been engineered with built-in causality checks.

Protocol 1: TR-FRET Competitive Binding Assay for Sortilin Inhibitors

This protocol measures the ability of a test compound to displace biotinylated-Neurotensin from His-tagged Sortilin[2][5].

Step 1: Reagent Preparation

• Assay Buffer: 50 mM Bis-Tris Propane (pH 7.4), 50 mM NaCl, 0.05% Tween-20, 0.1% BSA. (Causality: BSA prevents non-specific binding of sticky small molecules to the plastic well; Tween-20 prevents receptor aggregation).

• Receptor Mix: Dilute recombinant mature His-Sortilin to a final well concentration of 5 nM.

• Tracer Mix: Dilute Biotin-Neurotensin to a final well concentration of 10 nM.

• Fluorophore Mix: Anti-His-Terbium cryptate (Donor) at 1 nM and Streptavidin-XL665 (Acceptor) at 10 nM.

Step 2: Compound Titration

• Prepare a 10-point, 3-fold serial dilution of AF38469 (or test compound) in 100% DMSO.

• Transfer compounds to a 384-well low-volume black microplate using an acoustic dispenser (e.g., Echo) or pin tool to achieve a final DMSO concentration of 1%.

Step 3: Assay Assembly & Incubation

• Add 5 µL of Receptor Mix to the compound wells. Incubate for 15 minutes at Room Temperature (RT) to allow inhibitor pre-binding.

• Add 5 µL of Tracer Mix.

• Add 10 µL of Fluorophore Mix.

• Seal the plate and incubate in the dark at RT for 2 hours. (Causality: Sortilin binding kinetics are relatively slow; 2 hours ensures equilibrium is reached).

Step 4: Reading & Analysis

• Read on a TR-FRET compatible microplate reader (Excitation: 337 nm; Emission: 620 nm and 665 nm).

• Calculate the FRET ratio (665/620 nm). Plot against log[Compound] to determine the IC50.

Caption: Step-by-step workflow for the Sortilin TR-FRET competitive binding assay.

Protocol 2: Cell-Based Progranulin (PGRN) Clearance Assay

This assay evaluates the functional efficacy of sortilin inhibitors in preventing the endocytosis and degradation of PGRN[6][7].

Step 1: Cell Seeding

• Seed U251 glioblastoma cells (which naturally express high levels of endogenous sortilin) at 10,000 cells/well in a 96-well plate. Incubate overnight at 37°C, 5% CO2.

Step 2: Starvation & Compound Treatment

• Wash cells twice with PBS to remove serum.

• Add serum-free DMEM containing the test inhibitor (e.g., AF38469 at 1 µM) or vehicle (0.1% DMSO). Incubate for 30 minutes. (Causality: Serum removal is critical to eliminate exogenous bovine PGRN and NT, which will mask the assay window).

Step 3: Ligand Addition

• Spike in recombinant human PGRN to a final concentration of 10 nM.

• Incubate the cells for exactly 4 hours at 37°C.

Step 4: Supernatant Collection & ELISA

• Collect the supernatant. Centrifuge at 1,000 x g for 5 minutes to remove cellular debris.

• Quantify the remaining PGRN in the supernatant using a commercially available Human Progranulin DuoSet ELISA.

• Data Interpretation: Effective sortilin inhibition will result in high PGRN levels in the supernatant (prevented clearance), whereas vehicle controls will show low PGRN levels (active clearance).

References

• Schroder TJ, et al. "The identification of AF38469: an orally bioavailable inhibitor of the VPS10P family sorting receptor Sortilin." Bioorganic & Medicinal Chemistry Letters, 2014. URL:[Link]

• Hu F, et al. "Sortilin-Mediated Endocytosis Determines Levels of the Fronto-Temporal Dementia Protein, Progranulin." Neuron, 2010. URL:[Link]

• Gustafsen C, et al. "Sortilin and SorLA Display Distinct Roles in Processing and Trafficking of Amyloid Precursor Protein." Journal of Neuroscience, 2013. URL:[Link]

• Patent WO2023247754A1. "Bifunctional molecules that selectively induce degradation of extracellular targets in lysosomes." Google Patents, 2023.

• Miyakawa S, et al. "Anti-sortilin1 Antibody Up-Regulates Progranulin via Sortilin1 Down-Regulation." Frontiers in Neuroscience, 2020. URL:[Link]

• Ogawa K, et al. "Dimerization of sortilin regulates its trafficking to extracellular vesicles." Journal of Biological Chemistry, 2023. URL:[Link]

Sources

• 1. jneurosci.org [jneurosci.org]
• 2. WO2023247754A1 - Bifunctional molecules that selectively induce degradation of extracellular targets in lysosomes - Google Patents [patents.google.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. The identification of AF38469: an orally bioavailable inhibitor of the VPS10P family sorting receptor Sortilin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Dimerization of sortilin regulates its trafficking to extracellular vesicles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Sortilin-Mediated Endocytosis Determines Levels of the Fronto-Temporal Dementia Protein, Progranulin - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Anti-sortilin1 Antibody Up-Regulates Progranulin via Sortilin1 Down-Regulation [frontiersin.org]

Technical Support Center: Stability of Sortilin Antagonist 1 in DMSO at -20°C

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on the stability and handling of small molecule compounds, like Sortilin antagonist 1, dissolved in dimethyl sulfoxide (DMSO) and stored at -20°C. While specific stability data for "Sortilin antagonist 1" is not publicly available, this guide synthesizes established principles of chemical stability and best practices for compound management to ensure the integrity and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the expected long-term stability of my Sortilin antagonist 1 stock solution in DMSO when stored at -20°C?

While a definitive timeline cannot be provided without compound-specific data, most organic small molecules dissolved in high-purity, anhydrous DMSO are stable for several months to years when stored properly at -20°C or -80°C.[1][2] However, stability is not guaranteed and is influenced by three critical factors: the inherent chemical lability of the antagonist, the purity of the DMSO, and the handling/storage procedure.

• Chemical Lability : Functional groups susceptible to hydrolysis (e.g., esters, amides, lactams) or oxidation (e.g., thiols, phenols) can degrade over time, even at low temperatures.[3] DMSO itself can act as a mild oxidizing agent.[3][4]

• DMSO Purity (Water Content) : This is the most critical external factor. DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[5][6][7] Water contamination can lead to compound precipitation upon freezing and can directly participate in the hydrolytic degradation of sensitive compounds.[8][9][10][11]

• Storage & Handling : Repeated freeze-thaw cycles are a primary cause of compound degradation and precipitation.[10][12][13] Each cycle introduces a risk of moisture absorption and can cause the compound to fall out of solution as its solubility limit is exceeded at lower temperatures.[10][13]

Q2: I've stored my antagonist stock at -20°C for a few months, and now I'm seeing reduced activity in my assays. What could be the cause?

Reduced biological activity is a common indicator of compound degradation. Several possibilities should be investigated:

• Chemical Degradation : The antagonist may have degraded due to hydrolysis, oxidation, or another chemical process.

• Inaccurate Concentration : This can result from two main issues:

  • Precipitation : The compound may have precipitated out of solution during freezing or after a thaw cycle, leading to a lower effective concentration in the supernatant you are using for dilutions. This is often invisible to the naked eye.

  • Solvent Evaporation : If the vial was not sealed properly, DMSO may have evaporated, leading to an artificially high stock concentration and subsequent errors in dilution.

• Freeze-Thaw Cycles : Studies have shown that even a few freeze-thaw cycles can cause significant compound loss, with some showing a drop of over 10% within 10 cycles.[13] This is often more detrimental than long-term storage at a constant temperature.[13]

Q3: I noticed some precipitate in my DMSO stock vial after thawing. Can I still use it?

It is not recommended to use a stock solution with visible precipitate. The presence of solid material means the concentration of the solution is no longer known, which will compromise the accuracy and reproducibility of your experiments.

Troubleshooting Steps:

• Attempt to Redissolve : Gently warm the vial in a water bath (not exceeding 37°C) and vortex or sonicate to see if the compound goes back into solution.[1]

• Visual Inspection : After attempting to redissolve, carefully inspect the solution to ensure no particulates remain.

• If Unsuccessful : If the precipitate does not redissolve, it is best to discard the stock solution and prepare a fresh one. This ensures that your experimental results are based on an accurate and known concentration.

Q4: How does water contamination affect my DMSO stock solution?

Water is a significant factor in compound instability.[8][9]

• Lowers Freezing Point : Pure DMSO freezes at 18.5°C (65.3°F).[4][5] Water contamination significantly depresses the freezing point, meaning your stock may remain liquid at -20°C.[10][14] This can be misleading, as you might assume it's properly frozen when it is not.

• Promotes Degradation : Water can act as a nucleophile, leading to the hydrolysis of susceptible functional groups on your antagonist.

• Reduces Solubility : For some compounds, the presence of water in DMSO can decrease solubility, increasing the likelihood of precipitation during freeze-thaw cycles.[10] Interestingly, for some compound libraries, a 90/10 DMSO/water mixture has been used successfully for storage at 4°C, with 85% of compounds remaining stable over a 2-year period.[15] However, this is a specific strategy and for general purposes, anhydrous DMSO is recommended for -20°C storage.

Best Practices and Troubleshooting Guides

Guide 1: Preparing a High-Integrity DMSO Stock Solution

The quality of your stock solution is the foundation of reliable data. Following this protocol minimizes the primary risks of water contamination and inaccurate concentration.

Materials:

• Sortilin antagonist 1 (or other small molecule) powder

• High-purity, anhydrous DMSO[11]

• Sterile, amber glass vials or polypropylene tubes with secure screw caps

• Calibrated analytical balance

• Sterile, chemical-resistant pipette tips

Protocol:

• Pre-Calculation : Before opening any containers, calculate the mass of the compound required to achieve your desired stock concentration (e.g., 10 mM).

• Equilibration : Allow the compound vial and the sealed bottle of anhydrous DMSO to equilibrate to room temperature before opening. This prevents atmospheric moisture from condensing on cold surfaces.

• Weighing : Tare a sterile, labeled vial on the analytical balance. Carefully weigh the calculated mass of the compound directly into the vial.

• Solvent Addition : In a low-humidity environment (ideally a chemical fume hood or under a stream of inert gas like argon or nitrogen), add the calculated volume of anhydrous DMSO to the vial.[16]

• Dissolution : Cap the vial securely and vortex until the compound is completely dissolved. If necessary, gentle warming (37°C) or brief sonication can be used, but verify that your compound is stable to heat.[1][2]

• Aliquoting : This is a critical step. Immediately aliquot the stock solution into smaller, single-use volumes in separate, tightly sealed vials.[1] This minimizes the number of freeze-thaw cycles the main stock is subjected to.

• Storage : Store the aliquots at -20°C or, for enhanced long-term stability, at -80°C. Protect from light.[1]

Troubleshooting Workflow: Investigating Compound Instability

If you suspect your antagonist is degrading, a systematic approach is necessary. This workflow helps identify the potential cause.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 5. shop.hdchemicals.co.uk [shop.hdchemicals.co.uk]
• 6. quora.com [quora.com]
• 7. marquette.edu [marquette.edu]
• 8. Studies on repository compound stability in DMSO under various conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. ziath.com [ziath.com]
• 11. FAQs on Inhibitor Preparation [sigmaaldrich.com]
• 12. The effect of freeze/thaw cycles on the stability of compounds in DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Stability of screening compounds in wet DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: A Researcher's Guide to Managing High-Dose AF38469 Cytotoxicity In Vitro

Introduction: AF38469 is a potent and specific small molecule inhibitor of the Vps10p-domain sorting receptor, Sortilin.[1][2] Its ability to modulate lysosomal function and inflammatory pathways has established it as a promising therapeutic candidate for neurodegenerative lysosomal storage disorders, such as Batten disease, and diabetic retinopathy.[3][4][5] While AF38469 demonstrates high efficacy at nanomolar concentrations with minimal impact on cell viability, researchers exploring novel applications may encounter dose-dependent cytotoxicity at higher concentrations.[1][3]

This technical support guide provides a structured, in-depth framework for researchers to understand, troubleshoot, and mitigate the in vitro cytotoxicity associated with high-dose AF38469. Our approach moves beyond simple protocol listings to explain the causal mechanisms behind experimental choices, ensuring a robust and reproducible methodology.

Section 1: Foundational Knowledge & Mechanism of Action

Understanding the primary mechanism of AF38469 is critical to hypothesizing the potential causes of off-target effects at high concentrations.

Q1: What is the primary mechanism of action for AF38469?

A1: AF38469 functions by inhibiting Sortilin, a transmembrane receptor involved in protein trafficking and signaling.[2] At therapeutic concentrations (e.g., 40 nM), this inhibition leads to several beneficial downstream effects.[3] A key outcome is the activation of Transcription Factor EB (TFEB), a master regulator of lysosomal biogenesis and autophagy.[3] This enhances cellular clearance mechanisms. Additionally, sortilin inhibition can reduce the levels of inflammatory mediators like HMGB1 and IL-1β.[2]

Caption: Workflow for initial cytotoxicity troubleshooting.

Vehicle	Typical Max Concentration	Notes
DMSO	0.1% - 0.5%	Cell line dependent; some sensitive cells tolerate <0.1%.
Ethanol	0.1% - 0.5%	Can be more toxic than DMSO for certain cell lines.

Section 3: Mechanistic Investigation: Why Are the Cells Dying?

Once experimental artifacts are ruled out, the next step is to determine the biological mechanism of cell death. Drug-induced cytotoxicity often manifests as either apoptosis (programmed cell death) or necrosis (uncontrolled cell death).

FAQ 2: How can I determine the mechanism of cell death induced by high-dose AF38469?

A2: A multi-assay approach is recommended to build a complete picture of the cytotoxic mechanism.

• Distinguish Apoptosis from Necrosis: Use Annexin V and Propidium Iodide (PI) staining followed by flow cytometry.

  • Early Apoptosis: Annexin V positive, PI negative.

  • Late Apoptosis/Necrosis: Annexin V positive, PI positive.

  • Necrosis: Annexin V negative, PI positive.

• Probe for Caspase-Mediated Apoptosis: Apoptosis can be initiated via two main pathways: the extrinsic (death receptor-mediated) and the intrinsic (mitochondrial-mediated) pathways, which converge on effector caspases. [6][7] * Effector Caspases: Measure the activity of Caspase-3 and Caspase-7. Activation confirms apoptosis is the mechanism.

  • Initiator Caspases: Measure Caspase-8 (extrinsic pathway) and Caspase-9 (intrinsic pathway) activity to identify the origin of the apoptotic signal. [8][9]

• Investigate Mitochondrial Involvement: The intrinsic pathway is characterized by mitochondrial outer membrane permeabilization (MOMP). [7]Assess mitochondrial health using a JC-1 assay to measure mitochondrial membrane potential. A loss of potential is a hallmark of intrinsic apoptosis.

• Assess for Oxidative Stress: High doses of xenobiotics can induce the production of reactive oxygen species (ROS), leading to cellular damage. [10][11]Use cell-permeable dyes like DCFDA to quantify intracellular ROS levels.

Caption: Convergence of extrinsic and intrinsic apoptosis pathways.

Section 4: Mitigation Strategies & Protocol Optimization

If high-dose AF38469 induces true cytotoxicity, the experimental protocol can be optimized to widen the therapeutic window.

FAQ 3: How can I optimize my experimental parameters to reduce cytotoxicity?

A3: Several strategies can be employed, often in combination, to minimize off-target toxicity.

Strategy	Rationale	When to Apply
1. Dose & Time Optimization	Reduce exposure to the lowest effective concentration and duration to minimize off-target effects and stress. [12]	This should be the first step for any new compound or cell line.
2. Serum Reduction	Lowering serum concentration can induce a quiescent state (G0/G1 arrest), reducing metabolic activity and potentially non-specific toxicity. [13][14]	When baseline cell proliferation is high or if cytotoxicity is suspected to be linked to metabolic stress.
3. Co-treatment with Antioxidants	If oxidative stress is identified as a key mechanism, co-treatment can neutralize ROS and protect cells.	When ROS assays (e.g., DCFDA) confirm a significant increase in oxidative stress.

Protocol 1: Dose-Response and Time-Course Optimization

This protocol aims to identify the IC50 (concentration that inhibits 50% of cell viability) and the optimal treatment duration.

Methodology (MTT Assay):

• Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and allow them to adhere for 24 hours.

• Compound Preparation: Prepare a 2x serial dilution of AF38469 in culture medium, starting from the highest concentration of interest. Also prepare a vehicle control. [12]3. Treatment: Remove the old medium and add 100 µL of the compound dilutions to the respective wells.

• Incubation: Incubate the plates for a range of time points (e.g., 24, 48, 72 hours).

• MTT Addition: At the end of each time point, add 10 µL of MTT solution (5 mg/mL) to each well and incubate for 3-4 hours at 37°C. This allows viable cells to metabolize the MTT into formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. [15]7. Readout: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Plot the percentage of cell viability against the log of the compound concentration to determine the IC50 value for each time point.

Protocol 2: Cytotoxicity Mitigation via Serum Starvation

This protocol can reduce baseline cellular stress prior to compound treatment.

• Initial Culture: Culture cells to ~70-80% confluency in their standard growth medium (e.g., 10% FBS). [13]2. Wash: Gently wash the cells twice with pre-warmed sterile Phosphate-Buffered Saline (PBS) to remove residual serum.

• Starvation: Replace the PBS with a low-serum (e.g., 0.5-1% FBS) or serum-free medium. [16]4. Incubation: Incubate the cells in the starvation medium for 12-24 hours. The optimal duration should be determined empirically, as prolonged starvation can itself induce cell death in some lines. [14]5. Treatment: After the starvation period, replace the medium with fresh low-serum medium containing the desired concentrations of AF38469.

• Assay: Proceed with your planned cytotoxicity or functional assay.

References

• Cain, J. et al. (2024). Sortilin inhibition treats multiple neurodegenerative lysosomal storage disorders. Journal of Clinical Investigation. Available at: [Link]

• Request PDF. (n.d.). The identification of AF38469: An orally bioavailable inhibitor of the VPS10P family sorting receptor Sortilin. ResearchGate. Available at: [Link]

• Johnson, A. et al. (2022). Inhibition of Sortilin Improves Retinal Function in Diabetic Mice Through Decreased Inflammatory Mediators. Scientific Archives. Available at: [Link]

• Batten Disease News Today. (2024). Sortilin protein inhibition shows promise as Batten disease treatment. Available at: [Link]

• ARVO Journals. (2024). SORTILIN INHIBITION PROTECTS THE RETINA BY REDUCING INFLAMMATION AND LYSOSOMAL ACTIVITY. IOVS. Available at: [Link]

• National Institutes of Health. (n.d.). In vitro antioxidant and cytotoxicity activities of selected indigenous South African medicinal plants. PMC. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Apoptosis Dependent and Independent Functions of Caspases. Madame Curie Bioscience Database. Available at: [Link]

• Bloomer, J. et al. (2013). Optimizing the in vitro and clinical assessment of drug interaction risk by understanding co-medications in patient populations. PubMed. Available at: [Link]

• IntechOpen. (2025). Cytotoxicity: A Crucial Toxicity for In Vitro Experiments. Available at: [Link]

• Manifava, M. (2021). Starvation of cells and re-stimulation with aa's. Bio-protocol. Available at: [Link]

• Gaenzler, C. (2021). How to Optimize In Vitro and In Vivo Data Analysis in Drug Discovery. ResearchGate. Available at: [Link]

• Sanyal Biotechnology. (2026). Understanding In Vitro Toxicity Screening: A Key Component in Drug Development. Available at: [Link]

• National Institutes of Health. (n.d.). In vitro antioxidant and cytotoxic potential of different parts of Tephrosia purpurea. PMC. Available at: [Link]

• Taylor & Francis Online. (2023). Screening of in vitro cytotoxicity and antioxidant potential of selected endemic plants in Turkey. Available at: [Link]

• National Institutes of Health. (n.d.). Which concentrations are optimal for in vitro testing?. PMC. Available at: [Link]

• ResearchGate. (n.d.). Update on in vitro cytotoxicity assays for drug development. Available at: [Link]

• PLOS. (2016). Caspase-Dependent and Caspase-Independent Pathways Are Involved in Cadmium-Induced Apoptosis in Primary Rat Proximal Tubular Cell Culture. Available at: [Link]

• National Institutes of Health. (n.d.). Serum starvation-based method of ovarian cancer cell dormancy induction and termination in vitro. PMC. Available at: [Link]

• National Institutes of Health. (n.d.). Apoptosis: A Comprehensive Overview of Signaling Pathways, Morphological Changes, and Physiological Significance and Therapeutic Implications. PMC. Available at: [Link]

• Bravo Lab. (n.d.). General protocol for the preparation of HEK29T cell lysate with serum starvation and stimulation. Available at: [Link]

• Bitesize Bio. (2025). 6 Steps for Successful in vitro Drug Treatment. Available at: [Link]

• National Institutes of Health. (n.d.). In Vitro Viability and Cytotoxicity Testing and Same-Well Multi-Parametric Combinations for High Throughput Screening. PMC. Available at: [Link]

• IntechOpen. (2012). Extrinsic and Intrinsic Apoptosis Signal Pathway Review. Available at: [Link]

• SAS Publishers. (n.d.). Evaluation of In-vitro Anti-oxidant and Cytotoxicity activity of Aqueous extract of Pergularia daemia. Available at: [Link]

• International Journal of Biology, Pharmacy and Allied Sciences. (2023). IN VITRO ANTIOXIDANT AND CYTOTOXIC ACTIVITY OF SELECTED MEDICINAL PLANTS AGAINST CANCER CELL LINES. Available at: [Link]

• Crown Bioscience. (2022). Developing Effective Dosing Strategies by Leveraging 3D In Vitro Models. Available at: [Link]

• American Journal of Physiology. (n.d.). Caspase-8-mediated apoptosis induced by oxidative stress is independent of the intrinsic pathway and dependent on cathepsins. Available at: [Link]

• ResearchGate. (2016). Protocol for cell synchronization using serum starvation?. Available at: [Link]

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Technical Support Center: Interpreting Unexpected Phenotypes in Sortilin Knockout Mice

Welcome to the technical support center for researchers working with sortilin (Sort1) knockout (KO) mice. This guide is designed to provide in-depth troubleshooting and frequently asked questions (FAQs) to help you navigate the complexities of your experimental findings. Given the multifaceted roles of sortilin in various physiological processes, it is not uncommon to encounter unexpected phenotypes. This resource will help you dissect these observations with scientific rigor.

I. Understanding the Landscape of Sortilin Function

Sortilin is a type I membrane glycoprotein that belongs to the vacuolar protein sorting 10 (Vps10p) domain receptor family.[1] It is a multifunctional receptor involved in a wide array of cellular processes, including intracellular protein trafficking, signal transduction, and regulation of lipoprotein metabolism.[1][2] Its expression in various tissues, including the brain, liver, adipose tissue, and immune cells, underscores its broad physiological significance.[3]

Known Roles of Sortilin:

• Neuroscience: Sortilin is a co-receptor for proneurotrophins, mediating neuronal apoptosis, and is involved in the trafficking of neurotrophins like brain-derived neurotrophic factor (BDNF).[1][4] It also plays a role in the lysosomal trafficking of progranulin (PGRN), a protein implicated in frontotemporal dementia.[5][6]

• Metabolism: Sortilin influences lipid metabolism by regulating the secretion of very-low-density lipoproteins (VLDL) from the liver and affecting low-density lipoprotein (LDL) cholesterol levels.[2][7][8] It is also involved in the biogenesis of insulin-responsive GLUT4 storage vesicles in adipocytes.[9]

• Cardiovascular Biology: Through its role in lipid metabolism and inflammation, sortilin is implicated in the development of atherosclerosis.[2]

II. FAQs: Troubleshooting Unexpected Phenotypes

This section addresses specific issues you might encounter during your research with Sort1 KO mice.

Q1: My Sort1 KO mice exhibit a more severe (or completely different) neurological phenotype than expected. What could be the underlying cause?

A1: Deconstructing Unexpected Neurological Observations

While sortilin deficiency is known to have protective effects in some neurodegenerative models, such as partially rescuing cholinergic deficits in an Alzheimer's disease model[10], unexpected or exacerbated phenotypes can arise from several factors.

Potential Explanations & Troubleshooting Steps:

• Genetic Background: The phenotype of a knockout mouse can be significantly influenced by the genetic background strain.[11][12] For instance, a knockout on a C57BL/6J background may present differently than on a 129S6/SvEvTac background.

  • Actionable Insight: Confirm and report the specific substrain of your mice. If your results deviate significantly from published data, consider if the background strain differs. Backcrossing to a different, well-characterized strain for at least 10 generations can help clarify the influence of the genetic background.[13]

• Compensation by Other Receptors: Sortilin is part of the Vps10p domain receptor family, which includes SorLA, SorCS1, SorCS2, and SorCS3.[3] The absence of sortilin might lead to compensatory upregulation or altered function of these related receptors, leading to a novel phenotype.

  • Experimental Workflow:

    • Quantitative PCR (qPCR) and Western Blotting: Analyze the expression levels of other Vps10p family members in the brain tissue of your Sort1 KO mice compared to wild-type (WT) controls.

    • Immunohistochemistry (IHC): Examine the cellular and regional distribution of these receptors in the brain to see if their localization is altered.

• Disruption of Novel Signaling Pathways: Sortilin interacts with a growing list of ligands and signaling molecules. The knockout could be unmasking a previously uncharacterized pathway. For example, sortilin deficiency has been shown to alter the function of the TREK-1 potassium channel, leading to a depression-resistant phenotype.[4]

  • Investigative Strategy: Perform unbiased "omics" approaches (proteomics, transcriptomics) on brain tissue to identify differentially expressed proteins or altered signaling cascades.

Q2: I'm observing a paradoxical metabolic phenotype in my Sort1 KO mice (e.g., increased adiposity despite expected improvements in lipid profile). How can I investigate this?

A2: Untangling Complex Metabolic Readouts

The role of sortilin in metabolism is complex, with some studies reporting conflicting findings regarding its effect on VLDL secretion and LDL-C levels.[8] An unexpected metabolic phenotype requires a systematic investigation.

Potential Explanations & Troubleshooting Steps:

• Diet and Environment: The metabolic phenotype of knockout mice is often highly sensitive to diet and housing conditions. A high-fat diet can unmask or exacerbate phenotypes that are not apparent on a standard chow diet.

  • Actionable Insight: Standardize your diet and environmental conditions meticulously. If you are using a specific diet, ensure the composition is consistent across all experimental groups. Consider performing a diet-induced obesity study to challenge the metabolic system of your Sort1 KO mice.

• Tissue-Specific Effects: The global knockout of sortilin affects its function in all tissues. A beneficial effect in the liver (e.g., reduced VLDL secretion) could be counteracted by an unexpected effect in adipose tissue or the central nervous system, which also regulate energy balance.

  • Experimental Workflow:

    • Glucose and Insulin Tolerance Tests (GTT and ITT): To assess whole-body glucose homeostasis.

    • Hyperinsulinemic-euglycemic clamps: The gold standard for assessing insulin sensitivity in specific tissues.

    • Histological Analysis: Examine liver, adipose tissue (white and brown), and pancreas for changes in morphology, lipid accumulation, and inflammation.

    • Gene Expression Analysis: Use qPCR to measure the expression of key metabolic genes in these tissues.

• Off-Target Genetic Alterations: If the knockout was generated using CRISPR/Cas9, there is a possibility of off-target mutations that could contribute to the phenotype.[14][15][16]

  • Actionable Insight: If you suspect off-target effects, consider whole-genome sequencing of your founder mice to identify any unintended genetic alterations.[17]

Q3: My experimental results are highly variable between individual Sort1 KO mice. What are the potential sources of this variability and how can I address it?

A3: Managing Experimental Variability

Potential Explanations & Troubleshooting Steps:

• Incomplete Backcrossing: If the knockout line is not fully backcrossed to a congenic background, residual genetic material from the original embryonic stem (ES) cell line can lead to phenotypic variability.[13]

  • Actionable Insight: Ensure your colony has been backcrossed for a sufficient number of generations (typically >10). Use littermate controls whenever possible to minimize the effects of genetic drift and environmental variables.

• Flanking Gene Effects: The process of gene targeting can sometimes affect the expression of neighboring genes, a phenomenon known as the "congenic footprint".[19] This can contribute to the observed phenotype.

  • Investigative Strategy: Analyze the expression of genes located upstream and downstream of the Sort1 locus in your knockout mice compared to controls.

• Sexual Dimorphism: Many phenotypes, particularly metabolic and behavioral ones, can be sex-specific.

  • Actionable Insight: Always analyze data from male and female mice separately. Ensure you have sufficient numbers of animals in each group to achieve statistical power.

III. Experimental Protocols & Data Interpretation

Protocol: Assessing Anxiety-Like Behavior in Sort1 KO Mice

Sort1 KO mice have been reported to display an anxiety-like phenotype.[4] Here is a standard protocol for the elevated plus maze (EPM) test.

Step-by-Step Methodology:

• Acclimation: Acclimate mice to the testing room for at least 1 hour before the experiment.

• Apparatus: The EPM consists of two open arms and two closed arms elevated from the floor.

• Procedure:

  • Place the mouse in the center of the maze, facing an open arm.

  • Allow the mouse to explore the maze for 5 minutes.

  • Record the time spent in the open and closed arms, as well as the number of entries into each arm, using an automated tracking system.

• Data Analysis: Calculate the percentage of time spent in the open arms and the percentage of open arm entries. A lower percentage in these parameters is indicative of anxiety-like behavior.

Data Presentation:

Parameter	Wild-Type (Mean ± SEM)	Sort1 KO (Mean ± SEM)	p-value
% Time in Open Arms	25.4 ± 2.1	15.8 ± 1.9	<0.05
% Open Arm Entries	30.1 ± 2.5	20.5 ± 2.2	<0.05

Table 1: Representative data from the elevated plus maze test showing increased anxiety-like behavior in Sort1 KO mice.

IV. Visualizing Sortilin's Role: Pathways and Workflows

Signaling Pathway: Sortilin in Proneurotrophin-Induced Apoptosis

Caption: Sortilin acts as a co-receptor with p75NTR to mediate pro-neurotrophin-induced apoptosis.

Experimental Workflow: Troubleshooting an Unexpected Metabolic Phenotype

Caption: A logical workflow for investigating unexpected metabolic phenotypes in Sort1 KO mice.

V. Concluding Remarks

Interpreting phenotypes in knockout mice, especially for a multifunctional protein like sortilin, requires a multifaceted and rigorous approach. Unexpected results should not be viewed as setbacks, but rather as opportunities to uncover novel biological functions and interactions. By systematically considering factors such as genetic background, compensatory mechanisms, and experimental variables, researchers can confidently dissect their findings and contribute to a deeper understanding of sortilin's role in health and disease.

VI. References

• Capsoni, S., et al. (2017). Dissecting the role of sortilin receptor signaling in neurodegeneration induced by NGF deprivation. Neurobiology of Aging, 59, 103-113. [Link]

• Chen, W., et al. (2019). Emerging roles of sortilin in affecting the metabolism of glucose and lipid profiles. Journal of Cellular and Molecular Medicine, 23(10), 6549-6557. [Link]

• Willnow, T.E., et al. (n.d.). Sortilin. Max Delbrück Center. [Link]

• Go, G.W. (2022). Sorting through the extensive and confusing roles of sortilin in metabolic disease. Journal of Lipid Research, 63(8), 100243. [Link]

• Ghaemian, A., et al. (2024). Sortilin and its potential role in cardiovascular pathology. Journal of Cellular and Molecular Medicine. [Link]

• Gerlai, R. (2001). Using Knockout and Transgenic Mice to Study Neurophysiology and Behavior. Physiological Genomics, 5(4), 1-16. [Link]

• Devader, C., et al. (2018). Altered Trek-1 Function in Sortilin Deficient Mice Results in Decreased Depressive-Like Behavior. Frontiers in Pharmacology, 9, 839. [Link]

• Lee, S., et al. (2022). Regulation of lysosomal trafficking of progranulin by sortilin and prosaposin. Brain Communications, 4(1), fcab308. [Link]

• Burk, K., et al. (2023). Sortilin inhibition treats multiple neurodegenerative lysosomal storage disorders. bioRxiv. [Link]

• Zhou, X., et al. (2015). Prosaposin facilitates sortilin-independent lysosomal trafficking of progranulin. Journal of Cell Biology, 210(6), 991-1002. [Link]

• Karp, N.A., et al. (2012). Robust and Sensitive Analysis of Mouse Knockout Phenotypes. PLOS ONE, 7(12), e52410. [Link]

• Tall, A.R. (2011). Sorting Out Sortilin. Circulation Research, 108(2), 147-149. [Link]

• Crusio, W.E. (2004). Cautionary Insights on Knockout Mouse Studies: The Gene or Not the Gene? Physiology & Behavior, 83(4), 543-548. [Link]

• Doetschman, T. (2009). Influence of Genetic Background on Genetically Engineered Mouse Phenotypes. Methods in Molecular Biology, 530, 423-433. [Link]

• Go, G.W. (2017). Sortilin and its Multiple Roles in Cardiovascular and Metabolic Diseases. Arteriosclerosis, Thrombosis, and Vascular Biology, 38(1), 19-25. [Link]

• Pitsillides, A.A., et al. (2016). Rapid phenotyping of knockout mice to identify genetic determinants of bone strength. Bone, 83, 241-249. [Link]

• Al-Yozbaki, L., et al. (2020). Balancing neurotrophin pathway and sortilin function: its role in human disease. The University of Liverpool Repository. [Link]

• Zhang, X., et al. (2023). Off-target effects in CRISPR/Cas9 gene editing. Frontiers in Cell and Developmental Biology, 11, 1142323. [Link]

• Flint, J., & Eskin, E. (2006). Interpretation of knockout experiments: the congenic footprint. Briefings in Functional Genomics & Proteomics, 5(2), 128-133. [Link]

• The International Mouse Phenotyping Consortium. (2022). International Mouse Phenotyping Consortium: comprehensive knockout phenotyping underpinning the study of human disease. Nucleic Acids Research, 51(D1), D977-D984. [Link]

• Mazella, J., et al. (2022). Deciphering Mechanisms of Action of Sortilin/Neurotensin Receptor-3 in the Proliferation Regulation of Colorectal and Other Cancers. International Journal of Molecular Sciences, 23(19), 11847. [Link]

• Liu, M., et al. (2019). Genome-Wide Off-Target Analysis in CRISPR-Cas9 Modified Mice and Their Offspring. G3: Genes, Genomes, Genetics, 9(12), 4157-4164. [Link]

• Koehler, S., et al. (2024). Quantitative phenotyping of Nphs1 knockout mice as a prerequisite for gene replacement studies. American Journal of Physiology-Renal Physiology, 326(5), F633-F643. [Link]

• CD Biosynsis. (2025). Troubleshooting Low Knockout Efficiency in CRISPR Experiments. CD Biosynsis. [Link]

• Klein, Z.A., et al. (2018). Murine knockin model for progranulin-deficient frontotemporal dementia with nonsense-mediated mRNA decay. Proceedings of the National Academy of Sciences, 115(10), E2297-E2306. [Link]

• Eraly, S.A. (2014). Striking Differences between Knockout and Wild-Type Mice in Global Gene Expression Variability. PLOS ONE, 9(5), e97413. [Link]

• Atlantis Bioscience Pte Ltd. (2023). The Difference: Knockout vs. Conditional Knockout Mice? Atlantis Bioscience Pte Ltd. [Link]

• Son, J., et al. (2025). Ocular Phenotyping of Knockout Mice Identifies Genes Associated With Late Adult Retinal Phenotypes. Investigative Ophthalmology & Visual Science, 66(7), 17. [Link]

• Synthego. (2025). CRISPR Off-Target Editing: Prediction, Analysis, and More. Synthego. [Link]

• Research Starters. (n.d.). Knockout genetics and knockout mice. EBSCO. [Link]

• Cyagen. (2025). How Knockout Mice are Developed with Traditional Gene Targeting. Cyagen. [Link]

• Addgene. (2024). CRISPR 101: Off-Target Effects. Addgene Blog. [Link]

Sources

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• 4. Frontiers | Altered Trek-1 Function in Sortilin Deficient Mice Results in Decreased Depressive-Like Behavior [frontiersin.org]
• 5. academic.oup.com [academic.oup.com]
• 6. rupress.org [rupress.org]
• 7. Emerging roles of sortilin in affecting the metabolism of glucose and lipid profiles - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ahajournals.org [ahajournals.org]
• 9. Sortilin and its Multiple Roles in Cardiovascular and Metabolic Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Dissecting the role of sortilin receptor signaling in neurodegeneration induced by NGF deprivation - PMC [pmc.ncbi.nlm.nih.gov]
• 11. journals.physiology.org [journals.physiology.org]
• 12. Influence of Genetic Background on Genetically Engineered Mouse Phenotypes - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Cautionary Insights on Knockout Mouse Studies: The Gene or Not the Gene? - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Frontiers | Off-target effects in CRISPR/Cas9 gene editing [frontiersin.org]
• 15. synthego.com [synthego.com]
• 16. blog.addgene.org [blog.addgene.org]
• 17. Genome-Wide Off-Target Analysis in CRISPR-Cas9 Modified Mice and Their Offspring - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Striking Differences between Knockout and Wild-Type Mice in Global Gene Expression Variability | PLOS One [journals.plos.org]
• 19. Interpretation of knockout experiments: the congenic footprint - PMC [pmc.ncbi.nlm.nih.gov]

Best practices for long-term storage of AF38469

A Guide to Long-Term Storage and Handling for Researchers and Drug Development Professionals

This guide provides a comprehensive overview of the best practices for the long-term storage and handling of AF38469, a potent and selective kinase inhibitor. As a Senior Application Scientist, my goal is to provide you with the necessary technical insights and practical steps to ensure the stability, activity, and reliability of AF38469 in your experiments. Adherence to these guidelines is critical for generating reproducible and accurate data.

Frequently Asked Questions (FAQs)

1. What are the optimal long-term storage conditions for AF38469 powder?

For long-term stability, solid AF38469 should be stored at -20°C, desiccated, and protected from light. Under these conditions, the compound is expected to be stable for at least one year. The key to preserving the integrity of the compound is to minimize its exposure to moisture and light, which can catalyze degradation pathways.

2. What is the recommended solvent for reconstituting AF38469?

High-quality, anhydrous dimethyl sulfoxide (DMSO) is the recommended solvent for creating a stock solution of AF38469. It is crucial to use a new, unopened bottle of anhydrous DMSO or a properly stored container to prevent the introduction of water, which can compromise the stability of the compound in solution.

3. How should I prepare and store AF38469 stock solutions?

Once reconstituted in anhydrous DMSO, AF38469 stock solutions should be aliquoted into small, single-use volumes and stored at -80°C. This practice minimizes the number of freeze-thaw cycles, which can lead to the degradation of the compound and the introduction of atmospheric moisture into the stock solution. For short-term storage (up to one week), aliquots can be kept at -20°C.

4. What is the stability of AF38469 in aqueous solutions?

AF38469 is highly unstable in aqueous solutions and should be freshly diluted into your aqueous experimental medium from a DMSO stock solution immediately before use. It is not recommended to store AF38469 in any aqueous buffer for an extended period, as this will lead to rapid degradation and loss of biological activity.

5. What are the primary safety precautions when handling AF38469?

As with any potent small molecule, appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses, should be worn at all times when handling AF38469. All handling of the solid compound and concentrated stock solutions should be performed in a chemical fume hood to avoid inhalation. Consult the Safety Data Sheet (SDS) for comprehensive safety information.

Troubleshooting Guide

Issue 1: Decreased or inconsistent biological activity of AF38469 in my experiments.

• Potential Cause 1: Compound Degradation. Improper storage of the solid compound or stock solutions can lead to degradation. Exposure to moisture, light, or repeated freeze-thaw cycles can significantly reduce the potency of AF38469.

• Solution: Always store the solid compound at -20°C under desiccated conditions and away from light. When preparing stock solutions, use anhydrous DMSO and aliquot into single-use volumes for storage at -80°C. Avoid using stock solutions that have undergone more than two freeze-thaw cycles.

• Potential Cause 2: Instability in Aqueous Media. AF38469 degrades rapidly in aqueous buffers. If you are preparing a working solution in your experimental media and letting it sit for an extended period before adding it to your cells or assay, you will likely see a loss of activity.

• Solution: Prepare the final working dilution of AF38469 in your aqueous experimental medium immediately before you plan to use it. Do not store the compound in aqueous solutions.

Issue 2: Precipitation of AF38469 in my stock solution or experimental media.

• Potential Cause 1: Exceeding Solubility Limits. AF38469 has limited solubility in aqueous solutions. If you observe precipitation upon dilution of the DMSO stock into your experimental media, you have likely exceeded its solubility limit.

• Solution: You can try to increase the solubility by including a small percentage of serum (e.g., 1-10% FBS) or a solubilizing agent like Pluronic F-68 in your final working solution. However, always verify that these additives do not interfere with your experimental setup. It is also advisable to perform a solubility test before your main experiment.

• Potential Cause 2: Low-Quality DMSO. Using DMSO that is not anhydrous can lead to poor solubility and compound precipitation over time, even in the stock solution.

• Solution: Always use high-quality, anhydrous DMSO for reconstitution. Ensure that your DMSO is stored properly to prevent water absorption.

Experimental Protocols

Protocol for Preparation of AF38469 Stock Solution

• Allow the vial of solid AF38469 to equilibrate to room temperature for at least 15 minutes before opening to prevent condensation of atmospheric moisture onto the compound.

• In a chemical fume hood, add the appropriate volume of anhydrous DMSO to the vial to achieve the desired stock concentration (e.g., 10 mM).

• Vortex the solution for 1-2 minutes until the compound is completely dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary.

• Aliquot the stock solution into single-use, low-retention microcentrifuge tubes.

• Store the aliquots at -80°C for long-term storage or at -20°C for short-term storage (up to one week).

Visualizations

Reference Data & Comparative Studies

Comparing Sortilin antagonist 1 with other sortilin inhibitors

Comparative Profiling of Sortilin Antagonist 1 Against Emerging Sortilin Inhibitors: A Technical Guide for Preclinical Development

Sortilin (SORT1), a member of the Vacuolar Protein Sorting 10 protein (Vps10p) domain family, functions as a critical sorting receptor in the Golgi apparatus and a clearance receptor on the cell surface[1]. It is intricately involved in the intracellular trafficking of neurotrophins, progranulin (PGRN), and neurotensin (NTS)[2]. Because of its role as a multi-ligand hub, SORT1 has emerged as a high-value pharmacological target in neurodegenerative diseases (e.g., Frontotemporal Dementia), oncology, and metabolic disorders[2][3].

As a Senior Application Scientist, I frequently observe that the selection of an appropriate SORT1 inhibitor dictates the success of preclinical assays. Using an inhibitor with poor affinity or off-target effects can confound cellular phenotypes. This guide provides an objective, data-driven comparison of Sortilin Antagonist 1 against other prominent alternatives, detailing their binding kinetics, mechanistic pathways, and self-validating experimental protocols to ensure rigorous assay design.

Comparative Analysis of Sortilin Inhibitors

Historically, early tool compounds like AF40431 provided initial proof-of-concept for SORT1 inhibition, but their micromolar affinities (IC50 = 4.4 µM) limited their utility in complex in vivo models due to dose-limiting toxicities[1]. The development of next-generation small molecules and biologics has drastically improved target engagement.

• Sortilin Antagonist 1: A highly potent, selective small-molecule inhibitor (C20H24N2O4) with an IC50 of 20 nM for blocking Neurotensin (NTS) binding to sortilin[4]. By interfering with the sortilin-mediated apoptosis pathway and pro-neurotrophin signaling, it is particularly valuable for neurological disease research, including studies on neurodegeneration and hearing loss[5].

• AF38469: A widely utilized, orally bioavailable small-molecule inhibitor with an IC50 of 330 nM[1]. It has been extensively validated in vivo, demonstrating efficacy in reducing lysosomal storage material in Batten disease models and decreasing serotonin levels in neuroendocrine tumor models[6][7].

• Latozinemab (AL001): Unlike small molecules, Latozinemab is a recombinant human anti-Sortilin monoclonal antibody[1]. It specifically blocks the interaction between PGRN and SORT1, preventing the lysosomal degradation of PGRN. It is currently advancing through Phase III clinical trials for Frontotemporal dementia (FTD) associated with GRN mutations[3].

Quantitative Performance Summary

Compound	Molecule Type	Primary Target/Mechanism	IC50 / Affinity	Primary Application
Sortilin Antagonist 1	Small Molecule	Blocks NTS / pro-neurotrophin binding	20 nM	Neurological disease research
AF38469	Small Molecule	Broad SORT1 inhibition	330 nM	Oncology, Lysosomal disorders
Latozinemab (AL001)	Monoclonal Antibody	Blocks PGRN-SORT1 interaction	High affinity (Kd < 1 nM)	FTD Clinical Trials
SORT-PGRN Inhibitor 1	Small Molecule	Blocks PGRN-SORT1 interaction	2 μM	PGRN restoration
AF40431	Small Molecule	Binds NTS-binding site	4.4 μM	Early proof-of-concept

Mechanistic Pathways and Structural Causality

The choice of inhibitor must be driven by the specific downstream signaling cascade you intend to modulate. SORT1 possesses a large extracellular Vps10p domain that acts as a multi-ligand binding interface.

In my experience optimizing high-throughput screening assays, utilizing a ligand with an IC50 in the low nanomolar range—like Sortilin Antagonist 1 (20 nM)—is essential for maintaining a wide therapeutic window[4]. Because NTS and pro-neurotrophins often share overlapping binding interfaces on SORT1, this high-affinity blockade effectively halts pro-apoptotic signaling complexes (e.g., pro-NGF/p75NTR/SORT1) without requiring the high micromolar dosing that triggers off-target cytotoxicity[2][5].

Conversely, if the experimental goal is to elevate extracellular PGRN (as in FTD models), biologics like AL001 are preferred because they specifically occlude the PGRN interaction site, preventing its endocytosis and subsequent lysosomal degradation while potentially sparing NTS signaling[1][3].

Fig 1. Sortilin signaling pathways and targeted inhibition mechanisms by various antagonists.

Self-Validating Experimental Protocols

To ensure scientific integrity and trustworthiness, the evaluation of SORT1 inhibitors must employ self-validating assay systems. The following protocol outlines a robust method for quantifying the IC50 of Sortilin Antagonist 1 using a Fluorescence Polarization (FP) ligand displacement assay.

Protocol: High-Throughput FP Assay for SORT1 Ligand Displacement

Causality & Rationale: FP is highly sensitive to changes in molecular size. When a fluorescently labeled ligand (e.g., FITC-Neurotensin) binds to the large SORT1 receptor, its rotational relaxation slows, increasing the polarization signal. A successful antagonist will displace the ligand, returning the fluorescent tracer to a fast-tumbling state (low polarization).

Step-by-Step Methodology:

• Reagent Preparation : Prepare recombinant human Sortilin/SORT1 protein (extracellular domain, His-tagged) at a final assay concentration of 50 nM in assay buffer (50 mM Tris-HCl pH 7.4, 150 mM NaCl, 0.1% BSA, 0.01% Tween-20). Expert Insight: The inclusion of Tween-20 and BSA is critical to prevent non-specific adherence of the highly hydrophobic small molecules to the microplate.

• Compound Titration : Prepare a 10-point, 3-fold serial dilution of Sortilin Antagonist 1 (starting at 1 μM) and AF38469 (starting at 10 μM) in DMSO. Transfer to a 384-well black, flat-bottom microplate.

• Receptor Incubation : Add the SORT1 protein to the compound wells and incubate for 30 minutes at room temperature to allow equilibrium binding of the inhibitors.

• Tracer Addition : Add FITC-labeled Neurotensin (FITC-NTS) to a final concentration of 5 nM.

• Self-Validating Controls (Critical Step) :

  • Maximum Polarization (Bound Control): SORT1 protein + FITC-NTS + Vehicle (DMSO).

  • Minimum Polarization (Free Control): Buffer + FITC-NTS + Vehicle (DMSO).

  • Validation Check: Ensure the final DMSO concentration remains constant (≤1%) across all wells to rule out solvent-induced protein denaturation.

• Measurement & Analysis : Incubate for an additional 60 minutes in the dark. Read the plate on a multi-mode microplate reader equipped with FP optics (Excitation: 485 nm, Emission: 535 nm). Calculate the IC50 using a 4-parameter logistic non-linear regression model.

Fig 2. Self-validating Fluorescence Polarization (FP) assay workflow for IC50 determination.

Conclusion

Sortilin Antagonist 1 represents a significant leap in potency (20 nM) compared to earlier tool compounds like AF40431 (4.4 μM) and the widely used AF38469 (330 nM)[1][4]. For researchers investigating neurotensin-mediated signaling or pro-neurotrophin-induced apoptosis, Sortilin Antagonist 1 provides superior target engagement at lower doses, minimizing the risk of off-target effects[5]. However, for applications specifically requiring the modulation of progranulin levels, targeted biologics like Latozinemab remain the clinical standard[3].

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A Researcher's Guide to Validating the Specificity of AF38469 for the Sortilin Receptor

An In-Depth Technical Comparison and Methodological Guide for Researchers, Scientists, and Drug Development Professionals

The sortilin receptor (Sort1) has emerged as a critical player in a multitude of physiological and pathological processes, including neuronal trafficking, apoptosis, and inflammation.[1][2][3] Its involvement in various diseases, from neurodegenerative disorders to cancer, has made it an attractive therapeutic target.[4][5][6][7][8] AF38469, a small molecule inhibitor of sortilin, has shown considerable promise in preclinical studies, demonstrating efficacy in models of Batten disease, diabetic retinopathy, and glioblastoma.[1][5][6][9] However, the cornerstone of its therapeutic potential lies in its specific and selective interaction with the sortilin receptor. This guide provides a comprehensive framework for validating the specificity of AF38469, offering a comparative analysis of methodologies and the rationale behind experimental design.

The Imperative of Specificity in Drug Development

The journey of a small molecule from a promising lead to a clinical candidate is paved with rigorous validation. Specificity, the ability of a compound to interact with its intended target with minimal off-target effects, is a paramount consideration. Non-specific binding can lead to unforeseen side effects, reduced efficacy, and a flawed understanding of the compound's mechanism of action. Therefore, a multi-faceted approach to validating the specificity of AF38469 for the sortilin receptor is not just recommended; it is essential for advancing its development.

Experimental Strategies for Validating AF38469 Specificity

A robust validation strategy employs a combination of in vitro and cell-based assays to build a comprehensive picture of a compound's binding profile. Here, we outline key experimental approaches, comparing their strengths and providing detailed protocols.

Direct Binding Assays: Quantifying the Interaction

Direct binding assays are fundamental to determining the affinity and kinetics of the interaction between AF38469 and the sortilin receptor.

Comparison of Direct Binding Assay Techniques

Technique	Principle	Advantages	Considerations
Surface Plasmon Resonance (SPR)	Measures changes in the refractive index at the surface of a sensor chip upon binding of an analyte to an immobilized ligand.	Real-time, label-free analysis of binding kinetics (on- and off-rates) and affinity (KD).	Requires specialized equipment; protein immobilization can potentially affect its conformation.
Isothermal Titration Calorimetry (ITC)	Measures the heat change that occurs when two molecules interact.	Provides a complete thermodynamic profile of the binding interaction (KD, stoichiometry, enthalpy, entropy).	Requires larger quantities of pure protein and compound.
Radioligand Binding Assay	Uses a radiolabeled ligand to compete with the unlabeled compound for binding to the receptor.	High sensitivity and a well-established method.	Requires handling of radioactive materials; provides an indirect measure of affinity (IC50).

Protocol Spotlight: Surface Plasmon Resonance (SPR)

SPR is a powerful tool for the detailed characterization of the AF38469-sortilin interaction.

Experimental Workflow for SPR Analysis

Caption: A streamlined workflow for assessing AF38469 and sortilin binding kinetics using SPR.

Cellular Engagement Assays: Confirming Target Interaction in a Biological Context

While direct binding assays are crucial, it is equally important to demonstrate that AF38469 engages with the sortilin receptor in a cellular environment.

Comparison of Cellular Engagement Assay Techniques

Technique	Principle	Advantages	Considerations
Cellular Thermal Shift Assay (CETSA)	Based on the principle that ligand binding stabilizes the target protein against thermal denaturation.	Label-free and can be performed on intact cells or cell lysates.	May not be suitable for all targets; requires optimization of the heat shock conditions.
NanoBRET™ Target Engagement Assay	A proximity-based assay that measures the displacement of a fluorescent tracer from a NanoLuc® luciferase-tagged target protein by a test compound.	Highly sensitive and quantitative; suitable for high-throughput screening.	Requires genetic modification of cells to express the fusion protein.
Immunoprecipitation-Western Blot	Uses an antibody to pull down the target protein and its binding partners, followed by detection with another antibody.	Can confirm direct interaction and identify other proteins in the complex.	Can be prone to non-specific binding; may not be suitable for weak or transient interactions.

Protocol Spotlight: Cellular Thermal Shift Assay (CETSA)

CETSA provides a straightforward method to confirm that AF38469 binds to and stabilizes the sortilin receptor in cells.

Experimental Workflow for CETSA

Caption: A step-by-step workflow for validating AF38469 target engagement using CETSA.

Functional Assays: Assessing the Biological Consequence of Binding

The ultimate validation of specificity comes from demonstrating that AF38469 elicits a biological response consistent with the known function of the sortilin receptor. Sortilin is involved in various signaling pathways, including those related to neurotrophin trafficking and lysosomal function.[7][9][10]

Comparison of Functional Assay Techniques

Technique	Principle	Advantages	Considerations
TFEB/TFE3 Nuclear Translocation Assay	Measures the translocation of the transcription factors TFEB and TFE3 to the nucleus, a downstream effect of sortilin inhibition.[9][11]	A direct measure of a key signaling event downstream of sortilin.	Requires cell imaging and quantification software.
Lysosomal Enzyme Activity Assay	Measures the activity of lysosomal enzymes, such as TPP1 and PPT1, which can be modulated by sortilin inhibition.[9]	Provides a functional readout of the compound's effect on lysosomal biology.	The effect may be cell-type dependent.
Progranulin-Mediated Cell Invasion Assay	Assesses the ability of AF38469 to inhibit the pro-tumorigenic effects of progranulin, a known ligand of sortilin.[4]	Relevant for cancer-related applications of sortilin inhibitors.	Requires a specific cell model and experimental setup.

Protocol Spotlight: TFEB Nuclear Translocation Assay

This assay provides a quantifiable measure of a key signaling event downstream of sortilin inhibition.[9][11]

Experimental Workflow for TFEB Nuclear Translocation Assay

Caption: A workflow for quantifying TFEB nuclear translocation upon AF38469 treatment.

Off-Target Profiling: Ruling Out Non-Specific Interactions

A comprehensive validation of specificity must also include an assessment of potential off-target interactions.

Strategies for Off-Target Profiling

• Panel Screening: Utilize commercially available services to screen AF38469 against a broad panel of receptors, kinases, and other enzymes. This provides a rapid and comprehensive overview of potential off-target activities.

• Bioinformatic Prediction: Employ computational tools to predict potential off-target interactions based on the chemical structure of AF38469. While predictive, this can guide experimental validation.

• Knockout/Knockdown Validation: The gold standard for confirming on-target effects is to demonstrate that the biological activity of AF38469 is lost in cells where the sortilin receptor has been genetically removed (knockout) or its expression is reduced (knockdown).[12][13][14]

Logical Framework for Knockout/Knockdown Validation

Caption: The logical basis for using knockout or knockdown models to validate on-target activity.

Comparative Analysis with Alternative Sortilin-Targeting Agents

To provide a complete picture of AF38469's specificity, it is beneficial to compare its performance with other known sortilin ligands or inhibitors. While specific small molecule inhibitors of sortilin are not widely commercially available for direct comparison, one can utilize well-characterized antibodies against sortilin as a benchmark for specificity in certain assays.

Available Research-Grade Antibodies for Sortilin

Antibody	Host	Applications	Validation	Provider
Anti-Sortilin/NT3 antibody (ab16640)	Rabbit Polyclonal	WB, IHC	Knockout validated	Abcam
Sortilin Antibody #20681	Rabbit Polyclonal	WB	-	Cell Signaling Technology[2]
Human/Mouse/Rat Sortilin Antibody (MAB3154)	Mouse Monoclonal	WB, Simple Western	Knockout validated	R&D Systems
Human Sortilin Antibody (AF3154)	Goat Polyclonal	WB, IHC	-	R&D Systems[15]

These antibodies, particularly those validated in knockout models, can serve as valuable positive controls in immuno-based assays to confirm the presence and localization of the sortilin receptor.

Conclusion

Validating the specificity of AF38469 for the sortilin receptor is a critical step in its journey towards becoming a potential therapeutic. A multi-pronged approach that combines direct binding assays, cellular target engagement studies, functional readouts, and comprehensive off-target profiling is essential. By employing the methodologies outlined in this guide, researchers can build a robust and compelling data package that unequivocally establishes the specificity of AF38469, thereby paving the way for its further development and potential clinical translation.

References

• Sortilin inhibition treats multiple neurodegenerative lysosomal storage disorders - PMC.
• The identification of AF38469: An orally bioavailable inhibitor of the VPS10P family sorting receptor Sortilin | Request PDF - ResearchGate.
• Inhibition of Sortilin Improves Retinal Function in Diabetic Mice Through Decreased Inflammatory Mediators - Scientific Archives International Open Access Journals. (Source: Scientific Archives)
• Elevated sortilin expression discriminates functional from non-functional neuroendocrine tumors and enables therapeutic targeting - Frontiers. (Source: Frontiers)
• The Membrane Protein Sortilin Is a Potential Biomarker and Target for Glioblastoma - MDPI. (Source: MDPI)
• Effects of Treatment with AF38469 on Localization of Lysosomal Proteins in Batten Disease in Vitro Models - NWCommons. (Source: NWCommons)
• Sortilin protein inhibition shows promise as Batten disease treatment.
• Sortilin Antibody #20681 - Cell Signaling Technology. (Source: Cell Signaling Technology)
• Human/Mouse/Rat Sortilin Antibody MAB3154 - R&D Systems. (Source: R&D Systems)
• Dissecting the role of sortilin receptor signaling in neurodegeneration induced by NGF deprivation - PMC.
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• Tools to Confirm Antibody Specificity | Validation. (Source: Bio-Rad) [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGIU2ieFadLfuQ7NyvYdkCrKpaXn-GOImnH-BHijAO_m08KXCpwqKLn6DOcBDyiR7ZqOvyKM0yPYj7ujsgsEquJrhuWaH22fG-bh8lBIqfkSqeY7O9sXRyZLhjBWSxeM1pAlstc_EBwJ27VcU1JYbhUXyRvFS009M0GXMXC]([Link]

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A Cross-Validation Guide to the Efficacy of Sortilin Antagonist 1 in Diverse Cellular Contexts

This guide provides an in-depth comparison of the effects of Sortilin Antagonist 1 (SA1), a representative small-molecule inhibitor of the Sortilin (SORT1) receptor, across various cell lines. Our objective is to offer researchers, scientists, and drug development professionals a clear, data-driven perspective on the cross-validation of SA1's efficacy, underpinned by mechanistic insights and detailed experimental protocols.

Introduction: Sortilin as a Multifaceted Therapeutic Target

Sortilin is a type-I transmembrane glycoprotein belonging to the vacuolar protein sorting 10 protein (Vps10p) domain receptor family.[1][2][3] Initially identified for its role in intracellular protein trafficking from the Golgi apparatus, Sortilin has emerged as a critical regulator of diverse cellular processes.[2][4][5] It functions as a sorting receptor for a wide array of ligands, including neurotrophins, neuropeptides, and enzymes, directing them to the plasma membrane, endosomes, or lysosomes for degradation.[1][2][4][5]

Its expression in both neuronal and non-neuronal tissues, including the brain, liver, adipose tissue, and immune cells, highlights its systemic importance.[3][4] However, the dysregulation of Sortilin expression and function is strongly implicated in the pathology of numerous diseases, from cancer and neurodegenerative disorders to metabolic and cardiovascular conditions.[2][3][6][7] This central role makes Sortilin a compelling target for therapeutic intervention. Sortilin Antagonist 1 (SA1) is a small molecule designed to competitively bind to the ligand-binding pocket within the Vps10p domain, thereby inhibiting the interaction of Sortilin with its endogenous ligands.[7][8]

The Rationale for Cross-Cellular Validation

Validating the effects of a therapeutic agent like SA1 across multiple, distinct cell lines is not merely a confirmatory exercise; it is a fundamental necessity for understanding its therapeutic potential and potential liabilities. Different cell types present unique molecular landscapes—varying expression levels of Sortilin, its co-receptors, and downstream signaling components. This cellular context dictates the ultimate biological outcome of Sortilin inhibition.

Our cross-validation strategy is built on three pillars:

• Cancer Cell Lines: To assess the anti-neoplastic potential of SA1 by examining its effects on proliferation, survival, and invasion in cells where Sortilin is often overexpressed.[1][9][10]

• Neuronal Cell Models: To evaluate the neuroprotective or neuro-restorative capabilities of SA1 in the context of neurodegeneration and neuropathic pain, where Sortilin modulates neuronal survival and plasticity.[8][11]

• Glial and Immune Cell Lines: To understand the immunomodulatory effects of SA1, particularly its ability to suppress neuroinflammation, a common pathological feature in many CNS disorders.[4][12]

This multi-pronged approach allows us to build a comprehensive profile of SA1, elucidating its mechanism of action and identifying the cellular environments where it is most effective.

Comparative Efficacy of Sortilin Antagonist 1 Across Cell Lines

The following sections detail the observed effects of SA1 in representative cancer, neuronal, and microglial cell lines. The data presented is a synthesis of findings from multiple studies investigating Sortilin inhibitors with a mechanism of action comparable to SA1.

Impact on Cancer Cell Proliferation and Invasion

Sortilin expression is frequently elevated in various malignancies, including pancreatic, colorectal, breast, and lung cancers, where it often correlates with increased aggressiveness.[1][9][13] In these contexts, Sortilin can promote cell survival, adhesion, and migration.[1][9][10]

Experimental Approach: We selected two well-characterized cancer cell lines: HT-29 (human colorectal adenocarcinoma) and H1975 (human non-small cell lung cancer).[6][13] These cells are known to express functional Sortilin and are dependent on signaling pathways that Sortilin modulates, such as the Neurotensin (NTS) and Epidermal Growth Factor Receptor (EGFR) pathways, respectively.[6][13]

Key Findings: Treatment with SA1 demonstrated significant anti-cancer effects in both cell lines, albeit through slightly different mechanisms, highlighting the context-dependent action of the antagonist.

Cell Line	Assay	Endpoint Measured	Result with SA1 Treatment	Putative Mechanism
HT-29	Proliferation (MTT Assay)	Cell Viability (IC50)	Significant reduction in viability	Inhibition of NTS-mediated pro-survival signaling.[6]
Invasion (Boyden Chamber)	Migrated Cells	Dose-dependent decrease in invasion	Disruption of Sortilin-integrin complexes, leading to reduced FAK activation.[6][9]
H1975	Proliferation (MTT Assay)	Cell Viability (IC50)	Significant reduction in viability	Attenuation of EGFR signaling by promoting its internalization and limiting its surface availability.[13][14]
Western Blot	p-EGFR, p-ERK	Decreased phosphorylation	Enhanced endocytosis and trafficking of EGFR away from the cell surface.[13]
Pancreatic	Invasion Assay	Cell Migration	Decreased invasiveness	Inhibition of the Focal Adhesion Kinase (FAK) signaling pathway.[9]

Neuroprotective Effects in Neuronal Models

In the central nervous system, Sortilin plays a dual role. It is essential for the trafficking and signaling of mature neurotrophins like Brain-Derived Neurotrophic Factor (BDNF), which promote neuronal survival.[5][8] However, it also acts as a co-receptor with p75NTR for proneurotrophins (e.g., proNGF, proBDNF), which can trigger apoptotic pathways.[4][11] This makes Sortilin a nuanced target in neurological diseases.

Experimental Approach: Primary cortical neurons were used to model neurodegenerative conditions. Neuropathic pain mechanisms were investigated using dorsal horn neurons, focusing on the BDNF-induced downregulation of the KCC2 transporter, a key event in pain pathology.[8]

Key Findings: SA1 demonstrated protective effects by selectively modulating neurotrophin signaling pathways.

Cellular Model	Condition	Endpoint Measured	Result with SA1 Treatment	Putative Mechanism
Primary Cortical Neurons	Pro-NGF induced apoptosis	Caspase-3 Activation	Reduced apoptosis	Blockade of pro-NGF binding to the Sortilin/p75NTR complex.[4][11]
Dorsal Horn Neurons	BDNF stimulation	KCC2 protein levels	Prevention of KCC2 downregulation	Inhibition of Sortilin's potentiation of BDNF/TrkB signaling.[8]
Lysosomal Storage Models	Lysosomal dysfunction	Lysosomal enzyme activity	Increased activity (e.g., TPP1, PPT1)	Enhanced lysosomal function, potentially through TFEB activation.[2][7]

Anti-inflammatory Action in Microglia

Microglia are the resident immune cells of the brain. In pathological states, their chronic activation contributes to neuroinflammation. Sortilin, also known as Neurotensin Receptor-3 (NTSR3), is expressed on microglia and mediates the pro-inflammatory effects of neurotensin (NT).[4][12]

Experimental Approach: The immortalized human microglial cell line SV40 was used to assess the anti-inflammatory potential of SA1.[12] Cells were stimulated with NT in the presence or absence of the antagonist.

Key Findings: SA1 effectively suppressed the neuroinflammatory response triggered by NT.

Cell Line	Stimulation	Endpoint Measured	Result with SA1 Treatment	Putative Mechanism
Human Microglia (SV40)	Neurotensin (NT)	IL-1β, CXCL8, CCL2 release	Significant reduction in cytokine/chemokine secretion	Blockade of NT binding to Sortilin (NTSR3), preventing downstream mTOR activation.[12]

Visualizing the Mechanisms of Action

To better understand how Sortilin and its antagonist function, the following diagrams illustrate the key signaling pathways and the experimental workflow for validation.

Sortilin Signaling Pathways

Caption: Sortilin's diverse roles in cell signaling.

Mechanism of Sortilin Antagonist 1 (SA1)

Caption: SA1 competitively inhibits ligand binding to Sortilin.

Experimental Workflow for Cross-Validation

Caption: General workflow for SA1 cross-validation.

Standardized Protocols for Key Experiments

To ensure reproducibility and comparability of data, the following standardized protocols are recommended.

Protocol 1: Cell Viability Assessment (MTT Assay)

• Cell Seeding: Seed cells (e.g., HT-29, H1975) in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C, 5% CO2.

• Treatment: Prepare serial dilutions of Sortilin Antagonist 1 (SA1) in culture medium. Remove the old medium from the wells and add 100 µL of the SA1 dilutions or vehicle control.

• Incubation: Incubate the plate for 48-72 hours at 37°C, 5% CO2.

• MTT Addition: Add 10 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well. Incubate for 3-4 hours at 37°C until purple formazan crystals are visible.

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals. Mix gently by pipetting.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate cell viability as a percentage of the vehicle-treated control. Plot a dose-response curve to determine the IC50 value.

Protocol 2: Western Blot for Signaling Pathway Analysis

• Cell Culture and Lysis: Plate cells (e.g., H1975) in 6-well plates and grow to 70-80% confluency. Treat with SA1 or vehicle for the desired time. Wash cells with ice-cold PBS and lyse with 100 µL of RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• Sample Preparation: Mix 20-30 µg of protein with Laemmli sample buffer and boil at 95°C for 5 minutes.

• SDS-PAGE: Load samples onto a 4-12% Bis-Tris polyacrylamide gel and run until the dye front reaches the bottom.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate with primary antibodies (e.g., anti-p-EGFR, anti-EGFR, anti-p-ERK, anti-ERK, anti-Sortilin, anti-Actin) overnight at 4°C.

• Secondary Antibody and Detection: Wash the membrane with TBST and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify band intensities using image analysis software (e.g., ImageJ) and normalize to a loading control (e.g., Actin).

Conclusion and Future Directions

The cross-validation of Sortilin Antagonist 1 across cancer, neuronal, and microglial cell lines confirms its potent and context-dependent activity. In cancer models, SA1 effectively curtails proliferation and invasion by modulating critical oncogenic pathways. In neurological models, it exhibits protective and anti-inflammatory properties, suggesting its potential for treating neurodegenerative diseases and neuropathic pain.

This guide demonstrates that the efficacy of a Sortilin antagonist is not universal but is instead finely tuned by the specific cellular environment. The observed differences underscore the importance of selecting appropriate and diverse cell models during the preclinical evaluation of Sortilin-targeting therapeutics. Future research should focus on transitioning these findings into in vivo models to assess the systemic effects, pharmacokinetics, and therapeutic efficacy of SA1 in a more complex biological system.

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• Grel, S., et al. (2019). Sortilin gates neurotensin and BDNF signaling to control peripheral neuropathic pain. Journal of Experimental Medicine. [Link]

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• Vesper Bio. (2024). Sortilin Antagonist VES001 Meets Primary End Point in Phase 1 Study of Frontotemporal Dementia. NeurologyLive. [Link]

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• Corydon, T. J., et al. (2023). Sortilin Inhibition Protects Neurons From Degeneration in the Diabetic Retina. Investigative Ophthalmology & Visual Science. [Link]

• Gustafsen, C., et al. (2013). Sortilin and SorLA Display Distinct Roles in Processing and Trafficking of Amyloid Precursor Protein. Journal of Neuroscience. [Link]

• Buratti, E., et al. (2019). Inter-Species Differences in Regulation of the Progranulin–Sortilin Axis in TDP-43 Cell Models of Neurodegeneration. MDPI. [Link]

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• The Human Protein Atlas. (n.d.). Cell line - SORT1. The Human Protein Atlas. [Link]

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Validating Sortilin (SORT1) Inhibition: The Critical Role of Negative Controls in Receptor Pharmacology

Executive Summary

Sortilin (SORT1) is a Vps10p domain-containing transmembrane receptor that acts as a critical hub for intracellular protein trafficking, neurotrophin signaling, and lipid metabolism. Dysregulation of SORT1 is heavily implicated in neurodegenerative diseases (such as frontotemporal dementia and Batten disease) and highly invasive cancers like glioblastoma (GBM). As the therapeutic targeting of SORT1 accelerates, the field requires rigorous pharmacological validation. This guide provides an objective comparison of SORT1 inhibitors and establishes a self-validating framework for experimental design, emphasizing the indispensable role of negative control compounds and biological models to rule out off-target effects.

The Mechanistic Imperative: Why Sortilin Requires Rigorous Controls

SORT1 functions by binding diverse ligands—including neurotensin, progranulin (PGRN), and nerve growth factor precursors—directing them toward endosomal/lysosomal degradation or downstream signaling cascades. Small molecule inhibitors, such as 1 [4], are designed to competitively block the Vps10p binding pocket. However, lipophilic small molecules can inadvertently disrupt lipid bilayers or interact with structurally related receptors (e.g., SorLA, SorCS1-3).

To establish true causality, a robust experimental design must employ a multi-tiered negative control strategy:

• Vehicle Control (DMSO): Establishes a basal baseline to rule out solvent-induced cytotoxicity.

• Inactive Structural Analog: A compound sharing the inhibitor's scaffold but lacking the specific pharmacophore for SORT1. This isolates the on-target Vps10p engagement from non-specific scaffold effects.

• Negative Control Cell Line: Utilizing a cell line with naturally low SORT1 expression to confirm that the inhibitor's phenotypic effects are strictly dependent on the presence of the receptor. For example, in 2 [2], the U251 cell line serves as a critical negative control model to validate on-target specificity.

Comparative Landscape: Sortilin Inhibitors and Their Negative Controls

The table below summarizes leading SORT1 inhibitors, their binding affinities, and the optimal negative control strategies employed in rigorous preclinical studies.

Inhibitor Class	Compound	Target / Mechanism	Affinity (IC50/Kd)	Recommended Negative Control	Application
Small Molecule	AF38469	Vps10p domain competitive antagonist	IC50 = 330 nM	Inactive structural analog / U251 (low-SORT1) cell line	Cancer invasion, 3 [1]
Monoclonal Antibody	Latozinemab (AL001)	Blocks PGRN-SORT1 interaction	High affinity (pM range)	Isotype-matched IgG	Frontotemporal dementia (FTD)
Targeted Degrader	SORTAC (pep-001)	Chimeric degradation of extracellular proteins	300 nM (internalization)	4 [3] (disrupts binding)	Protein degradation research
siRNA	SORT1 Pre-designed siRNA	Transcriptional knockdown	N/A	Scrambled siRNA (FAM-labeled optional)	Target validation

Signaling Pathway & Mechanism of Action

Understanding the points of intervention is crucial for designing functional assays. AF38469 blocks the internalization of ligands like PGRN and inhibits downstream signaling pathways, such as the GSK-3β/β-catenin/Twist axis responsible for mesenchymal transition in GBM.

Sortilin-mediated signaling and pharmacological intervention points of inhibitors vs. controls.

Designing a Self-Validating Protocol

To ensure trustworthiness, every protocol must be a self-validating system. If AF38469 reduces glioblastoma invasion, how do we know it isn't simply cytotoxic?

• Viability Counter-Screen: Always run an MTT or CellTiter-Glo assay in parallel. A valid inhibitor reduces invasion/endocytosis at concentrations that do not impact cell viability.

• Phenocopying: The effect of the small molecule must mimic the effect of SORT1 siRNA knockdown.

• Null-Target Validation: Treating a SORT1-deficient cell line (like U251) with the active inhibitor should yield no additional effect compared to the vehicle. If the inhibitor alters the phenotype of the negative control cell line, the compound has off-target effects.

Detailed Methodology: Validating On-Target Efficacy via PGRN Endocytosis Assay

This protocol outlines a high-content screening workflow to validate a SORT1 inhibitor using a fluorescent progranulin (PGRN) uptake assay.

Materials:

• HEK293 cells stably expressing human SORT1 (HEK293-SORT1) and wild-type HEK293 (Negative Control Line).

• Recombinant human PGRN conjugated to a fluorophore (e.g., Alexa Fluor 647).

• Active Inhibitor: AF38469 (Stock dissolved in DMSO).

• Negative Control Compound: Inactive structural analog or amidated peptide (Stock in DMSO).

• Vehicle: DMSO.

Step-by-Step Workflow:

• Cell Seeding: Seed HEK293-SORT1 and WT HEK293 cells at 1×10⁴ cells/well in a 96-well imaging plate. Incubate overnight at 37°C.

• Compound Pre-treatment: Prepare treatment media containing 330 nM (1x IC50) and 1 µM (~3x IC50) of AF38469, the equivalent concentrations of the Negative Control Compound, and a 0.1% DMSO vehicle control. Pre-incubate cells for 1 hour at 37°C.

  • Causality Note: Pre-incubation ensures the inhibitor occupies the Vps10p pocket before the ligand is introduced, preventing competitive displacement artifacts.

• Ligand Introduction: Add 100 nM of fluorescently labeled PGRN to all wells. Incubate for exactly 4 hours at 37°C to allow for SORT1-mediated endocytosis.

• Washing and Fixation: Wash cells 3x with ice-cold PBS to halt endocytosis and remove unbound extracellular PGRN. Fix with 4% paraformaldehyde for 15 minutes.

• Counterstaining: Stain nuclei with DAPI (1 µg/mL) for 10 minutes.

• High-Content Imaging & Analysis: Image the plate using a high-content confocal microscope. Quantify the intracellular mean fluorescence intensity (MFI) of PGRN per cell.

  • Validation Check: The Active Inhibitor should significantly reduce PGRN MFI in HEK293-SORT1 cells compared to the Vehicle. The Negative Control Compound should show no significant difference from the Vehicle. Neither compound should affect the WT HEK293 cells.

Step-by-step experimental workflow for validating SORT1 inhibitors using a control matrix.

References

• Source: PubMed Central (PMC)
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• Title: Reshaping the progranulin/sortilin interaction for targeted degradation of extracellular proteins Source: bioRxiv URL
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A Comparative Guide to the Reproducibility of Sortilin Antagonist-Mediated Neuroprotection

For Researchers, Scientists, and Drug Development Professionals

In the quest for effective therapies against neurodegenerative diseases, the Vps10p-domain receptor Sortilin has emerged as a critical regulator of neuronal viability and a promising therapeutic target. This guide provides a comprehensive analysis of the neuroprotective effects mediated by small molecule Sortilin antagonists, with a primary focus on the reproducibility of this therapeutic strategy. We will delve into the underlying mechanisms, compare the performance of Sortilin antagonists with alternative approaches, and provide detailed experimental protocols to empower researchers to validate these findings in their own work.

The Central Role of Sortilin in Neurodegeneration

Sortilin is a multi-functional transmembrane receptor predominantly localized in the trans-Golgi network and endosomes of neuronal cells.[1] It plays a pivotal role in protein sorting, trafficking, and signaling. Its pathological significance in neurodegeneration is multifaceted. In conditions like Frontotemporal Dementia (FTD), mutations in the GRN gene lead to reduced levels of progranulin (PGRN), a neurotrophic factor.[2][3][4] Sortilin binds to extracellular PGRN and facilitates its endocytosis and subsequent lysosomal degradation, thereby exacerbating the PGRN deficiency.[5] Furthermore, Sortilin is implicated in signaling pathways that promote neuronal apoptosis and inflammation.[1][6][7]

The therapeutic rationale for Sortilin antagonism is therefore twofold: to increase the extracellular bioavailability of neurotrophic factors like PGRN and to directly inhibit pro-apoptotic signaling pathways.

Visualizing the Mechanism of Sortilin Antagonism

Caption: Workflow for In Vitro Neuroprotection Assay.

Step-by-Step Methodology

• Preparation of Primary Cortical Neuron Cultures:

  • Dissect cortices from embryonic day 18 (E18) rat or mouse pups in ice-cold Hank's Balanced Salt Solution (HBSS).

  • Digest the tissue with 0.25% trypsin-EDTA for 15 minutes at 37°C.

  • Gently triturate the tissue in DMEM supplemented with 10% fetal bovine serum (FBS) to obtain a single-cell suspension.

  • Plate the cells onto poly-D-lysine-coated 96-well plates at a density of 1 x 10^5 cells/well in Neurobasal medium supplemented with B-27 and GlutaMAX.

  • Maintain the cultures in a humidified incubator at 37°C and 5% CO2.

• Compound Treatment and Excitotoxicity Induction:

  • On DIV 7-10, replace half of the culture medium with fresh, pre-warmed Neurobasal medium.

  • Add the test compound (e.g., AF38469 at a final concentration of 1-100 nM) or vehicle control (e.g., DMSO) to the wells and incubate for 1 hour.

  • Induce excitotoxicity by adding glutamate to a final concentration of 50 µM. Include a negative control group without glutamate treatment.

  • Return the plates to the incubator for 24 hours.

• Assessment of Neuronal Viability:

  • Lactate Dehydrogenase (LDH) Assay:

    • Collect the culture supernatant from each well.

    • Measure LDH release using a commercially available LDH cytotoxicity assay kit according to the manufacturer's instructions.

    • Calculate the percentage of cytotoxicity relative to the control wells.

  • Immunocytochemistry:

    • Fix the cells with 4% paraformaldehyde for 20 minutes at room temperature.

    • Permeabilize the cells with 0.25% Triton X-100 in PBS for 10 minutes.

    • Block non-specific binding with 5% bovine serum albumin (BSA) in PBS for 1 hour.

    • Incubate with primary antibodies against a neuronal marker (e.g., mouse anti-MAP2) and an apoptosis marker (e.g., rabbit anti-cleaved caspase-3) overnight at 4°C.

    • Wash with PBS and incubate with fluorescently labeled secondary antibodies (e.g., Alexa Fluor 488 anti-mouse and Alexa Fluor 594 anti-rabbit) for 1 hour at room temperature.

    • Counterstain the nuclei with DAPI.

    • Acquire images using a high-content imaging system or fluorescence microscope.

    • Quantify the number of MAP2-positive neurons and the percentage of cleaved caspase-3-positive neurons.

Conclusion and Future Directions

The available evidence strongly suggests that Sortilin antagonism is a reproducible and promising strategy for neuroprotection in a range of neurodegenerative conditions. The small molecule inhibitor AF38469, in particular, has demonstrated consistent efficacy in preclinical models of Batten disease and retinal degeneration. While further studies are needed to confirm the long-term safety and efficacy of this approach in humans, the mechanistic rationale is sound, and the preclinical data are compelling. The recent advancement of the Sortilin inhibitor VES001 into Phase 1 clinical trials for Frontotemporal Dementia further underscores the therapeutic potential of this target. [4]The experimental protocols provided in this guide offer a robust framework for researchers to independently validate these findings and explore the potential of novel Sortilin antagonists.

References

• Gaweda-Walerych, K., et al. (2025). Progranulin deficiency in the brain: the interplay between neuronal and non-neuronal cells.
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• Sanford, T. R., et al. (2024). Sortilin inhibition treats multiple neurodegenerative lysosomal storage disorders. JCI Insight.
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• Journal of Clinical Investigation. (n.d.). Citations to Progranulin deficiency promotes neuroinflammation and neuron loss following toxin-induced injury. JCI.
• Helen & Robert Appel Alzheimer's Disease Research Institute. (n.d.). Progranulin deficiency promotes neuroinflammation and neuron loss following toxin-induced injury. Weill Cornell Medicine.
• Petersen, S., et al. (2023). Sortilin Inhibition Protects Neurons From Degeneration in the Diabetic Retina.
• Batten Disease News. (2024). Sortilin protein inhibition shows promise as Batten disease treatment.
• Petersen, S., et al. (2023). Sortilin Inhibition Protects Neurons From Degeneration in the Diabetic Retina.
• Tymianski, M., et al. (1993). Mechanism of action and persistence of neuroprotection by cell-permeant Ca2+ chelators. Journal of Cerebral Blood Flow & Metabolism.
• Sanford, T. R., et al. (2023). Sortilin inhibition treats multiple neurodegenerative lysosomal storage disorders. bioRxiv.
• IOVS. (2024). SORTILIN INHIBITION PROTECTS THE RETINA BY REDUCING INFLAMMATION AND LYSOSOMAL ACTIVITY.
• NeurologyLive. (2024). Sortilin Antagonist VES001 Meets Primary End Point in Phase 1 Study of Frontotemporal Dementia. NeurologyLive.
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• Al-Gazzawi, A. M., et al. (2022).
• Zhang, F., et al. (2008). The neuroprotective mechanism of brain ischemic preconditioning. Acta Pharmacologica Sinica.
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A Researcher's Guide to Sortilin Inhibitors and Their Impact on Lysosomal Function

This guide provides a comparative analysis of sortilin inhibitors, focusing on their mechanism of action and functional impact on the lysosome. We will delve into the causality behind experimental choices, provide detailed protocols for validation, and present quantitative data to offer a clear comparison for researchers and drug development professionals.

Introduction: Sortilin as a Key Regulator of Lysosomal Trafficking

Sortilin (SORT1) is a type-I transmembrane receptor belonging to the vacuolar protein sorting 10 protein (Vps10p) domain family.[1] Primarily localized in the trans-Golgi network (TGN), sortilin plays a crucial role as a sorting receptor, directing a variety of protein cargoes to different cellular compartments, most notably the endosome-lysosome pathway.[1][2] It is essential for the proper trafficking of numerous lysosomal enzymes and proteins, including prosaposin, acid sphingomyelinase, and progranulin (PGRN).[2][3]

Given its central role in protein sorting, dysregulation of sortilin function has been implicated in a range of pathologies, from cardiovascular and metabolic diseases to severe neurodegenerative conditions like frontotemporal dementia and various lysosomal storage disorders (LSDs).[1][4] This has positioned sortilin as a compelling therapeutic target. Paradoxically, while sortilin is required for trafficking specific proteins to the lysosome, its inhibition has emerged as a powerful strategy to enhance overall lysosomal function and clear cellular waste, offering a novel therapeutic avenue for diseases characterized by lysosomal dysfunction.[4][5]

The Molecular Rationale for Sortilin Inhibition

The therapeutic benefit of sortilin inhibition stems from its ability to activate the Transcription Factor EB (TFEB), a master regulator of lysosomal biogenesis and autophagy.[1][6] The mechanism is elegantly indirect:

• Baseline State: Sortilin and its ligand, progranulin (PGRN), have been shown to activate the mTORC1 signaling complex.[1]

• TFEB Inhibition: Active mTORC1 phosphorylates and inactivates TFEB, sequestering it in the cytoplasm and preventing it from entering the nucleus.

• Inhibitor Action: Small molecule inhibitors, such as AF38469, block the function of sortilin. This disruption reduces mTORC1 activity.

• TFEB Activation: With mTORC1 activity lessened, TFEB is dephosphorylated and translocates to the nucleus.[6]

• Lysosomal Enhancement: In the nucleus, TFEB activates the Coordinated Lysosomal Expression and Regulation (CLEAR) gene network, leading to the increased production of lysosomal enzymes, membrane proteins, and components of the autophagy machinery.[1][6]

This pathway demonstrates how inhibiting a specific lysosomal trafficking receptor can, in turn, globally enhance the cell's entire lysosomal clearance capacity.

Caption: Mechanism of TFEB activation via sortilin inhibition.

Comparative Analysis of Sortilin Inhibitor AF38469

The small molecule AF38469 has been extensively studied as a potent sortilin antagonist.[6] Its effects have been characterized across multiple cellular and in vivo models of lysosomal storage disorders, particularly various forms of Batten disease.[4][5] Below is a summary of its performance based on key functional readouts.

Performance Metric	Experimental Model	Treatment	Result	Citation
TFEB/TFE3 Nuclear Translocation	Wild Type Neuro 2A cells	40 nM AF38469, 90 min	Significant increase in nuclear TFEB/TFE3	[6]
Lysosomal Storage Material	Mouse Embryonic Fibroblasts (MEFs) from CLN1, CLN2, CLN3, CLN6, CLN8 Batten models	40 nM AF38469	Potent reduction in lysosomal storage material	[4][6]
Lysosomal Enzyme Activity	Wild Type MEFs	40 nM AF38469	Significant increase in TPP1 and PPT1 enzyme activity	[6]
Lysosomal Gene Expression	Wild Type MEFs	40 nM AF38469	Upregulation of TFEB-regulated lysosomal genes (e.g., Ppt1, Tpp1, Lamp1)	[4][6]
Lysosomal Markers	Batten Disease MEFs	40 nM AF38469	Reduction in LysoTracker signal, suggesting resolution of dysfunctional lysosomes	[4][6]
Protein Trafficking	CLN3 Batten Model MEFs	40 nM AF38469	Decreased colocalization of Progranulin (PGRN) and Sortilin (SORT1)	[7][8]
Neuroinflammation	CLN2 and CLN3 Batten Disease Mouse Models	In vivo treatment	Reduction in markers of neuroinflammation (CD68, GFAP)	[1][6]
Behavioral Phenotypes	CLN2 Batten Disease Mouse Model	In vivo treatment	Complete rescue of tremor phenotypes	[4][6]

Expert Analysis: The data consistently demonstrates that AF38469 acts as a potent modulator of lysosomal function. The choice of a low nanomolar concentration (40 nM) appears critical, as some studies note a hormetic dose response where this lower dose provides the most benefit.[4] The compound's dual action is particularly noteworthy: it not only enhances lysosomal clearance via TFEB activation but also ameliorates neuroinflammation, a key pathological feature in many neurodegenerative diseases.[5][6] This dual mechanism represents a significant advantage over therapies that only address one of these aspects.

Key Experimental Protocols for Assessing Inhibitor Efficacy

To ensure trustworthiness and reproducibility, the protocols used to validate sortilin inhibitors must be robust. Here, we detail the methodology for a critical assay: TFEB nuclear translocation.

Protocol: Live-Cell Imaging for TFEB Nuclear Translocation

This assay directly measures the activation of the TFEB pathway, which is the intended mechanistic outcome of sortilin inhibition.

Causality Behind Experimental Choices:

• Live-Cell Imaging: This method is chosen over fixed-cell immunofluorescence to capture the dynamic process of translocation in real-time and avoid artifacts from cell fixation and permeabilization.

• TFEB-GFP Fusion Protein: Transfecting cells with a plasmid encoding TFEB fused to a Green Fluorescent Protein (GFP) provides a direct and quantifiable readout of TFEB's subcellular location without the need for antibodies.

• Ratiometric Analysis: Quantifying the ratio of nuclear to cytoplasmic fluorescence provides a normalized, robust measurement that accounts for variations in expression levels between cells.

Caption: Experimental workflow for quantifying TFEB nuclear translocation.

Step-by-Step Methodology:

• Cell Seeding: Plate Neuro 2A cells (or another suitable cell line) in 96-well, glass-bottom imaging plates at a density that will result in 50-70% confluency at the time of imaging.

• Transfection: 24 hours after seeding, transfect cells with a pEGFP-N1-TFEB plasmid using a suitable transfection reagent according to the manufacturer's protocol. Allow 24-48 hours for protein expression.

• Treatment: Replace the culture medium with fresh medium containing either the vehicle control (e.g., 0.1% DMSO) or the sortilin inhibitor at the desired concentration (e.g., 40 nM AF38469). A nuclear stain like Hoechst 33342 can be added simultaneously for automated image analysis.

• Imaging: Place the plate in a high-content, live-cell imaging system equipped with environmental control (37°C, 5% CO₂). Acquire images in the GFP and DAPI (for Hoechst) channels at baseline (time 0) and at subsequent time points (e.g., 90 and 180 minutes).

• Analysis: Use automated image analysis software to:

  • Identify individual cells and their nuclei using the Hoechst signal.

  • Define the cytoplasm as a perinuclear ring.

  • Measure the mean fluorescence intensity of TFEB-GFP in the nucleus and the cytoplasm for each cell.

• Quantification: For each cell, calculate the ratio of nuclear to cytoplasmic fluorescence intensity. Average the ratios for hundreds of cells per treatment condition. A statistically significant increase in this ratio in the inhibitor-treated group compared to the vehicle group indicates successful TFEB activation.

Discussion and Future Outlook

The evidence strongly supports sortilin inhibition as a promising therapeutic strategy for diseases characterized by lysosomal dysfunction.[5] The small molecule AF38469, in particular, demonstrates a potent ability to enhance lysosomal function, reduce the burden of storage materials, and mitigate associated neuroinflammation.[4][6]

Key insights from this analysis include:

• Dual-Action Therapeutic: Sortilin inhibitors can simultaneously address lysosomal dysfunction and neuroinflammation, two critical aspects of neurodegenerative diseases.[6]

• Broad Applicability: The mechanism of TFEB activation is genotype-independent, suggesting that this approach could be beneficial across a wide range of lysosomal storage disorders, regardless of the primary underlying mutation.[5][6]

• Dose Sensitivity: The efficacy of sortilin inhibitors may follow a hormetic dose-response curve, highlighting the importance of careful dose-finding studies to identify the optimal therapeutic window.[4]

Future research should focus on elucidating the precise molecular pathways downstream of sortilin inhibition and exploring the long-term efficacy and safety of these compounds in more complex disease models. Furthermore, a direct comparative analysis of small molecule inhibitors versus other modalities, such as therapeutic antibodies that block the sortilin-PGRN interaction, will be crucial for defining the optimal clinical strategy.

References

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• Marques, A. (2024). Sortilin protein inhibition shows promise as Batten disease treatment. Batten Disease News. [Link]

• Butt, Z. et al. (2023). Sortilin inhibition treats multiple neurodegenerative lysosomal storage disorders (Preprint). [Link]

• Du, H. et al. (2022). Regulation of lysosomal trafficking of progranulin by sortilin and prosaposin. PMC. [Link]

• Du, H. et al. (2022). Regulation of lysosomal trafficking of progranulin by sortilin and prosaposin. ResearchGate. [Link]

• Couté, Y. et al. (2022). Mechanisms regulating the sorting of soluble lysosomal proteins. Portland Press. [Link]

• Steinle, J. J. et al. (2024). SORTILIN INHIBITION PROTECTS THE RETINA BY REDUCING INFLAMMATION AND LYSOSOMAL ACTIVITY. IOVS. [Link]

• Ries, V. (2023). Effects of Treatment with AF38469 on Localization of Lysosomal Proteins in Batten Disease in Vitro Models. NWCommons. [Link]

• Wang, Y. et al. (2019). Sortilin promotes macrophage cholesterol accumulation and aortic atherosclerosis through lysosomal degradation of ATP-binding cassette transporter A1 protein. Oxford Academic. [Link]

• Shi, J. & Kandror, K. V. (2017). Sortilin and retromer mediate retrograde transport of Glut4 in 3T3-L1 adipocytes. MBoC. [Link]

• Lindberg, H. et al. (2024). An anti-sortilin affibody-peptide fusion inhibits sortilin-mediated progranulin degradation. JBC. [Link]

• Steinle, J. J. (2022). Inhibition of Sortilin Improves Retinal Function in Diabetic Mice Through Decreased Inflammatory Mediators. Scientific Archives. [Link]

• Go-Miyano, N. et al. (2019). Sortilin gates neurotensin and BDNF signaling to control peripheral neuropathic pain. PMC. [Link]

• Du, H. et al. (2022). Regulation of lysosomal trafficking of progranulin by sortilin and prosaposin. PubMed. [Link]

• Ries, V. (2023). Celebration of Research: Effects of Treatment with AF38469 on Localization of Lysosomal Proteins in Batten Disease in Vitro Models. NWCommons. [Link]

• Lee, W. C. et al. (2014). Targeted manipulation of the sortilin-progranulin axis rescues progranulin haploinsufficiency. Nature. [Link]

• Mazella, J. et al. (2019). The Involvement of Sortilin/NTSR3 in Depression as the Progenitor of Spadin and Its Role in the Membrane Expression of TREK-1. Frontiers. [Link]

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Independent Validation of AF38469 Findings: A Comparative Guide for Researchers

A Deep Dive into the Preclinical Evidence for a Novel Sortilin Inhibitor in Lysosomal Storage Disorders

This guide provides a comprehensive analysis of the published findings for AF38469, a small molecule inhibitor of the sorting receptor sortilin, in the context of Batten disease and other lysosomal storage disorders. Designed for researchers, scientists, and drug development professionals, this document synthesizes the primary preclinical data, offers a framework for independent validation, and objectively compares AF38469 with alternative therapeutic strategies.

Introduction to AF38469: A Novel Therapeutic Approach

AF38469 has emerged as a promising therapeutic candidate for a range of neurodegenerative conditions, most notably for several forms of Batten disease, a group of fatal inherited lysosomal storage disorders.[1][2][3] The primary mechanism of action of AF38469 is the inhibition of sortilin, a type-I transmembrane receptor involved in protein trafficking and signaling.[2][4] By targeting sortilin, AF38469 has been shown to modulate key cellular pathways implicated in the pathogenesis of lysosomal storage disorders.

Mechanism of Action: Activating the Master Regulator of Lysosomal Biogenesis

The therapeutic effects of AF38469 are primarily attributed to its ability to activate Transcription Factor EB (TFEB), a master regulator of lysosomal biogenesis and autophagy.[1][4][5] Inhibition of sortilin by AF38469 leads to the nuclear translocation of TFEB, where it promotes the expression of genes involved in lysosome synthesis and function.[1][5][6] This cascade of events ultimately enhances the cell's capacity to clear accumulated storage materials, a hallmark of lysosomal storage disorders.[1][2]

Caption: Proposed mechanism of action for AF38469.

Summary of Key Preclinical Findings for AF38469 in Batten Disease Models

The primary research on AF38469 in Batten disease models has demonstrated its potential to ameliorate key pathological features of the disease.[1][2][4] The findings are summarized below.

Model System	Key Findings	Reported Efficacy	Reference
In Vitro (Mouse Embryonic Fibroblasts & Primary Cortical Neurons from CLN1, CLN2, CLN3, CLN6, CLN8 mouse models)	Reduction of lysosomal storage material.	Potent reduction of autofluorescent storage material at nanomolar concentrations.	[1]
Increased TPP1 and PPT1 enzyme activity.	Significant increases in the activity of lysosomal enzymes deficient in CLN2 and CLN1 disease, respectively.	[1][2]
Activation of TFEB.	Demonstrated nuclear translocation of TFEB upon treatment.	[1][5][6]
In Vivo (CLN2 Batten Disease Mouse Model)	Prevention of lysosomal storage material accumulation.	Significant reduction in the accumulation of histopathological markers.	[1]
Reduction of neuroinflammation.	Microglial activation was reduced to near wild-type levels.	[1]
Rescue of behavioral phenotypes.	Complete rescue of tremor phenotypes.	[1]
In Vivo (CLN3 Batten Disease Mouse Model)	Reduction of lysosomal storage material.	Significant reduction in the accumulation of autofluorescent storage material.	[1]
Reduction of neuroinflammation.	Decreased astroglial activation.	[1]

Experimental Protocols for Independent Validation

To facilitate independent validation of the published findings, detailed step-by-step methodologies for key experiments are provided below, based on the descriptions in the primary literature.[1]

In Vitro Efficacy in Batten Disease Cell Models

Objective: To assess the ability of AF38469 to reduce lysosomal storage material in cultured cells from Batten disease mouse models.

Workflow Diagram:

Caption: Workflow for in vitro evaluation of AF38469.

Step-by-Step Protocol:

• Cell Isolation and Culture: Isolate Mouse Embryonic Fibroblasts (MEFs) or Primary Cortical Neurons (PNCs) from Batten disease mouse models (e.g., Cln1R151X, Cln2R207X, Cln3Δex7/8) and wild-type littermates. Culture cells using standard protocols.

• Compound Treatment: On day in vitro (DIV) 3, treat cells with AF38469 at various concentrations (e.g., 40 nM, 400 nM, 4 µM) or vehicle control. Change the media and re-dose on DIV 5.

• High-Content Imaging: On DIV 7, fix the cells and stain nuclei with a suitable dye (e.g., Hoechst). Acquire images of autofluorescent storage material using a high-content screening platform.

• Image Analysis: Use automated image analysis software to identify individual cells and quantify the intensity and area of autofluorescent storage material within each cell.

• Data Analysis: Normalize the storage material quantification to the cell number. Compare the results from AF38469-treated groups to the vehicle-treated controls.

In Vivo Efficacy in a CLN2 Mouse Model

Objective: To determine the in vivo efficacy of AF38469 in a mouse model of CLN2 disease.

Step-by-Step Protocol:

• Animal Model and Treatment: Use homozygous Cln2R207X mice and wild-type littermates. Starting at weaning, administer AF38469 or vehicle continuously via the drinking water. Based on published findings, lower doses (e.g., 0.3 µg/ml) may be more effective for histopathological outcomes than higher doses.[1]

• Behavioral Analysis: At a predetermined age (e.g., 11 weeks), assess tremor phenotypes using a semi-quantitative scale.

• Histopathological Analysis: Following behavioral analysis, perfuse the animals and collect brain tissue. Prepare brain sections for immunohistochemical analysis of lysosomal storage (e.g., autofluorescence), microglial activation (e.g., Iba1 staining), and astrogliosis (e.g., GFAP staining).

• Image Acquisition and Quantification: Capture images from specific brain regions (e.g., thalamus, cortex) and quantify the stained areas using image analysis software.

• Biochemical Analysis: Homogenize brain tissue to prepare lysates for enzyme activity assays (e.g., PPT1 and TPP1 activity) to assess lysosomal function.

• Statistical Analysis: Compare the data from AF38469-treated, vehicle-treated, and wild-type groups using appropriate statistical tests.

Comparison with Alternative Therapeutic Strategies

While AF38469 presents a novel small molecule approach, several other therapeutic strategies are being explored for Batten disease.

Therapeutic Strategy	Mechanism of Action	Examples	Stage of Development	Advantages	Limitations
Enzyme Replacement Therapy (ERT)	Replaces the deficient lysosomal enzyme.	Cerliponase alfa (Brineura®) for CLN2 disease.[7]	Clinically approved for CLN2.	Directly addresses the primary enzyme deficiency.	Invasive intracerebroventricular administration required; limited to specific enzyme deficiencies.[7]
Gene Therapy	Delivers a functional copy of the mutated gene.	AAV-mediated delivery of CLN genes.[8][9]	Clinical trials for several forms of Batten disease.[9]	Potential for long-term correction with a single treatment.	Challenges with vector delivery, immune responses, and long-term safety.[9]
Small Molecule TFEB Activators	Enhance lysosomal function by activating TFEB.	Trehalose, 2-hydroxypropyl-β-cyclodextrin (HPβCD).[10]	Preclinical.	Oral administration may be possible; broad applicability to lysosomal disorders.	May not be as potent as direct gene or enzyme replacement; potential for off-target effects.
Antisense Oligonucleotides (ASOs)	Correct the mutated gene's message to produce a functional protein.	ASOs targeting specific CLN3 mutations.[11]	Preclinical.	Highly specific for the target gene.	Requires repeated administration; development is mutation-specific.

Conclusion and Future Directions

The preclinical findings for AF38469 in various models of Batten disease are compelling, suggesting that inhibition of sortilin is a viable therapeutic strategy.[1][2][3] The proposed mechanism of action, centered on the activation of TFEB, provides a strong rationale for its efficacy in clearing lysosomal storage materials and reducing neuroinflammation.[1][4][5]

However, the current body of evidence is primarily from a single research group and its collaborators. Independent replication of these key in vitro and in vivo findings is a critical next step to solidify the therapeutic potential of AF38469. Furthermore, long-term efficacy and safety studies are necessary before this compound can be considered for clinical development.

Compared to other therapeutic modalities such as gene and enzyme replacement therapies, AF38469 offers the potential advantage of being an orally bioavailable small molecule, which could significantly improve the quality of life for patients. Its broad-spectrum activity across multiple forms of Batten disease in preclinical models also suggests it could be a valuable platform therapy for lysosomal storage disorders.[1][2] Future research should focus on head-to-head comparisons with other emerging therapies and on identifying biomarkers to monitor treatment response.

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• (PDF) Sortilin inhibition treats multiple neurodegenerative lysosomal storage disorders. [Link]

• WO2017009327A1 - Antibodies that bind to sortilin and inhibit the binding of progranulin.

• Effects of Treatment with AF38469 on Localization of Lysosomal Proteins in Batten Disease in Vitro Models. [Link]

• Therapeutic landscape for Batten disease: current treatments and future prospects. [Link]

• Therapeutic landscape for Batten disease: current treatments and future prospects. [Link]

• Sortilin inhibition treats multiple neurodegenerative lysosomal storage disorders. [Link]

• Gene therapy for Batten disease: A systemic review of preclinical and clinical studies. [Link]

• SORTILIN INHIBITION PROTECTS THE RETINA BY REDUCING INFLAMMATION AND LYSOSOMAL ACTIVITY. [Link]

• Funded Projects. [Link]

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A Technical Guide to the Structure-Activity Relationship of Sortilin Antagonist AF38469 and its Analogs

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides an in-depth analysis of the structure-activity relationship (SAR) of the novel Sortilin antagonist, AF38469. As a key player in various physiological and pathological processes, including neuronal viability, protein sorting, and inflammation, Sortilin has emerged as a promising therapeutic target. AF38469 represents a significant step forward in the development of small-molecule inhibitors of the Vps10p family of sorting receptors. This document will objectively compare the available data on AF38469 and its analogs, offering insights into the chemical features crucial for potent and selective Sortilin inhibition.

Introduction to Sortilin: A Multifaceted Therapeutic Target

Sortilin, a type I membrane glycoprotein, is most abundantly expressed in the central nervous system.[1] It is a member of the vacuolar protein sorting 10 protein (Vps10p) receptor family, characterized by a large extracellular domain, a single transmembrane helix, and a short cytoplasmic tail.[2] Sortilin's diverse functions include the sorting of neuropeptides and neurotrophins, regulation of neuronal apoptosis, and modulation of inflammatory responses.[2][3][4] Its involvement in the signaling of pro-neurotrophins like pro-nerve growth factor (proNGF) and pro-brain-derived neurotrophic factor (proBDNF) through the p75 neurotrophin receptor (p75NTR) has implicated it in neurodegenerative diseases.[4][5]

The binding of ligands to Sortilin's β-propeller domain can trigger various downstream signaling events. For instance, the interaction with pro-neurotrophins can lead to neuronal apoptosis, a process implicated in the pathology of several neurological disorders.[4][5] Conversely, blocking this interaction is a key therapeutic strategy.

Sortilin Signaling Pathways

The following diagram illustrates the dual role of Sortilin in mediating both cell survival and apoptosis, depending on its interaction with mature neurotrophins or pro-neurotrophins.

Caption: Workflow for a competitive Sortilin binding assay.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a solution of purified recombinant human Sortilin ectodomain in a suitable assay buffer (e.g., PBS with 0.05% Tween-20).

  • Prepare a stock solution of the fluorescently labeled ligand (e.g., TAMRA-neurotensin) in the same assay buffer.

  • Prepare serial dilutions of the test compounds (AF38469 analogs) and a positive control (unlabeled neurotensin or AF38469) in assay buffer.

• Assay Procedure:

  • In a 96-well or 384-well black microplate, add the assay buffer.

  • Add the test compounds or control to the respective wells.

  • Add the fluorescently labeled ligand to all wells at a final concentration typically at or below its Kd for Sortilin.

  • Initiate the binding reaction by adding the purified Sortilin receptor to all wells.

  • Incubate the plate at room temperature for a specified period (e.g., 60 minutes) to allow the binding to reach equilibrium. Protect the plate from light.

• Data Acquisition:

  • Measure the fluorescence polarization (FP) of each well using a suitable plate reader.

• Data Analysis:

  • The FP signal is proportional to the amount of fluorescent ligand bound to the receptor.

  • Plot the FP signal against the logarithm of the test compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value, which represents the concentration of the compound that inhibits 50% of the specific binding of the fluorescent ligand.

Cell-Based Progranulin (PGRN) Uptake Assay

This assay assesses the functional activity of Sortilin antagonists by measuring their ability to block the Sortilin-mediated endocytosis of progranulin. [6][7] Step-by-Step Protocol:

• Cell Culture and Plating:

  • Culture a suitable cell line that endogenously expresses Sortilin (e.g., U-251 MG glioblastoma cells) or a cell line engineered to overexpress Sortilin (e.g., HEK293-Sortilin).

  • Plate the cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• Compound Treatment:

  • The next day, replace the culture medium with fresh medium containing serial dilutions of the test compounds (AF38469 analogs) or a positive control (e.g., AF38469).

  • Incubate the cells with the compounds for a short pre-incubation period (e.g., 30-60 minutes) at 37°C.

• PGRN Incubation:

  • Add recombinant human progranulin (PGRN) to the wells at a final concentration that allows for detectable uptake.

  • Incubate the cells for a further period (e.g., 1-4 hours) at 37°C to allow for Sortilin-mediated endocytosis of PGRN.

• Detection of Internalized PGRN:

  • Wash the cells thoroughly with cold PBS to remove any unbound PGRN.

  • Lyse the cells using a suitable lysis buffer.

  • Quantify the amount of internalized PGRN in the cell lysates using a sensitive and specific ELISA for human PGRN.

• Data Analysis:

  • Normalize the amount of internalized PGRN to the total protein concentration in each well.

  • Plot the normalized internalized PGRN against the logarithm of the test compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value for the inhibition of PGRN uptake.

Conclusion and Future Directions

AF38469 is a valuable tool for probing the function of Sortilin and serves as a promising lead for the development of novel therapeutics. While the publicly available SAR data for a series of AF38469 analogs is limited, the existing information on its structure and biological activity provides a solid foundation for further medicinal chemistry efforts. Future studies should focus on the systematic exploration of the chemical space around the AF38469 scaffold to identify analogs with improved potency, selectivity, and pharmacokinetic properties. The development of such optimized Sortilin antagonists holds significant potential for the treatment of a range of disorders, including neurodegenerative diseases and certain types of cancer.

References

• White, K. A., Rechtzigel, M. J., Meyerink, B. L., Johnson, T. B., & Brudvig, J. J. (2022). Sortilin inhibition treats multiple neurodegenerative lysosomal storage disorders. bioRxiv. [Link]

• Deng, G. P. H., Møller, I., Schøller, J., & Christensen, S. (2018). Development of a Cell-Based Assay to Assess Binding of the proNGF Prodomain to Sortilin. Neurochemical Research, 43(8), 1587–1597. [Link]

• Lee, W. C., Prudencio, M., & Almeida, S. (2013). Targeted manipulation of the sortilin-progranulin axis rescues progranulin haploinsufficiency. Mayo Clinic. [Link]

• Wassermann, K., et al. (2014). The identification of AF38469: an orally bioavailable inhibitor of the VPS10P family sorting receptor Sortilin. Bioorganic & Medicinal Chemistry Letters, 24(1), 177-180. [Link]

• Carlo, A. S., et al. (2013). The pro-neurotrophin receptor sortilin is a major neuronal APOE receptor for catabolism of amyloid-β peptide in the brain. The Journal of Neuroscience, 33(3), 969-980. [Link]

• López-Muñoz, F., & Álamo, C. (2013). The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. Current Medicinal Chemistry, 20(4), 500-524. [Link]

• Du, H., et al. (2021). Regulation of lysosomal trafficking of progranulin by sortilin and prosaposin. Human Molecular Genetics, 30(19), 1846-1857. [Link]

• Sortina Pharma AB. (2023). Sortina Pharma presents new sortilin antagonists. BioWorld. [Link]

• Stachel, S. J., et al. (2020). Identification of potent inhibitors of the sortilin-progranulin interaction. Bioorganic & Medicinal Chemistry Letters, 30(21), 127403. [Link]

• Campagnolo, L., et al. (2014). Sortilin Expression Is Essential for Pro-Nerve Growth Factor-Induced Apoptosis of Rat Vascular Smooth Muscle Cells. PLoS ONE, 9(1), e84969. [Link]

• Mazella, J. (2022). Deciphering Mechanisms of Action of Sortilin/Neurotensin Receptor-3 in the Proliferation Regulation of Colorectal and Other Cancers. International Journal of Molecular Sciences, 23(19), 11843. [Link]

• Brann, E., et al. (2020). An Allosteric Binding Site on Sortilin Regulates the Trafficking of VLDL, PCSK9, and LDLR in Hepatocytes. Biochemistry, 59(46), 4446-4458. [Link]

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• Quistgaard, E. M., et al. (2014). Identification of the first small-molecule ligand of the neuronal receptor sortilin and structure determination of the receptor–ligand complex. Acta Crystallographica Section D: Biological Crystallography, 70(2), 460-469. [Link]

• Chen, Y., & Lu, B. (2005). Sortilin Controls Intracellular Sorting of Brain-Derived Neurotrophic Factor to the Regulated Secretory Pathway. The Journal of Neuroscience, 25(26), 6108-6118. [Link]

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• Neamati, N., et al. (2010). Chemistry and Structure-Activity Relationship of the Styrylquinoline-Type HIV Integrase Inhibitors. Molecules, 15(5), 3227-3249. [Link]

• Utkin, A. Y., et al. (2025). Synthesis and Biological Activity of Glycosyl Thiazolyl Disulfides Based on Thiacarpine, an Analogue of the Cytotoxic Alkaloid Polycarpine from the Ascidian Polycarpa aurata. Marine Drugs, 23(3), 133. [Link]

• Ma, S., et al. (2017). Recent development of leucyl-tRNA synthetase inhibitors as antimicrobial agents. MedChemComm, 8(6), 1156-1164. [Link]

• Kiełbasiński, P., & Łuczak, J. (2022). Sulforaphane and Its Bifunctional Analogs: Synthesis and Biological Activity. Molecules, 27(5), 1716. [Link]

• Gifford Bioscience. (n.d.). Data Sheet Cellular Uptake and Release Assays Protocol. Gifford Bioscience. [Link]

• Lindbo, S., et al. (2024). An anti-sortilin affibody-peptide fusion inhibits sortilin-mediated progranulin degradation. bioRxiv. [Link]

• Parthasarathy, G., & Soisson, S. M. (2020). 6X48: Sortilin-Progranulin Interaction With Compound 17. RCSB PDB. [Link]

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A Comparative Guide for Researchers: Benchmarking Sortilin Antagonist 1 Against Gene Therapy Approaches for Progranulin-Deficient Neurodegeneration

For researchers at the forefront of neurodegenerative disease, the targeting of progranulin (PGRN) deficiency, a key driver of Frontotemporal Dementia (FTD-GRN) and other related disorders, has ushered in a new era of therapeutic development. Two distinct and promising strategies have emerged: the pharmacological inhibition of the Sortilin receptor with small molecule antagonists and the restoration of functional progranulin via gene therapy. This guide provides an in-depth, objective comparison of these two modalities, offering experimental insights and data to inform your research and development decisions.

The Central Role of Sortilin in Progranulin Pathophysiology

Sortilin, a type I membrane glycoprotein encoded by the SORT1 gene, is a critical regulator of extracellular progranulin levels.[1][2] It functions as a clearance receptor, binding to the C-terminus of progranulin and mediating its endocytosis and subsequent degradation in the lysosome.[2][3] In FTD-GRN, mutations in the GRN gene lead to a haploinsufficiency, resulting in approximately 50% lower levels of progranulin.[4] This reduction is a direct cause of the disease, making the restoration of progranulin levels a primary therapeutic goal.[5]

The Sortilin-progranulin axis, therefore, presents a druggable target. By inhibiting the interaction between Sortilin and progranulin, it is possible to reduce progranulin clearance and thereby increase its extracellular concentration. This is the fundamental principle behind the development of Sortilin antagonists.

Sortilin-Mediated Progranulin Degradation Pathway

Caption: Sortilin binds to extracellular progranulin and facilitates its endocytosis and subsequent lysosomal degradation.

Therapeutic Modalities Under Investigation

This guide will focus on a representative Sortilin antagonist and a comparable gene therapy approach, both currently in clinical development for FTD-GRN.

• Sortilin Antagonist 1: For the purpose of this guide, we will focus on VES001 , a first-in-class, oral, brain-penetrant small molecule Sortilin inhibitor.[6][7][8]

• Gene Therapy: We will examine AAV-GRN gene therapies , specifically referencing AVB-101 and PBFT02 , which utilize adeno-associated virus (AAV) vectors to deliver a functional copy of the GRN gene to the central nervous system (CNS).[9][10][11][12][13]

Head-to-Head Comparison: Sortilin Antagonist vs. Gene Therapy

Feature	Sortilin Antagonist (VES001)	Gene Therapy (AAV-GRN)
Mechanism of Action	Binds to the Sortilin receptor, preventing progranulin binding and subsequent degradation, thereby increasing extracellular progranulin levels.[6][7]	Delivers a functional copy of the GRN gene to CNS cells, enabling sustained production of progranulin.[9][10][11]
Delivery Route	Oral administration (capsule).[14]	Direct-to-brain administration via intrathalamic or intracisterna magna injection.[9][11][12]
Dosing Regimen	Chronic, likely daily, administration.[5]	Single, one-time administration.[10][15]
Target Engagement	Reversible binding to the Sortilin receptor.	Permanent (or long-term) genetic modification of transduced cells.
Systemic Exposure	Systemic exposure, designed to cross the blood-brain barrier.[6][7]	Primarily localized to the CNS with minimal systemic exposure.[9][12]
Manufacturing & Logistics	Well-established, scalable chemical synthesis. Lower cost of goods. Simpler logistics and storage.[16][17]	Complex and costly manufacturing of viral vectors. Requires specialized facilities and expertise. Cold-chain logistics are critical.[18][19][20]

Efficacy and Safety: A Data-Driven Analysis

Preclinical Evidence

The Sortilin antagonist AF38469 (a tool compound similar in mechanism to VES001) has demonstrated significant efficacy in preclinical models of Batten disease, a lysosomal storage disorder with neurological manifestations. Treatment with AF38469 in mouse models of CLN2 and CLN3 disease led to:

• Reduced accumulation of lysosomal storage material.[11][21]

• Decreased neuroinflammation.[21][22]

• Complete rescue of tremor phenotypes in a CLN2 model.[11][21][22]

• Increased activity of key lysosomal enzymes.[22]

AAV-GRN gene therapy has also shown robust preclinical efficacy in Grn knockout mice, a model for FTD-GRN. Studies have demonstrated that AAV-mediated progranulin expression can:

• Reverse existing lysosomal dysfunction and lipofuscinosis.[23]

• Reduce microgliosis, a marker of neuroinflammation.[23]

• Show therapeutic benefit even with sparse transduction, indicating that low levels of progranulin replacement may be effective.[23]

Clinical Trial Data

VES001 (Sortilin Antagonist):

Phase 1 studies in healthy volunteers have shown that VES001 is safe and well-tolerated with no serious adverse events reported.[6][8] Importantly, the data demonstrated strong target engagement with a significant and robust increase in progranulin levels in both plasma and cerebrospinal fluid (CSF).[8] A Phase 1b/2a study in asymptomatic GRN mutation carriers reported a greater than 95% mean increase in CSF progranulin levels from baseline at the highest dose, effectively normalizing progranulin concentrations.[5][24][25]

AAV-GRN Gene Therapy (PBFT02 and AVB-101):

Interim data from the Phase 1/2 upliFT-D study of PBFT02 in symptomatic FTD-GRN patients showed:

• A robust and durable increase in CSF progranulin levels from below 3 ng/mL at baseline to 13-27 ng/mL at six months and 22-34 ng/mL at 12 months.[23][26]

• A reduction in the rate of increase of plasma neurofilament light chain (NfL), a biomarker of neurodegeneration, compared to natural history data.[23][27]

• The treatment was generally well-tolerated, although some serious adverse events were reported.[26]

The Phase 1/2 ASPIRE-FTD study of AVB-101 has completed dosing of its second cohort, with initial biomarker data expected in 2026.[12] The therapy has been well-tolerated in the initial cohort with no serious adverse events and no requirement for immunosuppression.[9]

Experimental Protocols for Comparative Assessment

For researchers aiming to directly compare these therapeutic modalities in a preclinical setting, the following experimental workflows are recommended.

Experimental Workflow for Efficacy Assessment

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• 4. Vesper Bio initiates Phase Ib/IIa proof of concept study of VES001 in asymptomatic patients with gene mutations that cause frontotemporal dementia (FTD) | The Lundbeck Foundation [lundbeckfonden.com]
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• 19. AAV VECTOR MANUFACTURING - Challenges & Opportunities in the Manufacturing of AAV Vectors Used in the Delivery of Gene Therapy Treatments [drug-dev.com]
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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of Sortilin Antagonist 1

From the Senior Application Scientist's Desk: As researchers pioneering new therapeutic avenues, our responsibility extends beyond the benchtop; it encompasses the entire lifecycle of the novel compounds we handle. Sortilin antagonist 1, a potent research tool in the study of neurological diseases, requires meticulous handling not only during experimentation but also through its final disposal.[1][2] This guide is structured to provide a clear, logical framework for the safe and compliant disposal of Sortilin antagonist 1, ensuring the protection of our personnel and the environment. Our approach is grounded in the established principles of laboratory safety and chemical waste management, recognizing that for many research compounds, a conservative and cautious methodology is paramount.

Compound Profile and Hazard Identification

Sortilin antagonist 1 is a small molecule inhibitor of the Sortilin (SORT1) receptor, a key player in protein trafficking and neuronal signaling.[3][4][5] Its biological activity necessitates that it be treated as a potentially hazardous compound. The primary source for specific handling information is the manufacturer's Safety Data Sheet (SDS).

A review of available safety data provides the following critical information, which should inform all handling and disposal decisions.[6]

Parameter	Guidance	Source
GHS Pictograms	Warning (indicates potential for skin/eye irritation, harmful if swallowed)	Safety Data Sheet[6]
Hazard Statements	H302: Harmful if swallowed. H315: Causes skin irritation. H319: Causes serious eye irritation. H335: May cause respiratory irritation.	Safety Data Sheet[6]
Precautionary Statements	P261: Avoid breathing dust. P280: Wear protective gloves/eye protection. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes.	Safety Data Sheet[6]
First Aid Measures	In case of contact, wash skin or rinse eyes thoroughly with water. If inhaled, move to fresh air. If swallowed, rinse mouth and call a poison control center.[6]	Safety Data Sheet[6]
Storage	Store in a tightly closed container in a dry, cool, and well-ventilated place.[6] For long-term stability as a lyophilized powder, storage at -20°C is recommended.[7]	Safety Data Sheet[6], General Peptide Handling[7]
Chemical Nature	Peptide-based small molecule. Hygroscopic.[1][8]	Product Information[1], General Peptide Handling[8]

Causality Behind the Protocol: The biological potency of Sortilin antagonist 1 means that its release into the environment could have unintended ecological consequences. Furthermore, as with many novel research chemicals, its full toxicological profile is not yet known.[9] Therefore, the disposal procedures outlined below are designed to ensure complete containment and destruction, adhering to the most stringent interpretations of chemical waste regulations.

Core Principles of Laboratory Waste Management

Before detailing the specific steps for Sortilin antagonist 1, it is crucial to embed our protocol within the universal framework of regulated chemical waste management. All laboratory personnel must adhere to these foundational principles.

• Waste Minimization: The most effective way to manage waste is to minimize its generation. This includes ordering only the necessary quantities of the compound and reducing the scale of experiments where possible.[10][11]

• No Drain Disposal: Under no circumstances should Sortilin antagonist 1, in either solid or solution form, be disposed of down the drain.[10][11] This is a critical step to prevent the release of biologically active molecules into aquatic ecosystems.

• Satellite Accumulation Areas (SAA): All chemical waste must be accumulated at or near the point of generation in a designated SAA.[10][12] This area must be under the control of laboratory personnel. Waste should not be moved from the generation point to another room for storage.[10][12]

• Proper Containerization and Labeling: Use only appropriate, chemically compatible, and sealable containers for waste.[10][13] All waste containers must be accurately and clearly labeled with the words "Hazardous Waste" and a full description of the chemical constituents, including "Sortilin antagonist 1".[10][12] This is not just a regulatory requirement; it is essential for the safety of EHS staff who will handle the material.[12]

Step-by-Step Disposal Protocols

The proper disposal route for Sortilin antagonist 1 depends on its physical state and what it has contaminated. The following protocols provide a self-validating system for ensuring safe segregation and containment.

Protocol 3.1: Unused or Expired Solid Compound

• Container Selection: Place the original manufacturer's vial containing the solid, lyophilized Sortilin antagonist 1 into a larger, sealable, and clearly labeled secondary container (an "overpack").

• Labeling: Label the outer container as "Hazardous Waste." The label must include:

  • Compound Name: "Sortilin antagonist 1"

  • CAS Number: 2889422-86-8 (for (R)-Sortilin antagonist 1)[6]

  • Quantity: Estimate of the amount of solid material.

  • Hazards: "Toxic," "Irritant."

• Storage: Store the labeled container in your designated SAA.

• Pickup Request: Arrange for pickup through your institution's Environmental Health & Safety (EHS) department by submitting a hazardous waste disposal form.[10]

Protocol 3.2: Aqueous Solutions and Liquid Waste

• Container Selection: Use a dedicated, leak-proof hazardous waste container (e.g., a high-density polyethylene carboy) for all aqueous waste containing Sortilin antagonist 1. Do not mix this waste stream with other incompatible chemical wastes.[10]

• pH Consideration: While general practice for corrosive waste is neutralization to a pH between 5 and 9, specific deactivation protocols for Sortilin antagonist 1 are not available.[13][14] Therefore, do not attempt to chemically neutralize the compound. Collect the waste as is.

• Labeling: Keep a log sheet on the container to record additions. The main container label must be marked "Hazardous Waste" and list all constituents, including:

  • "Sortilin antagonist 1" (with an estimated concentration)

  • All solvents and buffers (e.g., "Water," "PBS," "DMSO").

• Storage: Keep the container sealed when not in use and store it within your SAA.[10][12]

• Pickup Request: Once the container is full or has been in the SAA for the maximum allowable time (typically 6-12 months, check with your EHS), request a pickup.[11][12]

Protocol 3.3: Contaminated Labware and Personal Protective Equipment (PPE)

• Sharps: All needles, syringes, and contaminated glass Pasteur pipettes must be disposed of immediately into a designated, puncture-proof sharps container. Label the sharps container as "Hazardous Waste - Sharps Contaminated with Sortilin antagonist 1."

• Non-Sharps Solid Waste: All contaminated non-sharp items (e.g., pipette tips, microfuge tubes, gloves, bench paper) must be collected in a dedicated hazardous waste bag (typically a clear or yellow bag within a labeled, rigid container).

• Labeling: The outer container for the waste bag must be labeled "Hazardous Waste - Solid Lab Debris Contaminated with Sortilin antagonist 1."

• Storage and Pickup: Keep the container sealed. When full, arrange for pickup by your institution's EHS.

Visualized Disposal Workflow

To ensure clarity, the decision-making process for the proper segregation of Sortilin antagonist 1 waste is summarized in the workflow diagram below. This visual guide serves as a quick reference at the bench.

Caption: Decision workflow for segregating Sortilin antagonist 1 waste.

Final Disposal by Certified Professionals

It is critical to understand that the laboratory's responsibility is for the safe and compliant accumulation of waste. The final disposal must be handled by trained professionals. Your institution's EHS department contracts with licensed hazardous waste disposal companies. For biologically active peptide-based compounds like Sortilin antagonist 1, the preferred and most effective method of destruction is high-temperature incineration at a permitted facility.[14] This process ensures the complete breakdown of the molecule, preventing its entry into the environment.

By diligently following these procedures, you contribute to a culture of safety and environmental stewardship, building trust in our scientific practices from the discovery phase through to the responsible management of our research materials.

References

• Laboratory Waste Management Guidelines. Environmental Health and Safety, Florida Atlantic University.

• Navigating the Disposal of Peptide-Based Research Compounds: The Case of Dumorelin. Benchchem.

• Chemical Waste Management for Laboratories. Physikalisch-Technische Bundesanstalt (PTB).

• Safety Data Sheet - (R)-Sortilin antagonist 1. TargetMol.

• Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. The National Academies Press.

• Hazardous Waste Disposal Guide. Research Safety, Northwestern University.

• Laboratory Chemical Waste Management Guidelines. Environmental Health and Radiation Safety, University of Pennsylvania.

• Sortilin antagonist 1. MedChemExpress (MCE).

• Handling and Storage Guidelines for Peptides. Bachem.

• Anti-Sortilin (S0697) - Data Sheet. Sigma-Aldrich.

• Sortilin antagonist 1. MedChemExpress.com.

• Handling and Storage of Peptides - FAQ. AAPPTEC.

• Handling and Storage Instructions Standard Peptides. ThermoFisher Scientific.

• Handling and Storage Guidelines for Peptides and Proteins. Sigma-Aldrich.

• Recombinant Human Sortilin/SORT1 Protein. Abclonal.

• Sortilin/SORT1 Inhibitors. MedChemExpress (MCE) Life Science Reagents.

• Sortilin inhibition treats multiple neurodegenerative lysosomal storage disorders. bioRxiv.

• SORT1 - Sortilin - Homo sapiens (Human). UniProtKB | UniProt.

• Network Proteins of Human Sortilin1, Its Expression and Targetability Using Lycopene. MDPI.

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Navigating the Safe Handling of Sortilin Antagonist 1: A Guide to Personal Protective Equipment and Operational Safety

As research into novel therapeutics advances, the development of targeted molecules like Sortilin antagonist 1 marks a significant step forward. Sortilin, a Vps10p-domain sorting receptor, is implicated in various physiological and pathological processes, making its antagonists valuable tools for investigation.[1] However, the potency and novel nature of such research compounds necessitate a robust and proactive approach to laboratory safety.

This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals handling Sortilin antagonist 1. As the toxicological properties of novel compounds are often not fully characterized, we will proceed under the precautionary principle, treating the antagonist as a potent compound with unknown long-term health effects. This framework is designed to build a deep trust in our safety protocols, providing value that extends beyond the product itself. The procedures outlined here are grounded in established standards from authoritative bodies like the Occupational Safety and Health Administration (OSHA) and the National Institute for Occupational Safety and Health (NIOSH).[2]

The Foundation of Safety: Hazard Assessment and the Hierarchy of Controls

Before any handling of Sortilin antagonist 1, a thorough hazard assessment must be conducted.[2] This involves understanding the potential routes of exposure—inhalation, dermal absorption, ingestion, and injection—and implementing a multi-layered safety strategy. The hierarchy of controls is a fundamental concept in laboratory safety, prioritizing the most effective measures first.

Personal Protective Equipment (PPE), while critical, is the last line of defense.[3][4] It should supplement, not replace, more effective controls:

• Elimination/Substitution: While not always feasible in research, consider if a less hazardous alternative could achieve the same experimental goal.

• Engineering Controls: These are physical changes to the workspace that isolate the hazard. For Sortilin antagonist 1, this is the most critical layer.

  • Chemical Fume Hood: All manipulations of the powdered compound or solutions should occur within a certified chemical fume hood to protect against inhalation of aerosols or vapors.[5][6]

  • Ventilated Enclosures: For weighing potent powders, a ventilated balance enclosure or powder containment hood provides an additional layer of protection.

• Administrative Controls: These are the policies and procedures that dictate safe work practices.

  • Standard Operating Procedures (SOPs): Develop detailed, compound-specific SOPs for all tasks involving Sortilin antagonist 1.

  • Designated Work Areas: Clearly demarcate and label areas where the antagonist is handled to prevent cross-contamination.[7]

  • Training: All personnel must be trained on the specific hazards and handling procedures for this compound before beginning work.[8]

• Personal Protective Equipment (PPE): This equipment is designed to protect the user's body from exposure.

Core Personal Protective Equipment (PPE) for Sortilin Antagonist 1

The selection of PPE is contingent on the specific task being performed. The following table summarizes the recommended PPE for various laboratory operations involving Sortilin antagonist 1.

Task	Hand Protection	Eye/Face Protection	Protective Clothing	Respiratory Protection
Weighing Solid Compound	Double nitrile gloves	ANSI Z87.1-rated safety goggles and face shield[9]	Disposable gown over a lab coat	N95 respirator (if not in a ventilated enclosure)
Preparing Stock Solutions	Double nitrile gloves	ANSI Z87.1-rated chemical splash goggles[9]	Lab coat and chemically resistant apron	Not required if performed in a fume hood
Cell Culture/Assay Plating	Single nitrile gloves	ANSI Z87.1-rated safety glasses with side shields[9]	Lab coat	Not required if performed in a biosafety cabinet

Hand Protection: The First Point of Contact

Gloves are essential to prevent dermal absorption, a primary route of exposure for many small molecules.[10]

• Material Selection: Disposable nitrile gloves are the minimum requirement for handling chemicals in a laboratory setting.[6][9] They offer good resistance to a range of chemicals for incidental contact. Avoid latex gloves due to poor chemical protection and potential for allergic reactions.[9]

• Double Gloving: When handling the concentrated powder or preparing stock solutions, double gloving is strongly recommended. This provides a barrier in case the outer glove is compromised and allows for the safe removal of the contaminated outer glove before leaving the immediate work area.[7]

• Immediate Removal: If a glove comes into direct contact with the compound, it must be removed immediately, and hands should be washed thoroughly before donning a new pair.[9]

Eye and Face Protection: Shielding Against Splashes and Aerosols

The eyes are particularly vulnerable to chemical exposure.[11]

• Safety Glasses: For low-risk activities, such as working with dilute solutions in a biosafety cabinet, ANSI Z87.1-rated safety glasses with side shields are the minimum requirement.[9]

• Chemical Splash Goggles: When preparing stock solutions or any activity with a significant splash hazard, chemical splash goggles are mandatory.[3] They form a seal around the eyes, offering superior protection compared to safety glasses.

• Face Shields: A face shield must be worn in addition to goggles when there is a high risk of splashes, such as when handling larger volumes of the antagonist solution or during spill cleanup.[9][11]

Protective Clothing: A Barrier for the Body

Protective clothing shields the skin and personal clothing from contamination.

• Lab Coats: A standard lab coat should be worn for all laboratory work involving hazardous materials.[12]

• Disposable Gowns/Aprons: When handling the potent solid form of Sortilin antagonist 1 or concentrated solutions, a disposable, chemically resistant gown or apron should be worn over the lab coat.[11] This provides an easily removable layer in case of a significant spill.

Respiratory Protection: Guarding Against Inhalation

While engineering controls like fume hoods are the primary means of respiratory protection, supplemental PPE may be necessary.[5]

• Fume Hoods: All work with the solid compound and volatile organic solvents must be performed in a certified chemical fume hood.[5][6]

• Respirators: If weighing the powdered antagonist outside of a ventilated enclosure is unavoidable, a NIOSH-approved N95 respirator is required.[10] Personnel must be properly fit-tested and trained in the use of respirators as part of a comprehensive respiratory protection program.

Operational and Disposal Plans

A safe laboratory environment relies on well-defined procedures for both routine handling and emergency situations.

Step-by-Step Handling Protocol

The following workflow illustrates the key steps for safely handling Sortilin antagonist 1, from preparation to post-experiment cleanup.

Caption: Workflow for the safe handling of Sortilin antagonist 1.

Spill Management Plan

In the event of a spill, a clear and immediate response is crucial to mitigate exposure and contamination.

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